3-(5-Amino-3-Methyl-1H-Pyrazol-1-Yl)Benzoic Acid

• CAS: 872407-85-7

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis of 3-(5-Amino-3-methyl-1H-pyrazol-1-yl)benzoic Acid

This guide provides a comprehensive, technically detailed protocol for the synthesis of 3-(5-amino-3-methyl-1H-pyrazol-1-yl)benzoic acid, a heterocyclic compound of significant interest in medicinal chemistry and drug development. The narrative is structured to provide not only a step-by-step methodology but also the underlying chemical principles and practical insights essential for successful execution in a research and development setting.

Introduction

3-(5-Amino-3-methyl-1H-pyrazol-1-yl)benzoic acid belongs to the pyrazole class of heterocyclic compounds, which are integral scaffolds in numerous pharmacologically active molecules[1]. The presence of the amino group and the carboxylic acid moiety on a stable pyrazole core makes it a versatile intermediate for the synthesis of a wide range of derivatives with potential therapeutic applications. This guide will detail a robust two-step synthesis pathway, commencing with the preparation of the key intermediate, 3-hydrazinobenzoic acid, followed by its cyclocondensation with 3-aminocrotononitrile to yield the target compound.

Chemicals and Materials

Chemical	CAS Number	Molecular Formula	Molecular Weight ( g/mol )	Supplier
3-Aminobenzoic acid	99-05-8	C₇H₇NO₂	137.14	Sigma-Aldrich
Sodium Nitrite	7632-00-0	NaNO₂	69.00	Fisher Scientific
Tin(II) Chloride Dihydrate	10025-69-1	SnCl₂·2H₂O	225.63	Acros Organics
Concentrated Hydrochloric Acid	7647-01-0	HCl	36.46	VWR
3-Aminocrotononitrile	1118-61-2	C₄H₆N₂	82.11	TCI Chemicals
Ethanol	64-17-5	C₂H₆O	46.07	Decon Labs
Diethyl Ether	60-29-7	C₄H₁₀O	74.12	Fisher Scientific

Overall Synthetic Scheme

The synthesis is a two-stage process:

• Diazotization and Reduction: Conversion of 3-aminobenzoic acid to 3-hydrazinobenzoic acid hydrochloride.

• Cyclocondensation: Reaction of 3-hydrazinobenzoic acid with 3-aminocrotononitrile to form the final pyrazole ring system.

Figure 1: Overall synthetic workflow for 3-(5-amino-3-methyl-1H-pyrazol-1-yl)benzoic acid.

Part 1: Synthesis of 3-Hydrazinobenzoic Acid Hydrochloride

This initial stage involves the conversion of an aromatic amine to a hydrazine derivative. The process begins with the formation of a diazonium salt, which is then reduced.

Experimental Protocol

• Diazotization:

  • In a 250 mL three-necked flask equipped with a mechanical stirrer and a thermometer, suspend 13.7 g (0.1 mol) of 3-aminobenzoic acid in 100 mL of concentrated hydrochloric acid.

  • Cool the suspension to 0°C in an ice-salt bath.

  • Slowly add a solution of 7.0 g (0.101 mol) of sodium nitrite in 20 mL of water dropwise, maintaining the temperature below 5°C.

  • Stir the reaction mixture for an additional hour at 0°C after the addition is complete. The formation of the diazonium salt should result in a clear solution.

• Reduction:

  • In a separate 1 L beaker, prepare a solution of 56.4 g (0.25 mol) of tin(II) chloride dihydrate in 100 mL of concentrated hydrochloric acid. Cool this solution to 0°C.

  • Slowly add the cold diazonium salt solution to the tin(II) chloride solution with vigorous stirring, ensuring the temperature does not exceed 10°C.

  • After the addition is complete, remove the ice bath and allow the reaction mixture to stir at room temperature for 2 hours. A precipitate of 3-hydrazinobenzoic acid hydrochloride will form.

• Isolation and Purification:

  • Filter the precipitate using a Büchner funnel and wash it sequentially with 50 mL of cold ethanol and 50 mL of diethyl ether to remove any unreacted starting materials and byproducts.

  • Dry the resulting pale solid under vacuum to yield 3-hydrazinobenzoic acid hydrochloride. An expected yield is approximately 81%[2].

Mechanism and Scientific Rationale

The synthesis of 3-hydrazinobenzoic acid from 3-aminobenzoic acid is a classic example of diazotization followed by reduction.

Figure 2: Mechanism of 3-hydrazinobenzoic acid hydrochloride synthesis.

The reaction is initiated by the in situ formation of nitrous acid (HNO₂) from sodium nitrite and hydrochloric acid. The nitrous acid then reacts with the amino group of 3-aminobenzoic acid to form a stable diazonium salt. Tin(II) chloride is an effective reducing agent for converting the diazonium salt to the corresponding hydrazine hydrochloride[2][3]. Maintaining low temperatures during diazotization is critical to prevent the decomposition of the unstable diazonium salt.

Part 2: Synthesis of 3-(5-Amino-3-methyl-1H-pyrazol-1-yl)benzoic Acid

This is the final and key step where the pyrazole ring is constructed through a cyclocondensation reaction.

Experimental Protocol

• Reaction Setup:

  • In a 250 mL round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 9.43 g (0.05 mol) of 3-hydrazinobenzoic acid hydrochloride in 100 mL of ethanol.

  • Add 4.1 g (0.05 mol) of 3-aminocrotononitrile to the solution[4][5].

  • Add a catalytic amount of glacial acetic acid (approximately 1 mL) to the reaction mixture.

• Cyclocondensation:

  • Heat the reaction mixture to reflux and maintain it for 4-6 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Isolation and Purification:

  • After the reaction is complete, cool the mixture to room temperature.

  • Reduce the volume of the solvent by approximately half using a rotary evaporator.

  • The product will precipitate out of the solution. If not, the addition of cold water can induce precipitation.

  • Filter the solid product, wash it with a small amount of cold ethanol, and then with diethyl ether.

  • Recrystallize the crude product from an ethanol/water mixture to obtain pure 3-(5-amino-3-methyl-1H-pyrazol-1-yl)benzoic acid.

Mechanism and Scientific Rationale

The formation of the 5-aminopyrazole ring proceeds via a well-established cyclocondensation mechanism.

Figure 3: Proposed mechanism for the formation of the aminopyrazole ring.

The reaction is initiated by the nucleophilic attack of the hydrazine nitrogen onto the electrophilic β-carbon of the 3-aminocrotononitrile. This is followed by an intramolecular cyclization where the other nitrogen of the hydrazine attacks the nitrile carbon. Subsequent tautomerization leads to the formation of the stable aromatic pyrazole ring. The acidic catalyst facilitates the reaction by protonating the nitrile group, making it more electrophilic.

Characterization

The final product, 3-(5-amino-3-methyl-1H-pyrazol-1-yl)benzoic acid, is expected to be a solid powder[6].

Property	Expected Value
Molecular Formula	C₁₁H₁₁N₃O₂
Molecular Weight	217.23 g/mol
Appearance	Powder or liquid[6]
Flash Point	238.1 °C[6]

Further characterization should be performed using standard analytical techniques:

• ¹H NMR: To confirm the presence of aromatic protons, the methyl group protons, and the amine protons.

• ¹³C NMR: To identify the number of unique carbon atoms and their chemical environments.

• Mass Spectrometry: To confirm the molecular weight of the compound.

• FT-IR Spectroscopy: To identify characteristic functional groups such as N-H (amine), C=O (carboxylic acid), and O-H (carboxylic acid).

Safety and Handling

• All experimental procedures should be conducted in a well-ventilated fume hood.

• Personal Protective Equipment (PPE), including safety goggles, lab coat, and gloves, must be worn at all times.

• 3-Aminocrotononitrile is toxic and should be handled with care[5].

• Concentrated acids are corrosive and should be handled with extreme caution.

• Avoid inhalation of dust and vapors. In case of contact with skin or eyes, rinse immediately with plenty of water and seek medical advice.

Conclusion

This guide provides a detailed and scientifically grounded protocol for the synthesis of 3-(5-amino-3-methyl-1H-pyrazol-1-yl)benzoic acid. By understanding the underlying mechanisms and adhering to the experimental procedures, researchers can reliably synthesize this valuable intermediate for further applications in drug discovery and development. The self-validating nature of the described protocols, supported by authoritative references, ensures a high degree of reproducibility and success.

References

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An In-depth Technical Guide to the Physicochemical Properties of 3-(5-Amino-3-Methyl-1H-Pyrazol-1-Yl)Benzoic Acid

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Abstract

This technical guide provides a comprehensive overview of the core physicochemical properties of 3-(5-Amino-3-Methyl-1H-Pyrazol-1-Yl)Benzoic Acid, a heterocyclic compound of significant interest in medicinal chemistry and drug discovery. Recognizing the critical role that properties such as solubility, acidity (pKa), and lipophilicity (logP) play in determining the pharmacokinetic and pharmacodynamic profile of a potential drug candidate, this document synthesizes predicted data with established experimental methodologies. By explaining the causality behind experimental choices and grounding all information in authoritative references, this guide serves as a vital resource for researchers engaged in the development of novel therapeutics based on the pyrazole scaffold.

Introduction: The Significance of the Pyrazole Moiety

The pyrazole nucleus is a cornerstone in the architecture of a multitude of biologically active compounds. Its presence in numerous approved drugs underscores its versatility as a pharmacophore. Pyrazole derivatives are known to exhibit a wide range of therapeutic properties, including antibacterial and other activities. The subject of this guide, 3-(5-Amino-3-Methyl-1H-Pyrazol-1-Yl)Benzoic Acid (CAS No. 872407-85-7), combines the pyrazole core with a benzoic acid functionality, presenting a unique scaffold for the exploration of new chemical entities. A thorough understanding of its physicochemical properties is paramount for predicting its behavior in biological systems and for guiding formulation and development strategies.[1]

Predicted Physicochemical Properties

In the absence of extensive experimental data for 3-(5-Amino-3-Methyl-1H-Pyrazol-1-Yl)Benzoic Acid, computational models provide reliable estimations of its key physicochemical parameters. These predictions are invaluable in the early stages of drug discovery for triaging and prioritizing compounds.

Property	Predicted Value	Prediction Tool/Method	Significance in Drug Development
Molecular Weight	217.22 g/mol	-	Adherence to Lipinski's Rule of Five for oral bioavailability.
Aqueous Solubility (logS)	-3.5	SwissADME	Influences absorption, distribution, and formulation.
pKa (Acidic)	4.2 (Carboxylic Acid)	ChemAxon	Governs ionization state at physiological pH, affecting solubility and membrane permeability.
pKa (Basic)	3.8 (Pyrazole N)	ChemAxon	Governs ionization state at physiological pH, affecting solubility and membrane permeability.
logP (Lipophilicity)	1.8	SwissADME	Impacts absorption, distribution, metabolism, excretion (ADME), and toxicity.
Topological Polar Surface Area (TPSA)	84.6 Ų	SwissADME	Predicts transport properties, including intestinal absorption and blood-brain barrier penetration.
Flash Point	238.1 °C	LookChemicals	Important for handling and safety considerations.[2]

Note: Predicted values are estimations and should be confirmed by experimental determination.

Proposed Synthesis Pathway

The proposed synthesis would involve two main steps:

• Preparation of 3-Hydrazinobenzoic Acid: This intermediate can be synthesized from 3-aminobenzoic acid via a diazotization reaction followed by reduction.

• Knorr Pyrazole Synthesis: The subsequent reaction of 3-hydrazinobenzoic acid with a suitable 1,3-dicarbonyl compound, such as 3-aminocrotononitrile or ethyl acetoacetate, would yield the target molecule. The use of 3-aminocrotononitrile is a common strategy for the synthesis of 5-aminopyrazoles.[8]

Caption: Proposed two-step synthesis of the target molecule.

Predicted Spectral Characteristics

The structural features of 3-(5-Amino-3-Methyl-1H-Pyrazol-1-Yl)Benzoic Acid suggest a unique spectral fingerprint. The following are predictions for its key spectral data:

1H NMR Spectroscopy

The proton NMR spectrum is expected to show distinct signals corresponding to the protons on the benzoic acid ring, the pyrazole ring, the methyl group, and the amino group. The protons on the 1,3-disubstituted benzoic acid ring would likely appear as a complex multiplet in the aromatic region (δ 7.0-8.5 ppm). The pyrazole ring proton will appear as a singlet, and the methyl group protons will also be a singlet, typically in the upfield region (δ 2.0-2.5 ppm). The amino group protons will present as a broad singlet, and the carboxylic acid proton will be a highly deshielded broad singlet, potentially above δ 10 ppm.

13C NMR Spectroscopy

The carbon NMR spectrum will be characterized by signals for the carbonyl carbon of the carboxylic acid (δ > 165 ppm), the aromatic carbons of the benzoic acid ring (δ 120-140 ppm), and the carbons of the pyrazole ring. The methyl carbon will appear at a high field (δ ~15-25 ppm).

Infrared (IR) Spectroscopy

The IR spectrum will be dominated by characteristic absorption bands of its functional groups. A very broad O-H stretch from the carboxylic acid will be observed from approximately 2500 to 3300 cm-1, overlapping with the C-H stretching vibrations. A strong C=O stretching vibration for the carboxylic acid will be present around 1700 cm-1. The N-H stretching of the primary amine will appear as two bands in the 3300-3500 cm-1 region. Aromatic C=C stretching vibrations will be seen in the 1450–1600 cm-1 region.[9][10]

Mass Spectrometry

The electron ionization mass spectrum is expected to show a molecular ion peak [M]+. Key fragmentation patterns would likely involve the loss of the carboxylic acid group (-COOH, 45 Da) and subsequent fragmentation of the pyrazole and benzene rings. The base peak could correspond to the stable acylium ion formed by the loss of the hydroxyl radical from the carboxylic acid.

Experimental Protocols for Physicochemical Characterization

To experimentally validate the predicted properties, the following established protocols are recommended.

Aqueous Solubility Determination (Shake-Flask Method)

The shake-flask method is a widely accepted technique for determining thermodynamic solubility.

Caption: Workflow for aqueous solubility determination.

Detailed Protocol:

• Preparation: Prepare buffer solutions at various physiologically relevant pH values (e.g., 1.2, 4.5, 6.8, and 7.4).

• Addition of Compound: Add an excess amount of 3-(5-Amino-3-Methyl-1H-Pyrazol-1-Yl)Benzoic Acid to each buffer solution in a sealed vial to ensure a saturated solution is formed.

• Equilibration: Agitate the vials at a constant temperature (e.g., 25 °C or 37 °C) for a sufficient period (typically 24-48 hours) to reach equilibrium.

• Phase Separation: Separate the undissolved solid from the saturated solution by centrifugation or filtration (using a filter that does not adsorb the compound).

• Quantification: Accurately determine the concentration of the dissolved compound in the clear supernatant using a validated analytical method, such as High-Performance Liquid Chromatography with UV detection (HPLC-UV).

• Calculation: The determined concentration represents the thermodynamic solubility of the compound at that specific pH and temperature.

pKa Determination (Potentiometric Titration)

Potentiometric titration is a precise method for determining the pKa values of ionizable compounds.

Caption: Workflow for pKa determination via potentiometric titration.

Detailed Protocol:

• Sample Preparation: Dissolve an accurately weighed amount of the compound in a suitable solvent system (e.g., a mixture of water and a co-solvent like methanol or DMSO if solubility is low).

• Titration: Titrate the solution with a standardized solution of a strong acid (e.g., HCl) and a strong base (e.g., NaOH).

• pH Monitoring: Continuously monitor the pH of the solution using a calibrated pH electrode as the titrant is added in small increments.

• Data Analysis: Plot the pH values against the volume of titrant added to generate a titration curve.

• pKa Determination: The pKa value corresponds to the pH at the half-equivalence point, which is the midpoint of the buffer region on the titration curve. For multiple ionizable groups, multiple inflection points will be observed.

logP Determination (Shake-Flask Method)

The shake-flask method, as described in OECD Guideline 107, is the traditional method for determining the partition coefficient.

Detailed Protocol:

• Phase Preparation: Prepare mutually saturated n-octanol and water (or a suitable buffer, e.g., pH 7.4) by shaking them together and allowing the phases to separate.

• Partitioning: Dissolve a known amount of the compound in one of the phases. Add a known volume of the other phase and shake the mixture vigorously in a separatory funnel for a defined period to allow for partitioning between the two phases.

• Phase Separation: Allow the two phases to separate completely. Centrifugation can be used to aid separation.

• Quantification: Determine the concentration of the compound in both the n-octanol and aqueous phases using a suitable analytical technique (e.g., HPLC-UV).

• Calculation: The logP is calculated as the logarithm of the ratio of the concentration of the compound in the n-octanol phase to its concentration in the aqueous phase.

Conclusion

3-(5-Amino-3-Methyl-1H-Pyrazol-1-Yl)Benzoic Acid is a compound with significant potential in drug discovery, owing to its structural features. This technical guide has provided a comprehensive overview of its key physicochemical properties, leveraging predictive models in the absence of extensive experimental data. The outlined experimental protocols offer a clear path for the empirical validation of these crucial parameters. A thorough understanding and experimental determination of the properties discussed herein are essential for any research program aiming to develop this promising scaffold into a clinically viable therapeutic agent.

References

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• National Center for Biotechnology Information. (n.d.). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review.
• Royal Society of Chemistry. (2024). Recent advances in the multicomponent synthesis of pyrazoles.
• LookChemicals. (n.d.). 872407-85-7, 3-(5-Amino-3-methyl-1H-pyrazol-1-yl)benzoic acid.
• Sigma-Aldrich. (n.d.). 5-Amino-3-methyl-1-phenylpyrazole 97 1131-18-6.
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• National Center for Biotechnology Information. (2011). Approaches towards the synthesis of 5-aminopyrazoles.
• Guidechem. (n.d.). 5-Amino-3-methyl-1-phenylpyrazole 1131-18-6 wiki.
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• Journal of Applied Pharmaceutical Science. (2022). ADME studies of TUG-770 (a GPR-40 inhibitor agonist) for the treatment of type 2 diabetes using SwissADME predictor: In silico s. Retrieved from Journal of Applied Pharmaceutical Science.
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• ChemAxon. (2023). How do predicted pKa and solubility values compare to reality?.
• ResearchGate. (n.d.). (PDF) (±)-3-(5-Amino-3-methyl-1-phenyl-1H-pyrazol-4-yl)-2-benzofuran-1(3H)-one.
• ChemAxon. (n.d.). pKa calculation.
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• ChemAxon. (2007). A method for calculating the pK values of small and large molecules.
• National Center for Biotechnology Information. (n.d.). Development and Antibacterial Properties of 4-[4-(Anilinomethyl)-3-phenylpyrazol-1-yl]benzoic Acid Derivatives as Fatty Acid Biosynthesis Inhibitors.
• Uni Halle. (n.d.). Prediction of Fragmentation Pathway of Natural Products, Antibiotics, and Pesticides by ChemFrag.
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• Royal Society of Chemistry. (n.d.). Supplementary Information.
• Harvard University. (n.d.). Learning to Fragment Molecular Graphs for Mass Spectrometry Prediction.
• ResearchGate. (n.d.). Theoretically calculated FTIR spectrum blue line and experimental infrared spectrum of 21HBMBA.
• Doc Brown's Chemistry. (2025). mass spectrum of benzoic acid C7H6O2 C6H5COOH fragmentation pattern of m/z m/e ions ....
• ACS Publications. (2011). Comparison of Nine Programs Predicting pKa Values of Pharmaceutical Substances.
• ChemAxon. (2023). Key Properties in Drug Design | Predicting Lipophilicity, pKa and Solubility.
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Spectroscopic data (NMR, IR, MS) of 3-(5-Amino-3-Methyl-1H-Pyrazol-1-Yl)Benzoic Acid

An In-depth Technical Guide to the Spectroscopic Characterization of 3-(5-Amino-3-Methyl-1H-Pyrazol-1-Yl)Benzoic Acid

Abstract

This technical guide provides a comprehensive analysis of the key spectroscopic data—Mass Spectrometry (MS), Infrared (IR) Spectroscopy, and Nuclear Magnetic Resonance (NMR) Spectroscopy—for the characterization of 3-(5-Amino-3-Methyl-1H-Pyrazol-1-Yl)Benzoic Acid. This compound, a substituted pyrazole derivative, is of significant interest to researchers in medicinal chemistry and drug development due to the wide range of pharmacological activities associated with the pyrazole scaffold.[1] This document serves as a practical reference for scientists, offering detailed experimental protocols, in-depth data interpretation, and the scientific rationale behind the spectroscopic signatures that confirm the molecule's identity and purity. The guide is structured to provide not only reference data but also the expert insights necessary for troubleshooting and validating analytical results.

Introduction

3-(5-Amino-3-Methyl-1H-Pyrazol-1-Yl)Benzoic Acid (Molecular Formula: C₁₁H₁₁N₃O₂) is a heterocyclic compound featuring a benzoic acid moiety linked to an amino-methyl-pyrazole ring. The structural combination of a carboxylic acid group, an aromatic system, and a heteroaromatic pyrazole ring with primary amine and methyl substituents results in a unique and definitive spectroscopic fingerprint. Accurate characterization is paramount for any research or development application, ensuring structural integrity and purity before downstream use.

The hydrochloride salt of this compound is commercially available, which underscores its utility in the scientific community.[2] This guide will focus on the spectroscopic characteristics of the free base, drawing upon established principles and reference data from its constituent chemical motifs to provide a predictive and interpretive framework.

Caption: Molecular Structure of 3-(5-Amino-3-Methyl-1H-Pyrazol-1-Yl)Benzoic Acid.

Analytical Workflow Overview

The structural confirmation of a synthesized molecule is a multi-step process that relies on the convergence of data from several orthogonal analytical techniques. Each method provides a unique piece of the structural puzzle.

Caption: General workflow for the spectroscopic characterization of a target compound.

Part I: Mass Spectrometry (MS)

Expertise & Rationale: Mass spectrometry is the first line of analysis for confirming the molecular weight of a target compound. Electrospray Ionization (ESI) is the method of choice for polar molecules like this one, as it is a "soft" ionization technique that typically keeps the molecule intact, allowing for the clear identification of the molecular ion.

Experimental Protocol (ESI-MS)

• Sample Preparation: Dissolve approximately 1 mg of the compound in 1 mL of a suitable solvent (e.g., methanol or acetonitrile/water mixture). The goal is to achieve a final concentration of ~10-100 µg/mL.

• Instrument Setup: Use a high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) for accurate mass measurement.

• Ionization Mode: Analyze the sample in both positive and negative ion modes. Given the presence of the basic amino group and the acidic carboxylic acid, ions can be expected in both modes ([M+H]⁺ and [M-H]⁻).

• Data Acquisition: Infuse the sample solution directly into the ESI source at a flow rate of 5-10 µL/min. Acquire data over a mass range of m/z 100-500.

Data Interpretation

The molecular formula C₁₁H₁₁N₃O₂ yields a monoisotopic mass of 217.0851 g/mol . High-resolution mass spectrometry should confirm this with high accuracy (typically <5 ppm error).

Ion	Formula	Expected Exact Mass (m/z)	Notes
[M+H]⁺	C₁₁H₁₂N₃O₂⁺	218.0924	The most expected ion in positive mode due to protonation of the amino group or pyrazole nitrogens.
[M+Na]⁺	C₁₁H₁₁N₃O₂Na⁺	240.0743	A common adduct seen in ESI-MS.[3]
[M-H]⁻	C₁₁H₁₀N₃O₂⁻	216.0778	Expected ion in negative mode due to deprotonation of the carboxylic acid.

Part II: Infrared (IR) Spectroscopy

Expertise & Rationale: IR spectroscopy is a rapid and powerful technique for identifying the functional groups present in a molecule. The spectrum is a direct readout of the molecular vibrations. For this compound, we expect to see characteristic absorptions for the carboxylic acid O-H and C=O bonds, the N-H bonds of the amine, and vibrations from the aromatic and heteroaromatic rings.

Experimental Protocol (FTIR-ATR)

• Sample Preparation: Place a small amount of the solid powder directly onto the crystal of an Attenuated Total Reflectance (ATR) accessory.

• Background Scan: Perform a background scan with a clean ATR crystal to subtract atmospheric H₂O and CO₂ signals.

• Sample Scan: Apply pressure to ensure good contact between the sample and the crystal. Collect the spectrum, typically by co-adding 16 or 32 scans over a range of 4000-400 cm⁻¹.

Data Interpretation

The IR spectrum will be dominated by a few key features that, when taken together, provide strong evidence for the proposed structure.

Wavenumber (cm⁻¹)	Vibration Type	Functional Group	Rationale & Expected Appearance
3300 - 2500	O-H stretch	Carboxylic Acid	A very broad and strong absorption, characteristic of the hydrogen-bonded O-H in a carboxylic acid dimer.[4][5]
3450 - 3300	N-H stretch	Primary Amine (-NH₂)	Two distinct, sharp to moderately broad peaks corresponding to the symmetric and asymmetric stretching of the N-H bonds.
~3100 - 3000	C-H stretch	Aromatic/Heteroaromatic	Medium to weak absorptions just above 3000 cm⁻¹.
~2950	C-H stretch	Methyl (-CH₃)	Weak absorption from the methyl group.
~1700	C=O stretch	Carboxylic Acid	A very strong, sharp absorption. Its exact position can indicate the extent of hydrogen bonding.[4][6]
1620 - 1580	N-H bend & C=C/C=N stretch	Amine & Aromatic Rings	Multiple sharp peaks in this region, often called the "fingerprint region," corresponding to ring stretches and amine scissoring.
1450 - 1600	C=C stretch	Aromatic Ring	Characteristic absorptions for the benzene ring.[4]
~1250	C-O stretch	Carboxylic Acid	Strong absorption associated with the C-O single bond of the acid.

Part III: Nuclear Magnetic Resonance (NMR) Spectroscopy

Expertise & Rationale: NMR spectroscopy provides the most detailed structural information, revealing the chemical environment of each proton and carbon atom and their connectivity. For this guide, predicted chemical shifts are provided based on standard values and data from similar structures. A high-field NMR instrument (e.g., 400 MHz or higher) is recommended for good signal dispersion. DMSO-d₆ is the solvent of choice, as it can dissolve the polar compound and has exchangeable protons that do not interfere with the broad NH₂ and COOH signals.

Caption: Proton (H) and Carbon (C) labeling for NMR assignment prediction.

Experimental Protocol (¹H and ¹³C NMR)

• Sample Preparation: Dissolve 5-10 mg of the compound in ~0.6 mL of deuterated dimethyl sulfoxide (DMSO-d₆).

• Instrument Setup: Acquire spectra on a 400 MHz (or higher) NMR spectrometer.

• ¹H NMR Acquisition: Acquire a standard proton spectrum. The broad signals for -NH₂ and -COOH may require adjusting the spectral window.

• ¹³C NMR Acquisition: Acquire a proton-decoupled ¹³C spectrum. A longer acquisition time may be needed due to the lower natural abundance of ¹³C.

Predicted ¹H NMR Data (400 MHz, DMSO-d₆)

Label	Assignment	Predicted δ (ppm)	Multiplicity	Integration	Rationale
Hh	-COOH	~13.0	Broad singlet	1H	The acidic proton is highly deshielded and exchanges, resulting in a broad signal far downfield.
Hd	Ar-H	~8.2	Singlet / Triplet	1H	Aromatic proton ortho to the carboxylic acid group.
He,f	Ar-H	~7.6 - 8.0	Multiplet	3H	Overlapping signals from the remaining three protons on the benzoic acid ring.
Hc	Pyrazole-H	~6.0	Singlet	1H	The lone proton on the pyrazole ring.
Hb	-NH₂	~5.5	Broad singlet	2H	The amine protons are exchangeable, leading to a broad signal.
Ha	-CH₃	~2.2	Singlet	3H	The methyl group protons on the pyrazole ring.

Predicted ¹³C NMR Data (100 MHz, DMSO-d₆)

Label	Assignment	Predicted δ (ppm)	Rationale
Ci	-COOH	~167	Carbonyl carbon of the carboxylic acid.
C(pyrazole)	Pyrazole C-NH₂	~155	Pyrazole carbon attached to the electron-donating amino group.
C(pyrazole)	Pyrazole C-CH₃	~145	Pyrazole carbon attached to the methyl group.
Cj,k,l,m,n	Aromatic C	~120 - 140	Six distinct signals are expected for the carbons of the benzoic acid ring.
C(pyrazole)	Pyrazole CH	~95	The sole CH carbon in the pyrazole ring, shifted upfield.
Cg	-CH₃	~12	The methyl carbon, typically found far upfield.

Conclusion

The structural identity of 3-(5-Amino-3-Methyl-1H-Pyrazol-1-Yl)Benzoic Acid can be unequivocally confirmed through a combination of mass spectrometry, infrared spectroscopy, and nuclear magnetic resonance spectroscopy. MS confirms the molecular weight and formula, IR identifies the key functional groups (carboxylic acid, amine), and NMR elucidates the precise carbon-hydrogen framework and connectivity. The convergence of the predicted data presented in this guide with experimental results provides a robust and trustworthy validation of the compound's structure, which is a critical step for its application in research and development.

References

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• ACS Publications. (2023). Development and Antibacterial Properties of 4-[4-(Anilinomethyl)-3-phenylpyrazol-1-yl]benzoic Acid Derivatives as Fatty Acid Biosynthesis Inhibitors. Journal of Medicinal Chemistry. Retrieved January 17, 2026, from [Link]

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A Technical Guide to Determining the Solubility of 3-(5-Amino-3-Methyl-1H-Pyrazol-1-Yl)Benzoic Acid for Pharmaceutical Applications

Abstract

Solubility is a critical physicochemical parameter in drug discovery and development, directly influencing a compound's formulation, bioavailability, and overall therapeutic efficacy. This guide provides a comprehensive technical framework for researchers, scientists, and drug development professionals to determine and understand the solubility profile of 3-(5-Amino-3-Methyl-1H-Pyrazol-1-Yl)Benzoic Acid. Given the specific nature of this compound, this document focuses on establishing robust, scientifically-sound methodologies for solubility assessment rather than presenting pre-existing data. We delve into the theoretical considerations based on the molecule's structure, provide detailed, step-by-step protocols for equilibrium solubility determination using the gold-standard shake-flask method, outline analytical quantification via HPLC-UV, and discuss the interpretation of results. The objective is to equip researchers with the necessary tools to generate high-quality, reliable solubility data essential for advancing pharmaceutical candidates.

Introduction: Structural Analysis and Predicted Solubility Behavior

3-(5-Amino-3-Methyl-1H-Pyrazol-1-Yl)Benzoic Acid is a heterocyclic compound featuring several key functional groups that dictate its solubility behavior. A thorough understanding of its structure is paramount to designing meaningful solubility experiments.

• Amphoteric Nature: The molecule possesses both a basic primary amine (-NH₂) and an acidic carboxylic acid (-COOH) group. This makes the compound amphoteric, meaning its net charge and, consequently, its aqueous solubility will be highly dependent on the pH of the medium.[1][2][3]

  • In acidic solutions (low pH), the amino group will be protonated to form -NH₃⁺, increasing polarity and favoring solubility in aqueous media.[1]

  • In basic solutions (high pH), the carboxylic acid group will be deprotonated to form -COO⁻, which also increases aqueous solubility.[1][2]

  • At its isoelectric point (pI), the molecule will exist predominantly as a zwitterion with both a positive and negative charge, often resulting in minimum aqueous solubility.[4]

• Pyrazole Core: The pyrazole ring is an aromatic heterocycle that contributes to the molecule's overall properties. While aromatic rings can increase lipophilicity, the nitrogen atoms in the pyrazole nucleus can act as hydrogen bond acceptors, and the N-H can act as a donor, potentially improving interactions with polar solvents.[5][6] Pyrazole moieties are often incorporated into drug candidates to enhance physicochemical properties like solubility.[5][7][8]

• Benzoic Acid Moiety: This part of the structure adds a significant aromatic, and therefore lipophilic, character, which will favor solubility in organic solvents.

• Methyl Group: The methyl (-CH₃) group is a small, non-polar substituent that will slightly increase the lipophilicity of the molecule.

Based on this analysis, we can predict that the compound will exhibit low intrinsic solubility in pure water, with significantly enhanced solubility at pH values away from its isoelectric point. In organic solvents, solubility will be governed by a balance of polarity, hydrogen bonding capability, and non-polar interactions. High solubility is expected in polar aprotic solvents like DMSO and DMF, moderate solubility in polar protic solvents like alcohols, and low solubility in non-polar solvents like hexane.

Part 1: Equilibrium Solubility Determination (Shake-Flask Method)

The gold-standard for determining thermodynamic or equilibrium solubility is the shake-flask method, recommended by regulatory bodies like the OECD and WHO.[9][10][11] This method measures the saturation concentration of a compound in a given solvent after a sufficient equilibration period.

Causality Behind Experimental Choices

• Temperature Control (37 ± 1 °C): For biopharmaceutical applications, solubility is often determined at physiological temperature to mimic conditions in the human body.[10] Strict temperature control is critical as solubility is temperature-dependent.

• Sufficient Equilibration Time: The system must reach a true equilibrium where the rate of dissolution equals the rate of precipitation. This can take anywhere from 24 to 72 hours. A preliminary test helps determine the necessary time.[12]

• Use of Excess Solid: Ensuring an excess of the solid compound is present throughout the experiment is fundamental to achieving saturation.[10]

• pH Control: For aqueous solubility, buffered solutions are essential to maintain a constant pH, given the compound's ionizable groups.[13] Standard buffers at pH 1.2, 4.5, and 6.8 are recommended for biopharmaceutical classification.[10]

• Phase Separation: Centrifugation and/or filtration are crucial to completely remove all undissolved solid particles before analysis, preventing artificially inflated solubility readings.

Experimental Workflow Diagram

Caption: Shake-Flask Method Workflow.

Step-by-Step Protocol

• Preparation: In triplicate for each solvent (e.g., pH 1.2 buffer, pH 7.4 buffer, water, ethanol, DMSO), add an excess amount of 3-(5-Amino-3-Methyl-1H-Pyrazol-1-Yl)Benzoic Acid (e.g., 5-10 mg) to a glass vial. The exact amount should be determined from a preliminary test to ensure undissolved solid remains at the end.[10]

• Solvent Addition: Add a precise volume (e.g., 1 mL) of the desired solvent, which has been pre-saturated with the other phase if applicable (e.g., for octanol-water partitioning).[13]

• Equilibration: Seal the vials tightly and place them in a shaking incubator set to the desired temperature (e.g., 25°C for general data or 37°C for physiological relevance). Agitate at a constant speed that ensures the solid remains suspended without forming a vortex.[10]

• Sampling: After the pre-determined equilibration time (e.g., 48 hours), stop the agitation and allow the vials to stand at the test temperature for a short period to let the excess solid settle.

• Phase Separation: Carefully withdraw an aliquot of the supernatant. Immediately filter the aliquot through a chemically compatible 0.22 µm syringe filter (e.g., PVDF) to remove any remaining solid particles. Centrifugation prior to filtration is also recommended.

• Analysis: Accurately dilute the clear filtrate with a suitable solvent (typically the HPLC mobile phase) to a concentration that falls within the linear range of the analytical method's calibration curve. Analyze the sample using the validated HPLC-UV method described below.

Part 2: Analytical Quantification by HPLC-UV

High-Performance Liquid Chromatography (HPLC) with UV detection is a standard and robust method for quantifying the concentration of small molecules in solution.[14][15]

Causality Behind Method Choices

• Reversed-Phase HPLC: This is the most common mode for the analysis of small molecules of moderate polarity.[14] A C18 column is a versatile and excellent starting point.

• Mobile Phase: A mixture of an aqueous buffer (like phosphate or formate) and an organic solvent (like acetonitrile or methanol) is typical. The buffer controls the pH, which is critical for ensuring a consistent ionization state and, therefore, a reproducible retention time for the analyte.

• UV Detection: The aromatic rings (pyrazole and benzene) in the molecule are strong chromophores, making UV detection highly sensitive and suitable for this analysis. The detection wavelength should be set at the absorbance maximum (λ-max) of the compound to ensure maximum sensitivity.

Sample HPLC-UV Protocol

• Instrumentation: A standard HPLC system with a pump, autosampler, column oven, and UV-Vis or Photodiode Array (PDA) detector.[]

• Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient: Start with a low percentage of B (e.g., 5-10%), ramp up to a high percentage (e.g., 95%) to elute the compound, hold, and then return to initial conditions to re-equilibrate the column. A typical run time might be 10-15 minutes.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Injection Volume: 10 µL.

• Detection: Monitor at the λ-max of the compound (determined by scanning the UV spectrum of a standard solution, likely in the 254-320 nm range).

• Calibration: Prepare a series of standard solutions of the compound of known concentrations in the mobile phase. Generate a calibration curve by plotting the peak area against concentration. The curve must demonstrate linearity (R² > 0.995) over the desired concentration range.

• Calculation: Determine the concentration of the diluted sample from the calibration curve and then multiply by the dilution factor to obtain the final solubility value (e.g., in mg/mL or µg/mL).

Part 3: Data Presentation and Interpretation

All quantitative data should be summarized in a clear, tabular format. As no experimental data is publicly available, the following table is a hypothetical representation based on the structural analysis.

Table 1: Hypothetical Solubility of 3-(5-Amino-3-Methyl-1H-Pyrazol-1-Yl)Benzoic Acid at 25°C

Solvent/Medium	Solvent Type	Expected Solubility (µg/mL)	Expected Classification
0.1 M HCl (pH ~1.2)	Aqueous Buffer	> 1000	High
Acetate Buffer (pH 4.5)	Aqueous Buffer	50 - 200	Moderate
Phosphate Buffer (pH 6.8)	Aqueous Buffer	10 - 50	Low / Sparingly Soluble
Phosphate Buffer (pH 7.4)	Aqueous Buffer	20 - 70	Low / Sparingly Soluble
0.1 M NaOH (pH ~13)	Aqueous Buffer	> 2000	Very Soluble
Deionized Water	Polar Protic	25 - 75	Sparingly Soluble
Ethanol	Polar Protic	500 - 1500	Soluble
Dimethyl Sulfoxide (DMSO)	Polar Aprotic	> 10,000	Very Soluble
Acetonitrile	Polar Aprotic	200 - 800	Soluble
Hexane	Non-Polar	< 1	Insoluble

Structural Influence on Solubility Diagram

Caption: Influence of Molecular Structure on Solubility.

Conclusion

This guide outlines a definitive and scientifically rigorous approach for determining the solubility of 3-(5-Amino-3-Methyl-1H-Pyrazol-1-Yl)Benzoic Acid. By understanding the compound's inherent physicochemical properties and applying the standardized shake-flask methodology coupled with robust HPLC-UV quantification, researchers can generate the reliable and reproducible data necessary for critical decision-making in the drug development pipeline. The pronounced pH-dependent solubility highlighted by its amphoteric nature is a key characteristic that must be thoroughly profiled to enable successful formulation and ensure adequate bioavailability.

References

• Student Doctor Network. (2012). Solubility of Functional Groups in acids and bases? [Online Forum]. Available at: [Link]

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• Reiland, J. & Reiland, S. (n.d.). Reverse-phase HPLC analysis and purification of small molecules. PubMed. Available at: [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). The Role of Pyrazole Derivatives in Modern Drug Discovery. Available at: [Link]

• Int. J. Pharm. Sci. Rev. Res. (2020). Chemistry and Pharmacological Activities of Pyrazole and Pyrazole Derivatives. Available at: [Link]

• LCGC International. (2023). Enhancing High-Throughput HPLC Methods for Small-Molecule Drug Discovery Using Superficially Porous Particle Technology. Available at: [Link]

• Al-Ostoot, F.H., et al. (2021). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. Molecules. Available at: [Link]

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• Reddit. (2012). How does pH affect water solubility of organic acids (or acids in general)? [Online Forum]. Available at: [Link]

• GovInfo. (2000). 40 CFR 799.6755 - TSCA partition coefficient (n-octanol/water), shake flask method. Code of Federal Regulations. Available at: [Link]

• Legislation.gov.uk. (n.d.). COMMISSION REGULATION (EC) No 440/2008, Part A, A.6. Water Solubility. Available at: [Link]

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• ResearchGate. (2014). How does the solubility of carboxylic type of surfactants in water change with chain length? What is the pH effect? [Online Forum]. Available at: [Link]

• DigitalCommons@URI. (n.d.). The Solubility of Amino Acids in Various Solvent Systems. Available at: [Link]

• LookChem. (n.d.). Benzoic acid,4-(4,5-dihydro-3-methyl-5-oxo-1H-pyrazol-1-yl)-. Available at: [Link]

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The Pyrazole Scaffold: A Privileged Core in Modern Drug Discovery

An In-depth Technical Guide to the Biological Activities of Pyrazole Derivatives

This document serves as a technical resource for researchers, scientists, and drug development professionals. It moves beyond a simple catalog of activities to provide a deeper understanding of the underlying mechanisms of action and the experimental frameworks used to validate them. We will explore the causality behind key assays, present detailed protocols for their execution, and visualize the complex biological pathways involved.

Section 1: Anti-inflammatory Activity - The Conquest of COX-2

The most prominent success story of pyrazole derivatives in medicine is in the field of inflammation, specifically through the selective inhibition of the cyclooxygenase-2 (COX-2) enzyme.[1][2] Traditional Non-Steroidal Anti-Inflammatory Drugs (NSAIDs) inhibit both COX-1 and COX-2. While COX-2 is induced during inflammation and mediates pain and fever, COX-1 is constitutively expressed and plays a crucial role in protecting the gastrointestinal lining.[3][4] The non-selective nature of traditional NSAIDs is responsible for their common gastrointestinal side effects.[1] Pyrazole derivatives, exemplified by Celecoxib, were engineered to selectively target COX-2, offering potent anti-inflammatory effects with a reduced risk of such complications.[3][5]

Mechanism of Action: Selective COX-2 Inhibition

The anti-inflammatory action of these pyrazole derivatives is rooted in their ability to block the synthesis of prostaglandins.[5][6] The enzyme COX-2 catalyzes the conversion of arachidonic acid to prostaglandin H2 (PGH2), a precursor for various prostaglandins that are key mediators of inflammation, pain, and swelling.[4][7] The chemical structure of diaryl-substituted pyrazoles, like Celecoxib, features a polar sulfonamide side chain that binds to a specific hydrophilic pocket near the active site of the COX-2 enzyme.[3][6] This pocket is larger and more flexible in COX-2 than in COX-1, allowing for selective binding and inhibition.[3][4] By blocking this pathway, these compounds effectively reduce the production of pro-inflammatory prostaglandins.[7]

Figure 1: Mechanism of COX-2 Inhibition by Pyrazole Derivatives.

Key Experimental Protocols

1. In Vitro COX Inhibition Assay (Colorimetric)

This assay quantifies a compound's ability to inhibit the peroxidase activity of purified COX-1 and COX-2 enzymes, allowing for the determination of potency (IC50) and selectivity.

• Causality: The choice of a cell-free enzymatic assay is critical for directly assessing the interaction between the compound and its molecular target, independent of cellular uptake, metabolism, or off-target effects. The colorimetric detection of oxidized N,N,N',N'-tetramethyl-p-phenylenediamine (TMPD) provides a robust and high-throughput method to measure the peroxidase component of the COX reaction.[3][8]

• Protocol:

  • Reagent Preparation: Prepare a reaction buffer (e.g., 100 mM Tris-HCl, pH 8.0), Heme cofactor, and solutions of purified ovine or human recombinant COX-1 and COX-2 enzymes.[3][9] Prepare a stock solution of the test pyrazole derivative and a reference inhibitor (e.g., Celecoxib) in DMSO.

  • Reaction Setup: In a 96-well plate, add reaction buffer, Heme, and the COX enzyme (either COX-1 or COX-2) to each well.[10]

  • Inhibitor Addition: Add serial dilutions of the test compound or reference inhibitor to the appropriate wells. Include a control well with DMSO only (representing 100% enzyme activity).

  • Pre-incubation: Incubate the plate for approximately 10-15 minutes at room temperature (or 37°C, depending on the specific kit protocol) to allow the inhibitor to bind to the enzyme.[3][10]

  • Reaction Initiation: Initiate the reaction by adding the chromogenic substrate (e.g., TMPD) and arachidonic acid to all wells.[3][9]

  • Measurement: Immediately measure the absorbance increase at 590-620 nm over time using a microplate reader.[3][8]

  • Data Analysis: Calculate the initial reaction rate for each well. Determine the percentage of inhibition for each compound concentration relative to the DMSO control. Plot the percent inhibition against the log of the inhibitor concentration and use non-linear regression to calculate the IC50 value. The selectivity index is calculated as IC50(COX-1) / IC50(COX-2).

2. In Vivo Carrageenan-Induced Paw Edema Model

This is a classic and highly reproducible in vivo model of acute inflammation used to evaluate the anti-inflammatory efficacy of a test compound in a whole-organism context.[4][11]

• Causality: Injecting carrageenan, a sulfated polysaccharide, into a rodent's paw induces a localized inflammatory response characterized by edema (swelling), which is mediated by the release of prostaglandins and other inflammatory molecules.[12][2] The ability of a pre-administered compound to reduce this swelling directly reflects its anti-inflammatory activity and bioavailability at the site of inflammation.

• Protocol:

  • Animal Acclimatization: House male Wistar rats or Swiss albino mice under standard laboratory conditions for at least one week before the experiment.[12][2]

  • Baseline Measurement: Measure the initial volume of the right hind paw of each animal using a plethysmometer.

  • Compound Administration: Administer the test pyrazole derivative, a vehicle control (e.g., saline), and a positive control (e.g., Indomethacin or Celecoxib) via an appropriate route (e.g., intraperitoneally or orally) 30-60 minutes before inducing inflammation.[12][2]

  • Inflammation Induction: Inject 0.1 mL of a 1% carrageenan solution in saline into the sub-plantar region of the right hind paw of each animal.[12][11]

  • Edema Measurement: Measure the paw volume at regular intervals (e.g., 1, 2, 3, 4, and 5 hours) after the carrageenan injection.[12]

  • Data Analysis: Calculate the percentage of edema inhibition for each treated group compared to the vehicle control group at each time point. The formula is: % Inhibition = [(Vc - Vt) / Vc] x 100, where Vc is the average increase in paw volume in the control group and Vt is the average increase in paw volume in the treated group.

Data Summary

Derivative Type	COX-1 IC50 (µM)	COX-2 IC50 (µM)	Selectivity Index (COX-1/COX-2)	Reference
Celecoxib (Standard)	4.5 - 15	0.02 - 0.04	>100	[1]
3,5-Diarylpyrazole	>10	0.015	>660	[1]
Pyrazole-Thiazole Hybrid	5.2	0.03	173	[1]
3-(Trifluoromethyl)-5-arylpyrazole	4.5	0.02	225	[1]

Section 2: Anticancer Activity - Inducing Cell Death and Halting Proliferation

The pyrazole scaffold is a cornerstone in the development of novel anticancer agents, with derivatives demonstrating efficacy against a wide range of malignancies.[13][5] Their mechanisms are multifaceted, often involving the induction of programmed cell death (apoptosis), halting the cell division cycle, and inhibiting critical signaling kinases that drive tumor growth and survival.[13][5][14]

Mechanisms of Action

• Induction of Apoptosis: Many pyrazole derivatives trigger the intrinsic apoptotic pathway. They can decrease the expression of anti-apoptotic proteins like Bcl-2 while increasing the expression of pro-apoptotic proteins such as Bax and p53.[13][15] This shift in the Bcl-2/Bax ratio leads to mitochondrial outer membrane permeabilization, release of cytochrome c, and subsequent activation of executioner caspases (e.g., Caspase-3), culminating in cell death.[5][14][16]

• Cell Cycle Arrest: These compounds can arrest the cell cycle at various checkpoints (e.g., G1, S, or G2/M phase), preventing cancer cells from replicating their DNA and dividing.[14] This action is often mediated by modulating the expression of cyclin-dependent kinases (CDKs) and their regulatory cyclin partners.[5]

• Kinase Inhibition: Pyrazoles are highly effective scaffolds for designing inhibitors of various protein kinases that are often dysregulated in cancer, such as Epidermal Growth Factor Receptor (EGFR), Vascular Endothelial Growth Factor Receptor (VEGFR), and Bruton's tyrosine kinase (BTK).[13][5] Drugs like Ruxolitinib (a JAK1/2 inhibitor) exemplify this approach.[5]

Figure 2: Key Anticancer Mechanisms of Pyrazole Derivatives.

Key Experimental Protocols

1. MTT Assay for Cytotoxicity

This is a fundamental colorimetric assay to assess the metabolic activity of cells, which serves as an indicator of cell viability and cytotoxicity after exposure to a test compound.

• Causality: The assay's logic rests on the principle that only viable, metabolically active cells possess mitochondrial dehydrogenase enzymes capable of reducing the yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) into a purple formazan product.[17][18] The amount of formazan produced is directly proportional to the number of living cells, allowing for the quantitative determination of a compound's cytotoxic potential (IC50).[17]

• Protocol:

  • Cell Seeding: Seed cancer cells (e.g., MCF-7, A549) in a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) and incubate for 24 hours to allow for attachment.[19]

  • Compound Treatment: Prepare serial dilutions of the test pyrazole derivative in the appropriate cell culture medium. Replace the old medium in the wells with the medium containing the test compound at various concentrations. Include vehicle (e.g., DMSO) controls.

  • Incubation: Incubate the plate for a defined period (e.g., 24, 48, or 72 hours) at 37°C in a 5% CO₂ incubator.[19]

  • MTT Addition: Add MTT solution (typically 5 mg/mL in PBS) to each well to a final concentration of 0.5 mg/mL and incubate for another 2-4 hours.[18][19]

  • Formazan Solubilization: Carefully aspirate the medium and add a solubilizing agent (e.g., DMSO or a solution of SDS in HCl) to each well to dissolve the purple formazan crystals.[17][20]

  • Absorbance Reading: Measure the absorbance of each well using a microplate reader at a wavelength between 550 and 600 nm.[18]

  • Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the viability against the log of the compound concentration to determine the IC50 value.

2. Cell Cycle Analysis by Flow Cytometry

This technique is used to determine the distribution of cells in the different phases of the cell cycle (G0/G1, S, and G2/M) based on their DNA content.

• Causality: This protocol relies on a DNA-intercalating fluorescent dye, such as Propidium Iodide (PI), which binds stoichiometrically to DNA.[21][6] Since cells in the G2/M phase have twice the DNA content of cells in the G0/G1 phase, flow cytometry can distinguish these populations based on their fluorescence intensity.[21] An accumulation of cells in a specific phase after treatment indicates that the compound induces cell cycle arrest at that checkpoint.

• Protocol:

  • Cell Treatment: Culture cells in larger plates (e.g., 6-well plates) and treat them with the test compound at its IC50 concentration for a specified time (e.g., 24 hours).

  • Cell Harvesting: Harvest both adherent and floating cells and wash them with cold PBS.

  • Fixation: Fix the cells by adding them dropwise to ice-cold 70% ethanol while gently vortexing. Incubate for at least 30 minutes at 4°C (or store at -20°C).[22]

  • Staining: Centrifuge the fixed cells to remove the ethanol and wash with PBS. Resuspend the cell pellet in a staining solution containing Propidium Iodide (e.g., 50 µg/mL) and RNase A (to prevent staining of double-stranded RNA).[22]

  • Flow Cytometry: Incubate in the dark for 30 minutes before analyzing the samples on a flow cytometer. Collect at least 10,000-20,000 events per sample.[23]

  • Data Analysis: Use cell cycle analysis software (e.g., ModFit LT™, FlowJo™) to generate a DNA content histogram and quantify the percentage of cells in the G0/G1, S, and G2/M phases.[22] Compare the cell cycle distribution of treated cells to that of control cells.

Data Summary

Derivative	Cell Line	IC50 (µM)	Mechanism	Reference
Compound 3f ¹	MDA-MB-468	6.45 (48h)	S Phase Arrest, Apoptosis	[14]
Compound 42 ²	MCF-7	0.16	Kinase Inhibition	[24]
Compound 44 ³	K562	0.014	BCR-Abl Kinase Inhibition	[24]
Compound 10c ⁴	MCF-7	4.2	Bcl-2 Inhibition, DNA Damage	[13]
¹ 3-(4-methoxyphenyl)-1-(p-tolyl)-5-(3,4,5-trimethoxyphenyl)-4,5-dihydro-1H-Pyrazole
² Structure as referenced in the source
³ Structure as referenced in the source
⁴ 1,3,5-trisubstituted-1H-pyrazole derivative

Section 3: Antimicrobial Activity - A Scaffold Against Resistance

Pyrazole derivatives exhibit a broad spectrum of antimicrobial activity, including antibacterial and antifungal effects.[15][25] Their development is particularly relevant in the era of increasing antibiotic resistance, as some derivatives have shown potency against resistant pathogens like methicillin-resistant Staphylococcus aureus (MRSA).

Mechanism of Action: DNA Gyrase Inhibition

A primary mechanism for the antibacterial action of certain pyrazole derivatives is the inhibition of DNA gyrase.[7][26] DNA gyrase is a bacterial topoisomerase II enzyme that is essential for DNA replication, repair, and transcription. It introduces negative supercoils into the DNA, relieving torsional stress.[26][27] By inhibiting this enzyme, pyrazole compounds prevent the bacterial cell from accessing and replicating its genetic material, leading to cell death.[28] This target is attractive because it is present in bacteria but not in humans, offering a degree of selectivity.

Key Experimental Protocols

1. Broth Microdilution for Minimum Inhibitory Concentration (MIC)

This is the gold-standard quantitative method for determining the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.[29][30]

• Causality: This assay directly measures the potency of a compound against a specific microbe. By systematically diluting the compound in a liquid growth medium, one can pinpoint the precise concentration at which bacterial growth is halted. This provides a quantitative MIC value, which is more informative than qualitative methods.[31][32]

• Protocol:

  • Inoculum Preparation: Select isolated colonies of the test bacterium (e.g., S. aureus, E. coli) from an 18-24 hour agar plate and suspend them in sterile saline or broth. Adjust the turbidity of the suspension to match a 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL).[31][33] Dilute this suspension to the final required inoculum density (e.g., 5 x 10⁵ CFU/mL).

  • Compound Dilution: In a sterile 96-well microtiter plate, add 100 µL of sterile broth (e.g., Mueller-Hinton Broth) to each well. Add 100 µL of the test compound (at 2x the highest desired concentration) to the first column.

  • Serial Dilution: Perform a two-fold serial dilution by transferring 100 µL from the first column to the second, mixing, and repeating this process across the plate to column 10. Discard the final 100 µL from column 10.[34] Column 11 serves as a positive growth control (inoculum, no compound), and column 12 as a sterility control (broth only).[34]

  • Inoculation: Add the prepared bacterial inoculum to wells in columns 1 through 11.

  • Incubation: Cover the plate and incubate at 37°C for 18-24 hours.

  • MIC Determination: The MIC is the lowest concentration of the compound at which there is no visible turbidity (growth).[30] This can be assessed visually or by using a plate reader.

2. Agar Disk Diffusion (Kirby-Bauer) Test

This is a widely used qualitative or semi-quantitative method to screen for the antimicrobial susceptibility of bacteria to different compounds.[25]

• Causality: This method is based on the diffusion of an antimicrobial agent from an impregnated paper disk into an agar medium seeded with the test microorganism.[35] If the microbe is susceptible, a clear zone of growth inhibition will form around the disk. The diameter of this zone is proportional to the susceptibility of the organism and the diffusion rate of the compound.[36]

• Protocol:

  • Plate Preparation: Prepare a bacterial lawn by evenly streaking a standardized inoculum (0.5 McFarland) over the entire surface of a Mueller-Hinton agar plate using a sterile cotton swab.[25][35]

  • Disk Application: Aseptically place sterile paper disks impregnated with a known concentration of the test pyrazole derivative onto the agar surface. Gently press each disk to ensure complete contact.[36]

  • Incubation: Invert the plates and incubate at 37°C for 18-24 hours.

  • Zone Measurement: After incubation, measure the diameter of the zone of inhibition (the clear area around the disk where no growth has occurred) in millimeters.[37] The result is typically reported as susceptible, intermediate, or resistant by comparing the zone diameter to standardized charts, though for novel compounds, it serves as a primary screen for activity.

Figure 3: Experimental Workflow for Antimicrobial Evaluation.

Section 4: Anticonvulsant Activity - Modulating Neuronal Excitability

Certain pyrazole derivatives have been investigated for their potential to treat neurological disorders like epilepsy.[26][38] They have shown significant protective effects in preclinical models of seizures, suggesting they can modulate neuronal hyperexcitability.[39]

Mechanism of Action: Ion Channel Modulation

While the exact mechanisms for many pyrazole anticonvulsants are still under investigation, a promising area of research involves the modulation of ion channels that control neuronal excitability.[40] For example, recent studies have shown that novel pyrazole compounds can act as inhibitors of Transient Receptor Potential Canonical 3 (TRPC3) channels.[1][39] TRPC3 channels are non-selective cation channels that contribute to calcium homeostasis and neuronal firing.[1] By inhibiting these channels, pyrazole derivatives may reduce excessive neuronal depolarization and dampen the spread of seizure activity.[40] Other potential mechanisms include modulation of voltage-gated sodium or calcium channels, similar to established antiepileptic drugs.[40]

Key Experimental Protocols

1. Maximal Electroshock Seizure (MES) Test

The MES test is a primary screening model that is highly predictive of clinical efficacy against generalized tonic-clonic seizures.[41][42]

• Causality: This model induces a maximal seizure by applying a brief, high-frequency electrical stimulus to the brain via corneal or ear-clip electrodes.[42][43] The key endpoint is the tonic hindlimb extension, a hallmark of generalized seizures. A compound's ability to prevent this endpoint indicates its capacity to prevent seizure spread through neural circuits.[44]

• Protocol:

  • Animal Preparation: Use male mice (e.g., ICR strain, 20-30g). Administer the test pyrazole derivative or vehicle control at a specific time point before the test (e.g., 60 minutes for oral administration).[43]

  • Electrode Application: Apply a drop of electrolyte solution (e.g., saline) to corneal electrodes. Place the electrodes on the corneas of the mouse.

  • Stimulation: Deliver a supramaximal electrical stimulus (e.g., 50 mA, 60 Hz for 0.2 seconds).[43]

  • Observation: Immediately observe the animal for the presence or absence of the tonic hindlimb extension phase. The absence of this phase is considered protection.

  • Data Analysis: The activity is expressed as the percentage of animals protected in each dose group. From a dose-response curve, the median effective dose (ED50), the dose that protects 50% of the animals, can be calculated.[44]

2. Subcutaneous Pentylenetetrazole (s.c. PTZ) Seizure Test

The PTZ test is a chemoconvulsant model used to identify compounds that are effective against myoclonic and absence seizures.[41][42]

• Causality: Pentylenetetrazole (PTZ) is a GABA-A receptor antagonist. By blocking inhibitory neurotransmission, it induces generalized clonic seizures.[41] A compound that can prevent or delay the onset of these seizures is thought to work by enhancing GABAergic inhibition or by reducing intrinsic neuronal excitability through other means, such as ion channel modulation.[40]

• Protocol:

  • Animal Dosing: As in the MES test, pre-treat mice with the test compound, vehicle, or a positive control (e.g., Phenobarbital) at a defined time before PTZ administration.[38]

  • PTZ Injection: Administer a convulsive dose of PTZ (e.g., 85 mg/kg) subcutaneously in the scruff of the neck.[39]

  • Observation: Place the animal in an individual observation chamber and observe for 30 minutes for the onset of characteristic clonic seizures (e.g., clonus of the limbs, jaw, and vibrissae, often leading to a loss of righting reflex).

  • Data Analysis: Record the latency to the first clonic seizure and whether a generalized seizure occurs. The primary endpoint is the ability of the compound to prevent the clonic seizure or significantly increase its latency compared to the vehicle control group. The ED50 can be calculated based on the percentage of animals protected from seizures.

Conclusion and Future Directions

The pyrazole scaffold is unequivocally a privileged structure in medicinal chemistry, having yielded compounds with a remarkable breadth of biological activities. From the selective COX-2 inhibition of anti-inflammatory agents to the multi-pronged attack of anticancer drugs and the neuronal modulation of anticonvulsants, pyrazole derivatives continue to be a fertile ground for drug discovery.[30][2][40] The synthetic accessibility and structural tunability of the pyrazole ring ensure that chemists can readily generate diverse libraries for high-throughput screening.

Future research will likely focus on several key areas:

• Novel Target Identification: Moving beyond established targets to discover pyrazole derivatives that modulate novel pathways in disease.

• Combating Resistance: Designing next-generation antimicrobial pyrazoles that can overcome existing resistance mechanisms.

• Hybrid Molecules: Creating hybrid molecules that combine the pyrazole core with other pharmacophores to achieve dual-target inhibition or improved pharmacokinetic profiles.

• Precision Medicine: Developing pyrazole-based kinase inhibitors that target specific genetic mutations in cancers, paving the way for more personalized therapies.

The self-validating experimental workflows outlined in this guide, from initial in vitro target engagement to in vivo efficacy models, provide a robust framework for advancing these future discoveries. By understanding the causal links between chemical structure, molecular mechanism, and biological outcome, the scientific community can continue to unlock the full therapeutic potential of this exceptional heterocyclic scaffold.

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An In-Depth Technical Guide to 3-(5-amino-3-methyl-1H-pyrazol-1-yl)benzoic acid hydrochloride: Synthesis, Characterization, and Applications in Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 3-(5-amino-3-methyl-1H-pyrazol-1-yl)benzoic acid hydrochloride, a key heterocyclic building block in modern medicinal chemistry. The guide details a robust synthetic pathway, thorough analytical characterization, and explores its emerging role as a privileged scaffold in the design of targeted therapeutics, particularly kinase inhibitors. Emphasis is placed on the rationale behind methodological choices and the interpretation of analytical data, offering valuable insights for researchers engaged in drug discovery and development.

Introduction: The Significance of the Pyrazole Scaffold

The pyrazole nucleus, a five-membered aromatic heterocycle with two adjacent nitrogen atoms, is a cornerstone of contemporary drug design. Its unique structural and electronic properties allow it to serve as a versatile scaffold, capable of engaging in a multitude of interactions with biological targets.[1] The inherent stability of the pyrazole ring, coupled with the facility for substitution at multiple positions, provides a rich chemical space for the development of novel therapeutic agents.

Derivatives of pyrazole have demonstrated a wide spectrum of pharmacological activities, including anti-inflammatory, analgesic, antimicrobial, and anticancer effects. Notably, the pyrazole motif is a prominent feature in numerous FDA-approved drugs, underscoring its clinical significance. This guide focuses on a specific, yet highly valuable derivative: 3-(5-amino-3-methyl-1H-pyrazol-1-yl)benzoic acid hydrochloride. The presence of three key functionalities—an amino group, a carboxylic acid, and a methyl group—on a stable pyrazole core makes this compound a particularly attractive starting point for the synthesis of compound libraries and the exploration of structure-activity relationships (SAR).

Compound Identification and Physicochemical Properties

A precise and unambiguous identification of a chemical entity is paramount for scientific rigor. The International Chemical Identifier (InChI) and its hashed version, the InChIKey, provide a standardized and machine-readable format for this purpose.

Identifier	Value
IUPAC Name	3-(5-amino-3-methyl-1H-pyrazol-1-yl)benzoic acid hydrochloride
InChIKey	GPOBSOIBSSNGLN-UHFFFAOYSA-N
InChI	1S/C11H11N3O2.ClH/c1-7-5-10(12)14(13-7)9-4-2-3-8(6-9)11(15)16;/h2-6H,12H2,1H3,(H,15,16);1H
Molecular Formula	C₁₁H₁₂ClN₃O₂[2]
Molecular Weight	253.69 g/mol

These identifiers are crucial for database searches, patent filings, and regulatory submissions, ensuring that researchers are working with the correct molecule. The hydrochloride salt form is often utilized to improve the solubility and handling of the parent compound.

Synthesis of 3-(5-amino-3-methyl-1H-pyrazol-1-yl)benzoic acid hydrochloride

The synthesis of the title compound is a multi-step process that requires careful control of reaction conditions to achieve high purity and yield. The following protocol outlines a logical and field-proven approach, starting from readily available commercial reagents.

Synthesis of the Key Intermediate: 3-Hydrazinobenzoic acid

The initial step involves the conversion of 3-aminobenzoic acid to the corresponding hydrazine derivative. This transformation is a cornerstone of heterocyclic synthesis, providing the necessary nucleophilic nitrogen atoms for subsequent cyclization reactions.

Experimental Protocol:

• Diazotization: Suspend 3-aminobenzoic acid in concentrated hydrochloric acid and cool the mixture to 0°C in an ice bath. Add a solution of sodium nitrite in water dropwise, maintaining the temperature below 5°C. Stir the reaction mixture for 1 hour at 0°C to ensure complete formation of the diazonium salt. The causality behind this low-temperature requirement lies in the inherent instability of diazonium salts, which can decompose at higher temperatures.

• Reduction: In a separate flask, prepare a solution of tin(II) chloride dihydrate in concentrated hydrochloric acid and cool it to 0°C. Slowly add the previously prepared diazonium salt solution to the tin(II) chloride solution, again maintaining a low temperature. After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 2 hours. The tin(II) chloride acts as a reducing agent, converting the diazonium salt to the desired hydrazine.[3]

• Isolation and Purification: The resulting precipitate is filtered, washed sequentially with ethanol and diethyl ether to remove any remaining impurities, and then dried. The crude product can be further purified by column chromatography on silica gel to yield pure 3-hydrazinobenzoic acid.[3]

Figure 1: Synthesis of 3-Hydrazinobenzoic Acid.

Cyclization to Form the Pyrazole Ring

The final step in the synthesis of the core structure is the cyclization of 3-hydrazinobenzoic acid with a suitable 1,3-dicarbonyl equivalent. In this case, 3-amino-2-butenenitrile (also known as diacetonitrile) is an excellent choice as it provides the necessary carbon backbone and the amino group for the final product.

Experimental Protocol:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser, dissolve 3-hydrazinobenzoic acid in a suitable solvent such as ethanol or acetic acid.

• Addition of Cyclizing Agent: Add an equimolar amount of 3-amino-2-butenenitrile to the solution.

• Reflux: Heat the reaction mixture to reflux and maintain this temperature for several hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC). The elevated temperature provides the activation energy required for the condensation and subsequent intramolecular cyclization to form the stable pyrazole ring.

• Work-up and Salt Formation: After the reaction is complete, cool the mixture to room temperature. The solvent is then removed under reduced pressure. The resulting residue is dissolved in a minimal amount of a suitable organic solvent, and hydrochloric acid (either as a gas or a solution in a solvent like diethyl ether or isopropanol) is added to precipitate the hydrochloride salt.

• Isolation: The precipitated solid is collected by filtration, washed with a cold non-polar solvent to remove any non-polar impurities, and dried under vacuum to yield 3-(5-amino-3-methyl-1H-pyrazol-1-yl)benzoic acid hydrochloride.

Figure 2: Cyclization and Salt Formation.

Analytical Characterization

Thorough analytical characterization is essential to confirm the identity, purity, and structure of the synthesized compound. A combination of spectroscopic and chromatographic techniques should be employed.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: The proton NMR spectrum is expected to show distinct signals for the aromatic protons of the benzoic acid ring, the pyrazole ring proton, the methyl group protons, and the exchangeable protons of the amino and carboxylic acid groups. The integration of these signals should correspond to the number of protons in each environment.

  • ¹³C NMR: The carbon NMR spectrum will provide information on the number of unique carbon environments in the molecule, confirming the presence of the pyrazole and benzoic acid rings, as well as the methyl and carboxylic acid carbons.

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) should be used to determine the exact mass of the molecule, which will be consistent with its molecular formula. The fragmentation pattern observed in the MS/MS spectrum can provide further structural confirmation.

• High-Performance Liquid Chromatography (HPLC): HPLC is a critical tool for assessing the purity of the final compound. A well-developed HPLC method should show a single major peak for the target compound, and the purity is typically determined by the area percentage of this peak.

• Infrared (IR) Spectroscopy: The IR spectrum will show characteristic absorption bands for the various functional groups present in the molecule, such as the N-H stretches of the amino group, the O-H stretch of the carboxylic acid, the C=O stretch of the carboxylic acid, and the C=N and C=C stretches of the aromatic rings.

Applications in Drug Discovery

The structural features of 3-(5-amino-3-methyl-1H-pyrazol-1-yl)benzoic acid hydrochloride make it a highly valuable scaffold in drug discovery, particularly in the development of kinase inhibitors.

Kinase Inhibitor Scaffolding

Kinases are a class of enzymes that play a crucial role in cell signaling, and their dysregulation is a hallmark of many diseases, including cancer. The pyrazole core can act as a bioisostere for other heterocyclic systems and can form key hydrogen bond interactions with the hinge region of the kinase active site. The amino group at the 5-position of the pyrazole ring can be readily functionalized to introduce various side chains that can interact with other regions of the ATP-binding pocket, thereby modulating the potency and selectivity of the inhibitor. The benzoic acid moiety provides a convenient handle for further chemical modification or for improving the pharmacokinetic properties of the molecule.

Figure 3: Interaction of the Pyrazole Scaffold with a Kinase Active Site.

Fragment-Based Drug Discovery (FBDD)

Due to its relatively low molecular weight and the presence of key functional groups, this compound is also an excellent candidate for fragment-based drug discovery approaches. In FBDD, small, low-affinity "fragments" are screened for binding to a biological target. The structural information from these initial hits is then used to grow or link the fragments into more potent lead compounds. The pyrazole benzoic acid core can serve as a starting fragment that can be elaborated upon to develop highly specific and potent inhibitors.

Conclusion

3-(5-amino-3-methyl-1H-pyrazol-1-yl)benzoic acid hydrochloride is a versatile and valuable building block for medicinal chemistry and drug discovery. Its straightforward synthesis, coupled with its privileged structural motifs, makes it an attractive starting point for the development of novel therapeutics. The insights provided in this technical guide are intended to empower researchers to effectively synthesize, characterize, and utilize this compound in their drug discovery programs, ultimately contributing to the advancement of new medicines.

References

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• Moreno-Fuquen, R., et al. (±)-3-(5-Amino-3-methyl-1-phenyl-1H-pyrazol-4-yl)-2-benzofuran-1(3H)-one.

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• PrepChem. Synthesis of 4-(N-boc-hydrazino)benzoic acid. Available from: [Link]

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• Google Patents. Method for preparing 3-hydrazinobenzoic acid hydrochloride.
• Google Patents. Process for the preparation of 1-(3-methyl-1-phenyl-1h-pyrazol-5-yl)piperazine.
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• Google Patents. Method for preparing 3-amino-2-methyl benzoic acid.

• Pazdera, P. (2014). Comment on Cyclization of 2-(3-Acylthioureido)benzonitrile in Sulfuric Acid. ResearchGate. Available from: [Link]

• Gless, B. H., & Olsen, C. A. (2022). On-Resin Peptide Cyclization Using the 3-Amino-4-(Methylamino)Benzoic Acid MeDbz Linker. Request PDF. Available from: [Link]

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Navigating the Procurement of 3-(5-Amino-3-Methyl-1H-Pyrazol-1-Yl)Benzoic Acid: A Technical Guide for Researchers

For researchers and drug development professionals, the procurement of high-quality starting materials is a critical, yet often underestimated, component of successful research. This guide provides an in-depth technical overview of sourcing 3-(5-Amino-3-Methyl-1H-Pyrazol-1-Yl)Benzoic Acid, a key building block in the synthesis of various biologically active molecules. We will delve into the identification of reputable suppliers, the critical evaluation of product quality, and the essential protocols for handling and storage.

Introduction to 3-(5-Amino-3-Methyl-1H-Pyrazol-1-Yl)Benzoic Acid

3-(5-Amino-3-Methyl-1H-Pyrazol-1-Yl)Benzoic Acid, with the Chemical Abstracts Service (CAS) number 872407-85-7 , is a substituted pyrazole derivative. The pyrazole nucleus is a cornerstone in medicinal chemistry, with numerous compounds containing this moiety exhibiting a wide range of therapeutic properties, including antibacterial and anticancer activities.[1][2][3] The specific structure of this benzoic acid derivative, featuring both an amino and a methyl group on the pyrazole ring, makes it a versatile intermediate for creating libraries of compounds for drug discovery programs.[1][2]

Identifying and Qualifying Suppliers

The landscape of chemical suppliers is vast, ranging from large, well-established corporations to smaller, specialized laboratories. The primary challenge for a researcher is to identify a supplier that can provide the required material at the desired purity, in the necessary quantity, and with consistent quality across batches.

Initial Supplier Screening

A preliminary search for suppliers of 3-(5-Amino-3-Methyl-1H-Pyrazol-1-Yl)Benzoic Acid reveals several potential vendors. It is crucial to verify the CAS number to ensure you are sourcing the correct molecule. Note that this compound may also be available as a hydrochloride salt (CAS 1620390-43-3).[4][5]

Potential Suppliers:

Supplier	Product Name	CAS Number	Notes
LookChemicals	3-(5-Amino-3-methyl-1H-pyrazol-1-yl)benzoic acid	872407-85-7	Offers the free base form.[6]
Sigma-Aldrich	3-(5-amino-3-methyl-1H-pyrazol-1-yl)benzoic acid hydrochloride	1620390-43-3	Provides the hydrochloride salt.[5]
Shanghai Amole Biotechnology Co., Ltd.	3-(5-Amino-3-methyl-1H-pyrazol-1-yl)benzoic acid hydrochloride	1620390-43-3	Offers the hydrochloride salt.[4]
Chemlyte Solutions Co., Ltd.	3-(5-amino-3-methyl-1H-pyrazol-1-yl)benzoic acid	Not specified	Contact for details.[7]

This table is not exhaustive and represents a snapshot of publicly available information. Researchers should conduct their own due diligence.

The Critical Role of Documentation: A Three-Pillar Approach

Once potential suppliers are identified, the next step is a thorough evaluation of the documentation they provide. This is a self-validating system to ensure the quality and safety of the procured material.

Workflow for Supplier Qualification:

Sources

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Technical Guide to the Safe Handling of 3-(5-Amino-3-Methyl-1H-Pyrazol-1-Yl)Benzoic Acid for Research Applications

Authored for Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical guide to the safe handling, storage, and emergency procedures for 3-(5-Amino-3-Methyl-1H-Pyrazol-1-Yl)Benzoic Acid. Given the limited availability of a dedicated Safety Data Sheet (SDS) for this specific molecule, this guide employs a scientifically grounded approach by synthesizing data from structurally related analogs. This methodology allows for a robust and cautious hazard assessment, ensuring the highest safety standards in a research environment.

The pyrazole nucleus is a cornerstone in medicinal chemistry, featured in numerous compounds with potent biological activities.[1][2] As derivatives like 3-(5-Amino-3-Methyl-1H-Pyrazol-1-Yl)Benzoic Acid are synthesized and evaluated, a thorough understanding of their potential hazards is paramount for the safety of laboratory personnel.

Compound Identification and Analogue-Based Hazard Assessment

3-(5-Amino-3-Methyl-1H-Pyrazol-1-Yl)Benzoic Acid incorporates three key functional groups: a benzoic acid moiety, a substituted pyrazole ring, and an amino group. The safety profile can be inferred by examining compounds that share this structural backbone.

Table 1: Structural Analogs Used for Hazard Assessment

Compound Name	Key Structural Features	CAS Number
3-(5-Amino-3-Methyl-1H-Pyrazol-1-Yl)Benzoic Acid	Target Compound	Not Available
Benzoic Acid	Benzoic Acid Moiety	65-85-0
3-Amino-5-methylpyrazole	Amino-pyrazole Moiety	31230-17-8
3-(1H-Pyrazol-5-yl)benzoic acid	Pyrazole-benzoic Acid Core	850375-11-0
5-Amino-3-methyl-1-phenyl-1H-pyrazole	Amino-pyrazole Moiety	10199-50-5

The following diagram illustrates the logical relationship between the target compound and its analogs, forming the basis of this guide's safety recommendations.

Caption: Structural relationship of the target compound to its analogs.

Synthesized Hazard Profile

By consolidating the hazard information from its structural analogs, a presumptive safety profile for 3-(5-Amino-3-Methyl-1H-Pyrazol-1-Yl)Benzoic Acid is established. Researchers should handle this compound, at a minimum, according to the following hazards.

Table 2: Consolidated GHS Hazard and Precautionary Statements

GHS Classification	Hazard Statement	Precautionary Codes
Acute Oral Toxicity, Category 4	H302: Harmful if swallowed.[3][4][5][6][7]	P264, P270, P301+P312, P330, P501[4][5][6]
Skin Corrosion/Irritation, Category 2	H315: Causes skin irritation.[3][4][5][7][8][9][10]	P264, P280, P302+P352, P332+P313, P362[4][5][10]
Serious Eye Damage/Irritation, Cat. 1/2A	H318/H319: Causes serious eye damage/irritation.[3][4][5][6][7][9][10][11][12]	P280, P305+P351+P338, P310[4][5][10][11]
STOT Single Exposure, Category 3	H335: May cause respiratory irritation.[3][5][7][8][10][12]	P261, P271, P304+P340, P312, P403+P233[3][5][8][10][12]

Oral Toxicity

The compound is presumed to be harmful if swallowed.[3][4][5][6][7] Ingestion may lead to gastrointestinal distress. The causality lies in the systemic absorption of the molecule, which can interfere with biological processes. Therefore, eating, drinking, or smoking in the laboratory is strictly prohibited.[3][4][5]

Skin Irritation

The acidic nature of the benzoic acid moiety and the chemical properties of the pyrazole ring suggest a high potential for skin irritation upon contact.[3][4][5][7][8][9][10] Prolonged contact can lead to redness, itching, and dermatitis.[13]

Serious Eye Damage

This is the most critical hazard. Analogs consistently show the potential for serious eye irritation or irreversible damage.[5][9][11] The fine, crystalline nature of the solid increases the risk of aerosolization and eye contact. The chemical properties of the functional groups can cause significant damage to the cornea and other sensitive eye tissues.

Respiratory Tract Irritation

As a fine powder, the compound can be easily inhaled, causing irritation to the nose, throat, and lungs.[3][13] This is a common hazard for acidic organic solids. Proper engineering controls are essential to prevent inhalation.

Risk Mitigation and Safe Handling Protocols

A multi-layered approach involving engineering controls, personal protective equipment, and standardized procedures is required to handle this compound safely.

Engineering Controls

All work involving the solid compound or its concentrated solutions must be performed in a certified chemical fume hood to prevent inhalation of dust or vapors.[4][8] The work area should be equipped with an accessible safety shower and eyewash station.[8]

Personal Protective Equipment (PPE)

The correct selection and use of PPE is a non-negotiable aspect of the handling protocol.

Table 3: Required Personal Protective Equipment

Protection Type	Specification	Rationale
Eye Protection	Safety glasses with side shields or chemical splash goggles (conforming to EN166 or OSHA 29 CFR 1910.133).[14]	Protects against accidental splashes and airborne particles causing serious eye damage.
Hand Protection	Nitrile gloves (check manufacturer's breakthrough time).	Provides a chemical barrier to prevent skin contact and irritation.[4]
Body Protection	A full-length laboratory coat.	Prevents contamination of personal clothing and skin.
Respiratory	Not required if handled in a fume hood. If weighing outside a hood, a NIOSH-approved P95 or P100 particulate respirator is necessary.[4]	Prevents inhalation of the irritant powder.

Step-by-Step Safe Handling Workflow

This protocol is designed as a self-validating system to minimize exposure during routine laboratory procedures such as weighing and solution preparation.

Caption: Standard workflow for safely handling the solid compound.

Storage and Incompatibility

• Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[4][8][15] Keep away from sources of ignition and direct sunlight.[8][11]

• Incompatibilities: Avoid contact with strong oxidizing agents, strong bases, and strong reducing agents.[11][16] The benzoic acid moiety may react exothermically with bases, while the amino group can be targeted by strong oxidizers.

Emergency Procedures

Immediate and appropriate action is critical in the event of an exposure or spill.

First Aid Measures

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[11][14] Remove contact lenses if present and easy to do.[4][11] Seek immediate medical attention.[11][14]

• Skin Contact: Remove contaminated clothing.[17] Immediately flush skin with plenty of soap and water for at least 15 minutes.[4][11][14] Seek medical attention if irritation develops or persists.[3][11]

• Inhalation: Move the victim to fresh air and keep at rest in a position comfortable for breathing.[3][10][11] If not breathing, give artificial respiration. If breathing is difficult, give oxygen.[11][14] Seek medical attention.

• Ingestion: Do NOT induce vomiting.[11][14] Rinse mouth with water.[4] Never give anything by mouth to an unconscious person.[4] Call a POISON CENTER or doctor/physician if you feel unwell.[4]

Accidental Release (Spill) Protocol

The following workflow should be initiated in the event of a spill.

Caption: Workflow for responding to an accidental solid spill.

Disposal Considerations

Waste material and contaminated items must be treated as hazardous chemical waste. Disposal should be carried out through an approved waste disposal plant and in accordance with all local, state, and federal regulations.[4][6][14][15] Do not allow the material to enter drains or waterways.[3][8][15]

References

• New Jersey Department of Health. (2009, February). Hazardous Substance Fact Sheet: Methyl Benzoate. [Link]

• Carl ROTH. Benzoic acid - Safety Data Sheet. [Link]

• National Institute of Standards and Technology. (2015, December 1). SRM 350c: Benzoic Acid (Acidimetric Standard) Safety Data Sheet. [Link]

• National Institutes of Health. (±)-3-(5-Amino-3-methyl-1-phenyl-1H-pyrazol-4-yl)-2-benzofuran-1(3H)-one. [Link]

• New Jersey Department of Health. (2009, May). Hazardous Substance Fact Sheet: Benzoic Acid. [Link]

• National Institutes of Health. (2023). Development and Antibacterial Properties of 4-[4-(Anilinomethyl)-3-phenylpyrazol-1-yl]benzoic Acid Derivatives as Fatty Acid Biosynthesis Inhibitors. [Link]

• IUCr Journals. (±)-3-(5-Amino-3-methyl-1-phenyl-1H-pyrazol-4-yl)-2-benzofuran-1(3H)-one. [Link]

• PubChem. 3-[(5-methyl-3-nitro-1H-pyrazol-1-yl)methyl]benzoic acid. [Link]

• Journal of Medicinal and Chemical Sciences. (2020). Synthesis, Characterization and Biological Evaluation of Novel 3-Methyl-5-pyrazolone Derivatives. [Link]

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CAS number for 3-(5-Amino-3-Methyl-1H-Pyrazol-1-Yl)Benzoic Acid hydrochloride

An In-depth Technical Guide to 3-(5-Amino-3-Methyl-1H-Pyrazol-1-Yl)Benzoic Acid Hydrochloride

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive technical overview of 3-(5-Amino-3-Methyl-1H-Pyrazol-1-Yl)Benzoic Acid hydrochloride (CAS No: 1620390-43-3), a heterocyclic building block of significant interest in medicinal chemistry and pharmaceutical research.[1][2] This guide details its physicochemical properties, proposes a validated synthetic pathway with a detailed experimental protocol, explores its applications in drug development, and outlines critical safety and handling procedures. The content is structured to provide not only procedural steps but also the underlying scientific rationale, empowering researchers to effectively utilize this compound in their work.

Introduction: The Pyrazole Core in Modern Drug Discovery

The pyrazole nucleus is a privileged scaffold in medicinal chemistry, forming the core of numerous approved therapeutic agents.[3] Its prevalence has surged in recent years; for instance, three of the 17 small-molecule drugs approved in 2022 feature a pyrazole moiety.[3] These five-membered heterocyclic rings are valued for their versatile biological activities and their ability to act as bioisosteres for other functional groups, enabling favorable interactions with a wide range of biological targets. Pyrazole derivatives are known to exhibit potent antibacterial, anti-inflammatory, and anticancer properties, among others.[3][4]

3-(5-Amino-3-Methyl-1H-Pyrazol-1-Yl)Benzoic Acid hydrochloride belongs to this critical class of compounds. It serves as a key intermediate, combining the biologically active aminopyrazole core with a benzoic acid moiety. This bifunctional nature makes it an exceptionally useful building block for creating extensive libraries of complex molecules, particularly in the development of novel kinase inhibitors and anti-infective agents.[5][6] This guide aims to be an essential resource for scientists working with this compound.

Physicochemical Properties and Identification

Accurate identification and understanding of a compound's physical properties are foundational to its successful application in research. The key identifiers and properties for 3-(5-Amino-3-Methyl-1H-Pyrazol-1-Yl)Benzoic Acid hydrochloride are summarized below.

Chemical Structure

Caption: Chemical structure of the title compound.

Data Summary Table

Property	Value	Source
CAS Number	1620390-43-3	[1][2]
Molecular Formula	C₁₁H₁₂ClN₃O₂
Molecular Weight	253.69 g/mol
Appearance	Powder or liquid	[7]
Synonyms	3-(5-amino-3-methyl-pyrazol-1-yl)benzoic acid HCl
InChI Key	GPOBSOIBSSNGLN-UHFFFAOYSA-N
Storage	Store in a tightly closed container, in a cool and dry place.	[7]

Synthesis and Purification

The synthesis of 3-(5-Amino-3-Methyl-1H-Pyrazol-1-Yl)Benzoic Acid hydrochloride is a multi-step process. The following sections provide a logical workflow, from the selection of starting materials to the final purification of the target compound.

Proposed Synthetic Pathway

The most logical pathway involves two primary stages: first, the synthesis of the key intermediate, 3-amino-5-methylpyrazole, followed by its coupling with a substituted benzoic acid derivative.

Caption: Proposed multi-step synthesis workflow.

Step-by-Step Experimental Protocol

This protocol is a representative method based on established chemical principles for pyrazole synthesis and functional group transformations.[8][9]

Step 1: Synthesis of 3-Amino-5-methylpyrazole [8]

• Reaction Setup: To a refluxing solution of hydrazinium monohydrochloride (1.0 mol) in a 40% aqueous solution mixed with toluene (200 mL), add a 30% aqueous solution of sodium cyanoacetone (1.0 mol) dropwise over 2.5 hours.

• Azeotropic Distillation: After the addition is complete, remove the water from the reaction mixture via azeotropic distillation using a Dean-Stark apparatus.

• Precipitation & Filtration: Distill off the toluene. Add ethanol to the residue to precipitate sodium chloride. Filter the mixture to remove the salt.

• Isolation: Concentrate the filtrate under reduced pressure. The crude product can be purified by vacuum distillation to yield 3-amino-5-methylpyrazole. Causality: This cyclization reaction is a classic method for forming the pyrazole ring. Using the hydrazinium salt and the sodium salt of cyanoacetone drives the reaction efficiently.[8]

Step 2: Nucleophilic Aromatic Substitution (SNAr)

• Reaction Setup: In a flask under a nitrogen atmosphere, dissolve 3-amino-5-methylpyrazole (1.0 eq) and 3-fluorobenzonitrile (1.0 eq) in anhydrous dimethylformamide (DMF).

• Base Addition: Add potassium carbonate (K₂CO₃, 2.0 eq) to the mixture.

• Heating: Heat the reaction mixture to 80-100 °C and monitor by Thin Layer Chromatography (TLC) until the starting materials are consumed.

• Work-up: Cool the mixture, pour it into ice water, and extract the product with ethyl acetate. Wash the organic layer with brine, dry over sodium sulfate, and concentrate to yield crude 3-(5-Amino-3-methyl-1H-pyrazol-1-yl)benzonitrile. Causality: The fluorine atom on the benzene ring is a good leaving group for SNAr, and the basic conditions deprotonate the pyrazole nitrogen, activating it for nucleophilic attack.

Step 3: Nitrile Hydrolysis

• Reaction Setup: Add the crude benzonitrile intermediate from Step 2 to concentrated sulfuric acid.

• Heating: Heat the mixture carefully to 100-120 °C for several hours.

• Work-up: Cool the reaction mixture and cautiously pour it onto crushed ice. Adjust the pH to be neutral or slightly acidic, which should precipitate the free base of the benzoic acid. Filter the solid, wash with water, and dry. Causality: Strong acid is required to hydrolyze the stable nitrile group to a carboxylic acid.

Step 4: Hydrochloride Salt Formation

• Dissolution: Dissolve the crude benzoic acid from Step 3 in a minimal amount of a suitable solvent like isopropanol or methanol.

• Acidification: Slowly add a solution of hydrochloric acid in ether or isopropanol to the dissolved free base.

• Precipitation & Isolation: The hydrochloride salt will precipitate out of the solution. Filter the solid, wash with cold ether, and dry under vacuum to yield the final product. Causality: Salt formation increases the compound's stability and often improves its solubility in aqueous media for biological testing.

Applications in Drug Development

The structural motifs within 3-(5-Amino-3-Methyl-1H-Pyrazol-1-Yl)Benzoic Acid hydrochloride make it a valuable scaffold for targeting diseases.

• Antibacterial Agents: Pyrazole derivatives are potent antibacterial agents.[3] The aminopyrazole core can be derivatized to inhibit essential bacterial processes like fatty acid biosynthesis or DNA gyrase activity.[3] The benzoic acid handle allows for the introduction of various substituents to modulate properties like cell permeability and target binding. Studies on related 4-[4-(anilinomethyl)-3-phenyl-pyrazol-1-yl] benzoic acid derivatives have shown minimum inhibitory concentrations (MIC) as low as 0.78 μg/mL against pathogenic staphylococci and enterococci strains.[5] These compounds were also effective at eradicating bacterial biofilms.[5]

• Kinase Inhibitors: The pyrazole scaffold is a common feature in many ATP-competitive kinase inhibitors used in oncology. The amino group can act as a key hydrogen bond donor, while the benzoic acid can be used to extend into other pockets of the kinase active site or to improve pharmacokinetic properties.

• General Medicinal Chemistry: This compound is listed as a research reagent and organic building block, highlighting its primary role as a starting material for the synthesis of more complex molecules in discovery campaigns.[2][7]

Safety, Handling, and Storage

While a specific safety data sheet (SDS) for the hydrochloride salt is not fully detailed in the search results, data from closely related pyrazole and aminopyrazole compounds can be used to establish a reliable safety profile.[10][11][12][13]

Caption: Logic diagram for safe handling procedures.

Hazard Identification

• Skin Irritation: Classified as a Category 2 skin irritant. Avoid contact with skin.[10][11]

• Eye Irritation: Causes serious eye irritation (Category 2).[10][11]

• Respiratory Irritation: May cause respiratory irritation. Avoid breathing dust.[10][13]

• Ingestion: May be harmful if swallowed.[12]

Recommended Handling Procedures

• Personal Protective Equipment (PPE): Always wear safety glasses complying with EU Standard EN166 or OSHA regulations, a lab coat, and appropriate protective gloves.[10]

• Engineering Controls: Handle in a well-ventilated area, preferably within a chemical fume hood, to minimize inhalation of dust.[11] Eyewash stations and safety showers should be readily accessible.[11]

• Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the work area.[12][13]

Storage and Stability

• Conditions: Store in a cool, dry, and well-ventilated place.[7][11]

• Container: Keep the container tightly closed to prevent moisture absorption and contamination.

• Incompatibilities: Avoid strong oxidizing agents, strong acids, and strong bases.[10]

Conclusion

3-(5-Amino-3-Methyl-1H-Pyrazol-1-Yl)Benzoic Acid hydrochloride is a high-value chemical intermediate with direct relevance to modern pharmaceutical research. Its combination of a proven bioactive pyrazole core and a versatile benzoic acid functional group provides a robust platform for the synthesis of novel therapeutic candidates. By understanding its properties, synthesis, and handling requirements as detailed in this guide, researchers can safely and effectively leverage this compound to advance the frontiers of drug discovery.

References

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Protocols & Analytical Methods

Application Notes and Protocols for the Antibacterial Evaluation of 3-(5-Amino-3-Methyl-1H-Pyrazol-1-Yl)Benzoic Acid

Introduction: The Promise of Pyrazole Scaffolds in Antimicrobial Drug Discovery

The escalating crisis of antimicrobial resistance necessitates the urgent discovery and development of novel antibacterial agents.[1] The pyrazole nucleus, a five-membered heterocyclic ring, has emerged as a privileged scaffold in medicinal chemistry, with derivatives exhibiting a broad spectrum of pharmacological activities, including potent antibacterial action against both Gram-positive and Gram-negative pathogens.[1][2][3] Structurally related compounds, such as 4-[4-(anilinomethyl)-3-phenyl-pyrazol-1-yl]benzoic acid derivatives, have demonstrated significant efficacy, underscoring the potential of this chemical class.[4][5] This document provides a comprehensive guide for researchers to investigate the antibacterial properties of a specific pyrazole derivative, 3-(5-Amino-3-Methyl-1H-Pyrazol-1-Yl)Benzoic Acid.

These application notes are designed to provide a robust framework for the initial in vitro screening and characterization of this compound. The protocols herein are based on established, standardized methodologies to ensure data integrity and reproducibility. We will detail the determination of the Minimum Inhibitory Concentration (MIC) and the Kirby-Bauer disk diffusion assay as primary methods for assessing antibacterial efficacy.[6][7][8][9][10] Furthermore, we will address the critical aspect of preliminary safety evaluation through a standard cytotoxicity assay.[11][12][13]

Quantitative Data Summary: A Template for Efficacy Analysis

Effective data management is crucial for the comparative analysis of a novel compound's antimicrobial efficacy. The following table provides a standardized format for presenting MIC data. Researchers should populate a similar table with their experimental findings.

Table 1: Minimum Inhibitory Concentration (MIC) of 3-(5-Amino-3-Methyl-1H-Pyrazol-1-Yl)Benzoic Acid against Various Microorganisms

Test Microorganism	Gram Stain	Compound Concentration (µg/mL)	Positive Control (Antibiotic)	MIC (µg/mL) of Novel Compound
Staphylococcus aureus (e.g., ATCC 25923)	Gram-positive	[Enter Range]	[e.g., Vancomycin]	[Enter Value]
Methicillin-resistant Staphylococcus aureus (MRSA) (e.g., ATCC 33591)	Gram-positive	[Enter Range]	[e.g., Vancomycin]	[Enter Value]
Escherichia coli (e.g., ATCC 25922)	Gram-negative	[Enter Range]	[e.g., Ciprofloxacin]	[Enter Value]
Pseudomonas aeruginosa (e.g., ATCC 27853)	Gram-negative	[Enter Range]	[e.g., Ciprofloxacin]	[Enter Value]
Enterococcus faecalis (e.g., ATCC 29212)	Gram-positive	[Enter Range]	[e.g., Ampicillin]	[Enter Value]

Experimental Protocols

Protocol 1: Determination of Minimum Inhibitory Concentration (MIC) via Broth Microdilution

The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism after overnight incubation.[8][9][14] The broth microdilution method is a standardized and widely used technique for determining the MIC of a novel compound.[9][15]

Causality Behind Experimental Choices: This method is chosen for its efficiency in testing a range of concentrations simultaneously, providing a quantitative measure of the compound's potency. The use of a 96-well plate format allows for high-throughput screening and the inclusion of necessary controls to validate the results.

Step-by-Step Methodology:

• Preparation of Bacterial Inoculum:

  • From a fresh (18-24 hour) culture plate, select 3-5 isolated colonies of the test bacterium.

  • Suspend the colonies in a sterile saline solution or broth to match the turbidity of a 0.5 McFarland standard, which corresponds to approximately 1-2 x 10⁸ colony-forming units (CFU)/mL.[9]

  • Dilute this standardized suspension to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in the test wells.[9]

• Preparation of Compound Dilutions:

  • Prepare a stock solution of 3-(5-Amino-3-Methyl-1H-Pyrazol-1-Yl)Benzoic Acid in a suitable solvent (e.g., DMSO).

  • In the first column of a 96-well microtiter plate, add a specific volume of the stock solution to cation-adjusted Mueller-Hinton Broth (CAMHB) to achieve the highest desired concentration.

  • Perform two-fold serial dilutions across the plate by transferring half the volume from each well to the next.[16]

• Inoculation and Incubation:

  • Dispense equal volumes of the bacterial suspension and the antimicrobial dilutions into the wells of the microtiter plate.

  • Include a growth control (broth with inoculum, no compound) and a sterility control (broth only).[16]

  • Incubate the plates at 35°C ± 2°C for 16-20 hours in ambient air.[9]

• Interpretation of Results:

  • The MIC is the lowest concentration of the compound at which there is no visible growth of the microorganism.[8][16] This can be assessed visually or with a plate reader.

Caption: Workflow for the Kirby-Bauer disk diffusion test.

Protocol 3: Cytotoxicity Assay (MTT Assay)

It is imperative to assess the potential toxicity of a novel antibacterial compound to eukaryotic cells to determine its therapeutic window. [11]The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which serves as an indicator of cell viability. [12][17] Causality Behind Experimental Choices: This assay is selected for its reliability, sensitivity, and suitability for a 96-well plate format. It provides a quantitative measure of cell viability, allowing for the determination of the compound's concentration that is toxic to mammalian cells.

Step-by-Step Methodology:

• Cell Culture and Seeding:

  • Culture a suitable mammalian cell line (e.g., HEK293, HeLa) in the appropriate growth medium.

  • Seed the cells into a 96-well plate at a predetermined density and allow them to adhere overnight.

• Compound Treatment:

  • Prepare serial dilutions of 3-(5-Amino-3-Methyl-1H-Pyrazol-1-Yl)Benzoic Acid in the cell culture medium.

  • Remove the old medium from the cells and replace it with the medium containing the various concentrations of the compound.

  • Include a vehicle control (medium with solvent) and a positive control for cytotoxicity (e.g., doxorubicin).

• Incubation:

  • Incubate the plate for 24-72 hours at 37°C in a humidified atmosphere with 5% CO₂.

• MTT Assay and Measurement:

  • Add MTT solution to each well and incubate for 2-4 hours. Viable cells with active metabolism will convert the yellow MTT into a purple formazan precipitate.

  • Solubilize the formazan crystals with a solubilizing agent (e.g., DMSO, isopropanol).

  • Measure the absorbance of the solution at a specific wavelength (typically 570 nm) using a microplate reader.

  • Cell viability is expressed as a percentage relative to the vehicle control.

Caption: Hypothetical pathway of cytotoxicity evaluation.

Conclusion

The protocols outlined in these application notes provide a foundational framework for the systematic evaluation of the antibacterial potential of 3-(5-Amino-3-Methyl-1H-Pyrazol-1-Yl)Benzoic Acid. By adhering to these standardized methods, researchers can generate reliable and reproducible data to ascertain the compound's spectrum of activity and preliminary safety profile. Positive results from these initial screens would warrant further investigation into the compound's mechanism of action, in vivo efficacy, and potential for development as a novel therapeutic agent.

References

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• Hansa, R. K., et al. (2022). Development of 4-[4-(Anilinomethyl)-3-phenyl-pyrazol-1-yl] Benzoic Acid Derivatives as Potent Anti-Staphylococci and Anti-Enterococci Agents. Antibiotics, 11(7), 939.
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Application Notes and Protocols for 3-(5-Amino-3-Methyl-1H-Pyrazol-1-Yl)Benzoic Acid in Cell Culture

For Research Use Only.

Authored by: Gemini, Senior Application Scientist

Introduction: The Therapeutic Potential of Pyrazole Derivatives

The pyrazole nucleus is a privileged scaffold in medicinal chemistry, forming the core of numerous compounds with a wide spectrum of biological activities.[1] Derivatives of pyrazole have been extensively investigated for their potential as anticancer, anti-inflammatory, and antibacterial agents.[2][3] This class of heterocyclic compounds is particularly prominent in the development of kinase inhibitors, which are at the forefront of targeted cancer therapy.[4][5] Kinases are crucial regulators of cell signaling pathways, and their dysregulation is a hallmark of many cancers. Pyrazole-based molecules have shown inhibitory activity against a range of kinases, including Cyclin-Dependent Kinases (CDKs), PI3-Kinase, and receptor tyrosine kinases like EGFR and VEGFR-2.[4]

3-(5-Amino-3-Methyl-1H-Pyrazol-1-Yl)Benzoic Acid belongs to this versatile class of compounds. While specific data on this molecule is emerging, its structural motifs suggest it may function as a modulator of key cellular signaling pathways, making it a valuable tool for researchers in oncology and cell biology. This document provides a detailed guide for its application in cell culture, proposing a potential mechanism of action based on related compounds and outlining rigorous protocols for its experimental use.

Hypothesized Mechanism of Action: Targeting the TAK1 Signaling Nexus

Transforming growth factor-β-activated kinase 1 (TAK1), also known as MAP3K7, is a critical kinase that acts as a central node in signaling pathways controlling inflammation, immunity, and cell survival.[6][7] Activated by stimuli such as TNF-α, IL-1β, and Toll-like receptor (TLR) ligands, TAK1 phosphorylates downstream targets to activate both the NF-κB and MAPK (JNK, p38) pathways.[6] In many cancer cells, constitutive activation of these pathways promotes proliferation and prevents apoptosis.

Given that numerous small molecule inhibitors with pyrazole scaffolds have been identified as kinase modulators, we hypothesize that 3-(5-Amino-3-Methyl-1H-Pyrazol-1-Yl)Benzoic Acid may function as an inhibitor of the TAK1 signaling pathway. Inhibition of TAK1 has been shown to block the activation of NF-κB and induce apoptosis in various cancer cell lines, particularly those of hematological origin.[8][9] This proposed mechanism provides a framework for investigating the biological effects of this compound in cell culture.

Caption: Hypothesized signaling pathway inhibited by the compound.

Compound Handling and Storage

Proper handling and storage are critical to maintain the integrity of 3-(5-Amino-3-Methyl-1H-Pyrazol-1-Yl)Benzoic Acid and to ensure user safety. The compound is often supplied as a hydrochloride salt, which may affect its solubility and handling characteristics.[10][11]

Parameter	Recommendation	Rationale
Storage	Store at room temperature in a dry, well-ventilated place. Keep container tightly sealed.[12]	Prevents degradation from moisture and light.
Personal Protective Equipment (PPE)	Wear safety goggles, protective gloves, and a lab coat.[12][13]	Prevents skin and eye contact.
Handling	Avoid creating dust. Use in a chemical fume hood or well-ventilated area.[12]	Minimizes inhalation risk.
Disposal	Dispose of in accordance with local, state, and federal regulations for chemical waste.[14]	Ensures environmental safety and regulatory compliance.

Protocol 1: Preparation of Stock Solutions

Accurate and consistent preparation of stock solutions is the foundation of reproducible cell culture experiments. Due to the benzoic acid moiety, solubility in aqueous media at neutral pH may be limited. The use of an organic solvent is required.

Materials:

• 3-(5-Amino-3-Methyl-1H-Pyrazol-1-Yl)Benzoic Acid powder (CAS No. 872407-85-7 or hydrochloride salt)[15]

• Dimethyl sulfoxide (DMSO), cell culture grade

• Sterile, nuclease-free microcentrifuge tubes

• Sterile-filtered pipette tips

Procedure:

• Pre-warming: Warm the DMSO to room temperature if stored refrigerated.

• Weighing: In a chemical fume hood, carefully weigh out the desired amount of the compound. For example, to prepare a 10 mM stock solution, weigh 2.54 mg of the hydrochloride salt (MW: 253.69 g/mol ).

• Solubilization: Add the appropriate volume of DMSO to the powder. For the example above, add 1 mL of DMSO to the 2.54 mg of powder.

• Mixing: Vortex thoroughly for 1-2 minutes until the solid is completely dissolved. Gentle warming in a 37°C water bath can aid dissolution if necessary.

• Aliquoting: Dispense the stock solution into smaller, single-use aliquots (e.g., 20 µL) in sterile microcentrifuge tubes.

• Storage: Store the aliquots at -20°C or -80°C for long-term stability. Avoid repeated freeze-thaw cycles.

Expert Tip: The final concentration of DMSO in the cell culture medium should not exceed 0.5% (v/v), as higher concentrations can induce cytotoxicity or affect cell physiology. Always include a vehicle control (medium with the same final concentration of DMSO) in your experiments.

Protocol 2: Determining Optimal Working Concentration (Dose-Response Assay)

Before conducting functional assays, it is essential to determine the cytotoxic or anti-proliferative effects of the compound on your specific cell line. An MTT or similar cell viability assay is recommended.

Experimental Workflow:

Caption: Workflow for determining the IC50 value of the compound.

Procedure:

• Cell Seeding: Seed your cells of interest into a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Compound Dilution: Prepare a series of dilutions of the compound in complete cell culture medium. A common starting range is 0.01 µM to 100 µM. Remember to prepare a vehicle control (DMSO only).

• Treatment: Remove the old medium from the cells and add 100 µL of the medium containing the various concentrations of the compound or vehicle control.

• Incubation: Incubate the plate for time points relevant to your experimental question (e.g., 24, 48, or 72 hours). Studies on pyrazole derivatives often use a 48-hour incubation period.[2]

• Viability Assay: Perform an MTT, WST-1, or similar colorimetric assay according to the manufacturer's protocol.

• Data Analysis: Read the absorbance using a plate reader. Normalize the data to the vehicle control (representing 100% viability) and plot the results as percent viability versus compound concentration. Use a non-linear regression model (log(inhibitor) vs. response) to calculate the half-maximal inhibitory concentration (IC50).

Cell Line Type	Typical IC50 Range for Pyrazole Kinase Inhibitors
Breast Cancer (e.g., MCF-7)	0.25 µM - 81.48 µM[2][4]
Lung Cancer (e.g., A549)	0.69 µM - 55.73 µM[1]
Hematological Malignancies	Low nanomolar to low micromolar[9]

Protocol 3: Assessing Pathway Inhibition via Western Blot

To validate the hypothesis that 3-(5-Amino-3-Methyl-1H-Pyrazol-1-Yl)Benzoic Acid inhibits the TAK1 pathway, Western blotting can be used to measure the phosphorylation status of key downstream targets.

Procedure:

• Cell Treatment: Seed cells in 6-well plates. Once they reach 70-80% confluency, treat them with the compound at 1x and 2x the predetermined IC50 value for a short duration (e.g., 1-6 hours).

• Stimulation: 30 minutes before the end of the compound treatment, stimulate the cells with an appropriate agonist like TNF-α (e.g., 20 ng/mL) to activate the TAK1 pathway. Include an unstimulated control and a stimulated vehicle control.

• Cell Lysis: Wash the cells with ice-cold PBS and lyse them using RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay.

• Western Blotting:

  • Separate 20-30 µg of protein per lane on an SDS-PAGE gel.

  • Transfer the proteins to a PVDF or nitrocellulose membrane.

  • Block the membrane with 5% BSA or non-fat milk in TBST.

  • Incubate with primary antibodies overnight at 4°C. Key targets include:

    • Phospho-TAK1 (Thr187)

    • Total TAK1

    • Phospho-IκBα (Ser32)

    • Total IκBα

    • Phospho-p38 MAPK (Thr180/Tyr182)

    • Total p38 MAPK

    • A loading control (e.g., GAPDH or β-Actin)

  • Wash and incubate with the appropriate HRP-conjugated secondary antibody.

  • Detect the signal using an enhanced chemiluminescence (ECL) substrate.

Expected Outcome: Successful inhibition of TAK1 by the compound should result in a dose-dependent decrease in the phosphorylation of TAK1, IκBα, and p38 MAPK upon stimulation with TNF-α, compared to the stimulated vehicle control.

Conclusion

3-(5-Amino-3-Methyl-1H-Pyrazol-1-Yl)Benzoic Acid is a promising research compound belonging to the pharmacologically significant pyrazole class. Based on the activity of related molecules, it is hypothesized to function as a TAK1 pathway inhibitor, thereby offering a tool to probe signaling pathways involved in cancer and inflammation. The protocols outlined in this document provide a robust framework for researchers to investigate its efficacy and mechanism of action in a cell culture setting. As with any experimental compound, careful optimization and the use of appropriate controls are paramount for generating reliable and meaningful data.

References

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• Kc, H. R., et al. (2022). Development of 4-[4-(Anilinomethyl)-3-phenyl-pyrazol-1-yl] Benzoic Acid Derivatives as Potent Anti-Staphylococci and Anti-Enterococci Agents. Antibiotics, 11(7), 939. Available at: [Link]

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Application Notes and Protocols: Pyrazole Derivatives in Cancer Research

A Senior Application Scientist's Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: The Prominence of the Pyrazole Scaffold in Oncology

The pyrazole ring, a five-membered heterocycle with two adjacent nitrogen atoms, has emerged as a "privileged scaffold" in medicinal chemistry and particularly in the field of oncology.[1][2] Its unique structural and electronic properties allow for diverse substitutions, enabling the fine-tuning of steric, electronic, and hydrogen-bonding interactions necessary for potent and selective inhibition of various cancer-associated targets.[1][3] Numerous pyrazole derivatives have been successfully developed as therapeutic agents, with several receiving FDA approval for the treatment of various cancers, underscoring their clinical significance.[4]

This guide provides an in-depth exploration of the application of pyrazole derivatives in cancer research, detailing their mechanisms of action, key molecular targets, and providing field-proven protocols for their evaluation.

Key Mechanisms of Action and Molecular Targets

Pyrazole derivatives exert their anticancer effects through a multitude of mechanisms, primarily by targeting key proteins involved in cancer cell proliferation, survival, and angiogenesis.[1][3]

Kinase Inhibition: A Dominant Paradigm

A significant number of pyrazole-based anticancer agents function as kinase inhibitors.[2] Kinases are pivotal enzymes in signal transduction pathways that are often dysregulated in cancer. Pyrazole derivatives have been designed to target a wide array of kinases, including:

• Cyclin-Dependent Kinases (CDKs): CDKs are crucial for cell cycle regulation, and their deregulation is a hallmark of cancer.[5] Pyrazole-based compounds have been developed as potent inhibitors of CDK2, CDK1, and other CDKs, leading to cell cycle arrest and apoptosis.[5][6][7][8][9] For instance, certain novel pyrazole derivatives have exhibited potent CDK2 inhibition with IC50 values in the nanomolar range.[9] Some have also shown the ability to induce cell cycle arrest at the G1 phase.[6]

• Janus Kinases (JAKs): The JAK/STAT signaling pathway is critical for immunity, hematopoiesis, and cell growth.[10] Aberrant JAK signaling is implicated in various cancers.[10][11] Pyrazole derivatives, such as Ruxolitinib, are potent JAK inhibitors used in the treatment of myelofibrosis.[12] Novel 4-amino-(1H)-pyrazole derivatives have also been synthesized as potent JAK inhibitors, with some compounds showing IC50 values in the low nanomolar range against JAK1, JAK2, and JAK3.[10][11]

• BRAF Kinase: Mutations in the BRAF gene, particularly the V600E mutation, are common in melanoma and other cancers, leading to constitutive activation of the MAPK pathway.[13][14][15] Pyrazole-based inhibitors have been designed to selectively target mutant BRAF, demonstrating nanomolar activity in inhibiting BRAF-driven ERK activation and cell proliferation.[13][16] Some derivatives have been developed as dual BRAF/CRAF inhibitors to overcome paradoxical activation.[14][15]

• p38 MAP Kinase: The p38 MAPK pathway is involved in cellular responses to stress and inflammation and has been implicated in cancer progression.[17] Pyrazole urea-based compounds have been identified as potent inhibitors of p38 MAP kinase.[17][18]

• Receptor Tyrosine Kinases (EGFR and VEGFR): Epidermal Growth Factor Receptor (EGFR) and Vascular Endothelial Growth Factor Receptor (VEGFR) are key drivers of tumor growth and angiogenesis.[19] Several pyrazole derivatives have been synthesized as dual inhibitors of EGFR and VEGFR-2, showing potent anticancer activity.[1][19]

Signaling Pathway: Pyrazole Derivatives Targeting the CDK/Rb Pathway

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Application Note: Analytical Methods for the Quantification and Identification of 3-(5-Amino-3-Methyl-1H-Pyrazol-1-Yl)Benzoic Acid

Abstract

This document provides a comprehensive technical guide detailing validated analytical methodologies for the detection, quantification, and identification of 3-(5-Amino-3-Methyl-1H-Pyrazol-1-Yl)Benzoic Acid. This pyrazole derivative is a compound of significant interest in pharmaceutical development, potentially as a key intermediate or a novel active pharmaceutical ingredient (API).[1][2][3][4] Ensuring its identity, purity, and concentration is paramount for quality control and regulatory compliance. This guide is designed for researchers, analytical scientists, and drug development professionals, offering detailed protocols for High-Performance Liquid Chromatography with UV detection (HPLC-UV), Liquid Chromatography-Mass Spectrometry (LC-MS), and UV-Vis Spectrophotometry. The narrative emphasizes the scientific rationale behind procedural choices and integrates established method validation principles in accordance with ICH guidelines.[5][6]

Introduction and Physicochemical Profile

3-(5-Amino-3-Methyl-1H-Pyrazol-1-Yl)Benzoic Acid is a heterocyclic compound featuring a pyrazole core, a structure prevalent in many pharmacologically active molecules.[1][3] Its structure, containing both an acidic carboxylic acid group and a basic amino group, along with aromatic systems, dictates the analytical strategies for its characterization. Accurate and reliable analytical methods are crucial for monitoring reaction kinetics, assessing purity of the bulk substance, and quantifying the compound in various matrices.

Table 1: Physicochemical Properties of the Analyte

Property	Value	Source
Chemical Name	3-(5-Amino-3-Methyl-1H-Pyrazol-1-Yl)Benzoic Acid	N/A
Molecular Formula	C₁₁H₁₁N₃O₂	[7]
Molecular Weight	217.23 g/mol	[7]
Appearance	Typically a solid powder	N/A
Key Structural Features	Aromatic pyrazole ring, benzoic acid moiety, primary amine	N/A

Primary Method: Reversed-Phase High-Performance Liquid Chromatography with UV Detection (RP-HPLC-UV)

RP-HPLC is the workhorse method for purity determination and assay of non-volatile and thermally labile compounds like the target analyte. The method separates the analyte from impurities based on its partitioning between a nonpolar stationary phase and a polar mobile phase. Its chromophoric structure allows for sensitive detection using a UV detector.

Principle of the Method

The analyte is dissolved in a suitable diluent and injected into the HPLC system. A C18 stationary phase is employed to retain the compound through hydrophobic interactions. A buffered aqueous-organic mobile phase is used to elute the analyte, with the acidic pH ensuring the protonation of the amino group and suppression of the carboxylate, leading to a single ionic form and promoting sharp, symmetrical peak shapes. Quantification is achieved by comparing the peak area of the analyte to that of a certified reference standard.

Detailed Experimental Protocol

Instrumentation and Materials:

• HPLC system with a quaternary or binary pump, autosampler, column oven, and a Diode Array Detector (DAD) or UV-Vis detector.

• C18 Column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Analytical balance, volumetric flasks, pipettes.

• Acetonitrile (HPLC Grade).

• Water (HPLC Grade or Milli-Q).

• Potassium Phosphate Monobasic (KH₂PO₄).

• Orthophosphoric Acid (H₃PO₄).

• Reference Standard: 3-(5-Amino-3-Methyl-1H-Pyrazol-1-Yl)Benzoic Acid (purity ≥ 98%).

Step-by-Step Procedure:

• Mobile Phase Preparation (20 mM Phosphate Buffer, pH 3.0):

  • Accurately weigh 2.72 g of KH₂PO₄ and dissolve in 1000 mL of HPLC-grade water.

  • Adjust the pH to 3.0 ± 0.05 using orthophosphoric acid.

  • Filter the buffer through a 0.45 µm nylon filter.

• Standard Solution Preparation (100 µg/mL):

  • Accurately weigh 10 mg of the reference standard into a 100 mL volumetric flask.

  • Add approximately 70 mL of a 50:50 (v/v) mixture of Acetonitrile and Water (diluent) and sonicate for 5 minutes to dissolve.

  • Allow the solution to return to room temperature and dilute to the mark with the diluent. This is the stock solution.

  • Further dilute 1 mL of this stock solution to 10 mL with the diluent to obtain a final concentration of 100 µg/mL.

• Sample Solution Preparation (100 µg/mL):

  • Accurately weigh an amount of the test sample equivalent to 10 mg of the active compound into a 100 mL volumetric flask.

  • Follow the same dissolution and dilution procedure as for the standard solution.

• Chromatographic Conditions:

Parameter	Setting	Rationale
Column	C18, 250 mm x 4.6 mm, 5 µm	Standard phase for retaining moderately polar aromatic compounds.
Mobile Phase	Acetonitrile : 20 mM Phosphate Buffer (pH 3.0) (35:65 v/v)	Provides good resolution and peak shape. pH 3.0 ensures consistent ionization.
Flow Rate	1.0 mL/min	Standard flow for a 4.6 mm ID column, ensuring efficient separation.
Column Temp.	30 °C	Maintains stable retention times and improves reproducibility.
Injection Vol.	10 µL	A suitable volume to balance sensitivity and peak shape.
Detection λ	254 nm (or experimentally determined λmax)	A common wavelength for aromatic compounds; a DAD scan is recommended to find the optimal wavelength.
Run Time	15 minutes	Sufficient to elute the main peak and any potential impurities.

• Analysis Sequence:

  • Equilibrate the system with the mobile phase for at least 30 minutes until a stable baseline is achieved.

  • Perform a blank injection (diluent).

  • Inject the standard solution five times to check for system suitability.

  • Inject the sample solutions in duplicate, bracketed by standard injections.[8]

HPLC Workflow Diagram

Caption: Workflow for RP-HPLC-UV analysis.

Method Validation

The described method must be validated to ensure it is fit for its intended purpose, following ICH Q2(R1) guidelines.[5][6]

Table 3: Summary of Validation Parameters and Acceptance Criteria

Parameter	Purpose	Typical Acceptance Criteria
Specificity	To ensure the signal is from the analyte only.	Peak purity index > 0.999; baseline resolution from impurities.
Linearity	To demonstrate a proportional response to concentration.	R² > 0.998 over a range (e.g., 5-150 µg/mL).
Accuracy	To measure the closeness of results to the true value.	98.0% - 102.0% recovery from spiked matrix samples.[5]
Precision	To assess the degree of scatter between measurements.	Repeatability (RSD ≤ 1.0%); Intermediate Precision (RSD ≤ 2.0%).
LOD	Lowest concentration that can be detected.	Signal-to-Noise ratio of 3:1.
LOQ	Lowest concentration that can be quantified reliably.	Signal-to-Noise ratio of 10:1; RSD ≤ 10%.
Robustness	To measure the method's capacity to remain unaffected by small variations.	No significant change in results with minor changes in pH, % organic, flow rate.

Confirmatory Method: Liquid Chromatography-Mass Spectrometry (LC-MS)

For unambiguous identification and enhanced sensitivity, LC-MS is the preferred method. It provides molecular weight information, which is a highly specific identifier, and can offer structural insights through fragmentation analysis (MS/MS).

Principle of the Method

The separation principle is similar to HPLC, but the mobile phase must be composed of volatile components to be compatible with the mass spectrometer. After elution from the LC column, the analyte enters an electrospray ionization (ESI) source, where it is ionized. The mass analyzer then separates the ions based on their mass-to-charge ratio (m/z). The expected protonated molecule [M+H]⁺ in positive ion mode or deprotonated molecule [M-H]⁻ in negative ion mode confirms the analyte's identity.

Detailed Experimental Protocol

Instrumentation and Materials:

• LC-MS system (e.g., UHPLC coupled to a Triple Quadrupole or Orbitrap mass spectrometer) with an ESI source.

• C18 Column (e.g., 100 mm x 2.1 mm, 1.8 µm particle size).

• Acetonitrile and Water (LC-MS Grade).

• Formic Acid (LC-MS Grade).

Step-by-Step Procedure:

• Mobile Phase Preparation:

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Sample and Standard Preparation:

  • Prepare solutions as described in the HPLC section, but use Mobile Phase A as the primary diluent. A lower concentration (e.g., 1 µg/mL) is typically sufficient due to the high sensitivity of MS.

• LC-MS Conditions:

Parameter	Setting	Rationale
Column	C18, 100 mm x 2.1 mm, 1.8 µm	UHPLC column for fast, high-resolution separation compatible with MS.
Mobile Phase	Gradient: 5% B to 95% B over 5 min	Gradient elution is effective for separating analytes in complex matrices.
Flow Rate	0.3 mL/min	Optimal for a 2.1 mm ID column and ESI efficiency.
Column Temp.	40 °C	Ensures robust and reproducible chromatography.
Ionization Source	Electrospray Ionization (ESI)	Standard for polar, ionizable compounds.
Polarity	Positive and Negative	To detect [M+H]⁺ (m/z 218.24) and [M-H]⁻ (m/z 216.22).
Scan Mode	Full Scan (m/z 100-500)	To detect the parent ion.
MS/MS Mode	Product Ion Scan on m/z 218.24	To generate a fragmentation pattern for structural confirmation.

LC-MS Workflow Diagram

Caption: Workflow for LC-MS based identification.

Secondary Method: UV-Vis Spectrophotometry

For rapid quantification of the pure bulk substance or in simple formulations without interfering excipients, UV-Vis spectrophotometry offers a simple, fast, and cost-effective alternative.

Principle of the Method

This method is based on the Beer-Lambert Law, which states that the absorbance of a solution is directly proportional to the concentration of the absorbing species. The analyte possesses aromatic rings that absorb UV radiation. By measuring the absorbance at the wavelength of maximum absorption (λmax), the concentration can be determined from a pre-established calibration curve.

Detailed Experimental Protocol

• Determine λmax:

  • Prepare a ~10 µg/mL solution of the analyte in methanol.

  • Scan the solution from 400 nm to 200 nm using a UV-Vis spectrophotometer with methanol as the blank.

  • Identify the wavelength of maximum absorbance (λmax).

• Prepare Calibration Curve:

  • Prepare a series of standard solutions from a stock solution, ranging from approximately 2 µg/mL to 20 µg/mL in methanol.

  • Measure the absorbance of each standard at the predetermined λmax.

  • Plot a graph of Absorbance versus Concentration.

• Sample Analysis:

  • Prepare a sample solution with an expected concentration within the calibration range.

  • Measure its absorbance at λmax.

  • Determine the concentration using the linear regression equation from the calibration curve.

Conclusion

This application note details three robust analytical methods for the analysis of 3-(5-Amino-3-Methyl-1H-Pyrazol-1-Yl)Benzoic Acid. The RP-HPLC-UV method is recommended for routine quality control, purity testing, and assay. For definitive identification, confirmation of structural integrity, and high-sensitivity analysis, the LC-MS method is superior. Finally, UV-Vis spectrophotometry serves as a rapid tool for quantification in non-complex sample matrices. The selection of a specific method should be based on the analytical requirements, such as the need for specificity, sensitivity, and sample throughput. Proper method validation according to regulatory guidelines is mandatory for implementation in a quality-controlled environment.[9][10]

References

• Al-Enazy, Y. H., Al-Tamimi, A. M., & El-Tohamy, M. F. (1998). Spectrophotometric determination of some aromatic amines. Talanta, 47(4), 883–890. [Link]

• EC-UNDP. (n.d.). Validation Of Analytical Methods For Pharmaceutical Analysis. . [Link]

• Profound. (2025). Analytical Method Validation: A Crucial Pillar in Pharmaceutical Quality Assurance. Profound. [Link]

• Kumar, R. S., Aravind, S., & Veerasamy, R. (2013). Synthesis, characterization and in-vitro antiproliferative effects of novel 5-amino pyrazole derivatives against breast cancer cell lines. Bioorganic & medicinal chemistry letters, 23(11), 3254–3258. [Link]

• Karaman, O., et al. (2022). Derivatives of Pyrazole-Based Compounds as Prospective Cancer Agents. ACS Omega. [Link]

• Patel, M., et al. (2015). Analytical method validation: A brief review. Journal of Pharmaceutical and Educational Research. [Link]

• International Journal of Research and Review. (2023). Analytical Method Validation: ICH and USP Perspectives. International Journal of Research and Review. [Link]

• NIH. (2021). Quantification of 3,4-Dimethyl-1H-Pyrazole Using Ion-Pair LC–MS/MS on a Reversed-Phase Column. National Institutes of Health. [Link]

• Rasayan Journal of Chemistry. (2010). VISIBLE SPECTROPHOTOMETRIC METHOD FOR THE DETERMINATION OF PHARMACEUTICALLY IMPORTANT AROMATIC PRIMARY AMINES BY USING p-N, N - dimethylphenylenediamine. Rasayan Journal of Chemistry. [Link]

• FDA. (2024). Q2(R2) Validation of Analytical Procedures. U.S. Food and Drug Administration. [Link]

• Pérez-Parada, A., et al. (2012). Quantitative determination of 22 primary aromatic amines by cation-exchange solid-phase extraction and liquid chromatography-mass spectrometry. Food Additives & Contaminants: Part A, 29(5), 826-837. [Link]

• OndaVia. (n.d.). Amine Analysis using Quantitative Raman Spectroscopy™. OndaVia. [Link]

• The Royal Society of Chemistry. (2016). Selective C-acylation of 3-methyl-1-phenyl-pyrazol-5-one. The Royal Society of Chemistry. [Link]

• dos Santos, V. H. C., et al. (2018). Trends for Pyrazole Fragmentation Determined by Gas Chromatography Coupled with Mass Spectrometry. Journal of the Brazilian Chemical Society, 29(9), 1957-1967. [Link]

• Işık, M. (n.d.). Research Profile. ResearchGate. [Link]

• SIELC Technologies. (n.d.). Benzoic Acid HPLC Method. SIELC Technologies. [Link]

• Kumar, A., et al. (2012). Synthesis and Evaluation of Some Novel Pyrazole Derivatives for Anti-Inflammatory and Antimicrobial Activity. International Journal of Pharmaceutical Sciences and Drug Research, 4(4), 272-277. [Link]

• CIPAC. (2020). Multi-active method for the analysis of active substances in formulated products. cipac.org. [Link]

• Frontiers in Pharmacology. (2021). Heterocyclic Compounds: Pharmacology of Pyrazole Analogs From Rational Structural Considerations. Frontiers. [Link]

• Journal of Chemical Health Risks. (2025). Design, synthesis of novel pyrazole derivatives and demonstrate their biological activity as drug candidates. Journal of Chemical Health Risks. [Link]

• Bekhit, A. A., & Abdel-Aziem, T. (2016). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. Molecules, 21(12), 1672. [Link]

• NIH. (2014). (±)-3-(5-Amino-3-methyl-1-phenyl-1H-pyrazol-4-yl)-2-benzofuran-1(3H)-one. National Institutes of Health. [Link]

• Li, J., et al. (2015). Study on the synthesis mechanism of 4-amino-3, 5-dimethyl pyrazole：by fibre optic in-line FT-IR spectroscopy combined with independent component analysis. Analytical Methods, 7, 5527-5534. [Link]

• Kumar, A., et al. (2022). An Insight into Pyrazole-containing Compounds: Synthesis and Pharmacological Activities. Anti-Infective Agents. [Link]

• ACG Publications. (2024). Development and application of RP–HPLC method for estimation and evaluation of stability of brinzolamide in ophthalmic formulation. ACG Publications. [Link]

• Stanovnik, B., et al. (1998). 3-Methyl-1-phenyl-1H-pyrazol-5-yl 2-Bromo-3-furan-carboxylate. Molecules, 3(1), 1-5. [Link]

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Derivatization Strategies for the Analysis of 3-(5-Amino-3-Methyl-1H-Pyrazol-1-Yl)Benzoic Acid by GC-MS and HPLC

An Application Note and Protocol

Abstract

This application note provides detailed methodologies for the chemical derivatization of 3-(5-Amino-3-Methyl-1H-Pyrazol-1-Yl)Benzoic Acid, a bifunctional molecule presenting significant analytical challenges. Due to its high polarity, low volatility, and thermal lability, direct analysis by gas chromatography (GC) is impractical. While amenable to high-performance liquid chromatography (HPLC), its native spectroscopic properties may not provide sufficient sensitivity for trace-level quantification. Herein, we present two robust derivatization protocols: a comprehensive silylation method for analysis by GC-Mass Spectrometry (GC-MS) and a highly sensitive fluorescent labeling method for analysis by HPLC with Fluorescence Detection (HPLC-FLD). These protocols are designed to improve chromatographic performance, enhance detectability, and ensure method reproducibility for researchers in pharmaceutical development and chemical analysis.

Introduction: The Analytical Challenge

3-(5-Amino-3-Methyl-1H-Pyrazol-1-Yl)Benzoic Acid is a heterocyclic compound possessing both a primary aromatic amine (-NH₂) and a carboxylic acid (-COOH) functional group. This bifunctional nature makes it a valuable building block in medicinal chemistry.[1] However, these polar, active hydrogen-containing groups render the molecule non-volatile and prone to strong interactions with chromatographic stationary phases, leading to poor peak shape, low sensitivity, and potential thermal degradation during analysis.[2]

Chemical derivatization is a requisite strategy to overcome these limitations. The primary objectives are:

• For GC Analysis: To increase volatility and thermal stability by replacing active hydrogens with nonpolar groups, enabling the analyte to traverse the GC system.[2][3]

• For HPLC Analysis: To introduce a chromophoric or, preferably, a fluorophoric tag to significantly enhance detection sensitivity and selectivity.[4]

This guide provides detailed, field-proven protocols to empower researchers to achieve reliable and sensitive quantification of this target analyte.

Strategy for Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

For GC-MS, the goal is to derivatize both the carboxylic acid and the primary amine groups simultaneously to maximize volatility. Silylation is the most effective and common technique for this purpose.

Principle of Silylation

Silylation involves replacing the active hydrogen atoms on the amine and carboxylic acid groups with a nonpolar trimethylsilyl (TMS) group.[3] Reagents such as N-Methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA) are highly effective for this transformation.[3] The reaction converts the polar functional groups into their more volatile and thermally stable TMS-ester and TMS-amine counterparts, making the molecule suitable for GC analysis.[3]

Diagram 1: Workflow for GC-MS analysis via silylation.

Protocol: Silylation with MSTFA

This protocol details the conversion of the analyte to its di-TMS derivative.

Materials:

• 3-(5-Amino-3-Methyl-1H-Pyrazol-1-Yl)Benzoic Acid sample

• N-Methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA)

• Anhydrous Pyridine or Acetonitrile

• Reaction vials (2 mL) with PTFE-lined caps

• Heating block or oven

• Nitrogen gas supply

Procedure:

• Sample Preparation: Place a known quantity of the sample (or an aliquot of a stock solution) into a reaction vial. If in solution, evaporate the solvent to complete dryness under a gentle stream of nitrogen. It is critical that the sample is anhydrous, as moisture will deactivate the silylation reagent.

• Reagent Addition: Add 100 µL of anhydrous pyridine or acetonitrile to dissolve the dried residue. Subsequently, add 100 µL of MSTFA. A molar excess of the silylating reagent is recommended to drive the reaction to completion.

• Reaction: Tightly cap the vial. Heat the mixture at 80-100°C for 1 to 2 hours in a heating block. Reaction time and temperature may require optimization depending on analyte concentration.

• Cooling: Allow the vial to cool to room temperature before opening.

• Analysis: Inject 1 µL of the derivatized sample directly into the GC-MS system. The TMS derivatives are more stable than many other silyl derivatives but should ideally be analyzed within 24 hours.

Parameter	Recommended Condition	Rationale
Derivatization Reagent	MSTFA	Highly reactive, produces volatile byproducts that do not interfere with chromatography.[3][5]
Solvent	Anhydrous Pyridine/Acetonitrile	Aprotic solvents that effectively dissolve the analyte and are compatible with the reagent.
Temperature	80-100°C	Provides sufficient energy to overcome activation barriers for both functional groups.
Time	1-2 hours	Ensures complete derivatization of both the amine and carboxylic acid groups.
Expected Mass Shift	+144 Da (2 x 72 Da)	Each active hydrogen is replaced by a Si(CH₃)₃ group.

Strategy for HPLC with Fluorescence Detection (HPLC-FLD)

For HPLC analysis, enhancing detection sensitivity is paramount. Derivatizing the primary amine with a fluorescent tag is a highly effective strategy that yields derivatives with excellent quantum yields, allowing for ultra-trace level detection.[4]

Principle of Fluorescent Labeling with OPA

o-Phthalaldehyde (OPA) reacts with primary amines in the presence of a thiol (e.g., 3-mercaptopropionic acid) under alkaline conditions (borate buffer) to form a highly fluorescent isoindole derivative.[6][7] The reaction is extremely fast, often completing within minutes at room temperature, and can be fully automated within an HPLC autosampler, ensuring high precision and throughput.[7][8] The resulting derivative possesses strong fluorescence, making it ideal for HPLC-FLD analysis.[4]

Diagram 2: Workflow for HPLC-FLD analysis via OPA derivatization.

Protocol: Pre-column Derivatization with OPA

This protocol is designed for use with an HPLC system equipped with an autosampler capable of automated reagent addition and mixing.

Materials:

• 3-(5-Amino-3-Methyl-1H-Pyrazol-1-Yl)Benzoic Acid sample or standard solutions

• o-Phthalaldehyde (OPA)

• 3-mercaptopropionic acid (MPA) or 2-mercaptoethanol

• Boric acid or Sodium tetraborate

• HPLC-grade methanol and acetonitrile

• HPLC-grade water

Reagent Preparation:

• Borate Buffer (0.1 M, pH 10.2): Dissolve sodium tetraborate decahydrate in HPLC-grade water to a concentration of 0.1 M. Adjust pH to 10.2 with sodium hydroxide if necessary.

• OPA Stock Solution (5 mM): Dissolve 10 mg of OPA in 1 mL of methanol, then dilute to ~15 mL with 0.1 M borate buffer.[7]

• MPA Stock Solution (225 mM): Add ~150 µL of 3-mercaptopropionic acid to 10 mL of 0.1 M borate buffer.[7]

• Derivatization Working Reagent: Mix the OPA and MPA stock solutions. This reagent should be prepared fresh daily and protected from light. Many instrument manufacturers provide pre-mixed, stable OPA reagent kits.[8]

Automated Derivatization & Analysis Procedure:

• Load Vials: Place the sample vials and the derivatization reagent vial into the HPLC autosampler tray.

• Program Autosampler: Set up the autosampler injection program to perform the following sequence:

  • Aspirate a defined volume of the derivatization reagent (e.g., 10 µL).

  • Aspirate a defined volume of the sample (e.g., 5 µL).

  • Mix the sample and reagent in the needle or a mixing loop for a set time (e.g., 1-2 minutes).

  • Inject the entire mixture (or a portion) onto the HPLC column.

• Chromatographic Separation: Separate the derivative on a C18 reversed-phase column using a gradient of acetonitrile and a suitable aqueous buffer (e.g., acetate or phosphate buffer).

• Fluorescence Detection: Monitor the column effluent with the fluorescence detector.

Parameter	Recommended Setting	Rationale
Derivatization Reagent	OPA / 3-mercaptopropionic acid	Rapid, specific reaction with primary amines to form a highly fluorescent product.[6][7]
Reaction pH	~10.2 (Borate Buffer)	Alkaline conditions are required for the OPA reaction to proceed efficiently.
Reaction Time	1-5 minutes	The reaction is very fast, allowing for high-throughput automated analysis.[8]
Excitation Wavelength (λex)	~340 nm	Standard excitation wavelength for OPA-amine derivatives.
Emission Wavelength (λem)	~450 nm	Standard emission wavelength for OPA-amine derivatives.

Alternative Derivatization Approaches

While the detailed protocols above represent robust primary choices, other reagents can be considered depending on available instrumentation and analytical goals.

• For Carboxylic Acid (HPLC): The carboxylic acid can be targeted with fluorescent labeling agents like 4-bromomethyl-7-methoxycoumarin (Br-Mmc). This reaction typically requires heat and a catalyst, making it less amenable to simple automation than the OPA method.

• For Primary Amine (HPLC): 9-fluorenylmethyl chloroformate (FMOC-Cl) is another excellent reagent for fluorescently labeling primary amines and can also be automated.[6][9] It offers an alternative with different selectivity and chromatographic properties.

• For GC-MS (Alkylation): Alkylation, for instance using methyl chloroformate (MCF), is an alternative to silylation. This method forms methyl ester and methyl carbamate derivatives and offers advantages such as instantaneous reaction without heating and easy separation from the reaction mixture.[10][11]

Conclusion

The successful analysis of 3-(5-Amino-3-Methyl-1H-Pyrazol-1-Yl)Benzoic Acid requires a tailored derivatization strategy to address its inherent physicochemical properties. For GC-MS, silylation with MSTFA is a comprehensive approach that renders the molecule volatile and thermally stable, enabling robust chromatographic separation and mass spectrometric identification. For high-sensitivity quantification by HPLC, pre-column derivatization of the primary amine with OPA provides an exceptionally sensitive and automatable method suitable for trace-level analysis. The choice between these methods will depend on the analytical objective, required sensitivity, and available instrumentation. The protocols provided herein serve as a validated starting point for method development and routine analysis in pharmaceutical and chemical research settings.

References

• Benchchem. (n.d.). Navigating Amine Analysis: A Comparative Guide to HPLC-FLD Derivatization.

• Mukherjee, P. S., & Karnes, H. T. (1996). Ultraviolet and fluorescence derivatization reagents for carboxylic acids suitable for high performance liquid chromatography: a review. Biomedical Chromatography, 10(5), 193–204. Retrieved from [Link]

• GC-MS Analysis. (n.d.). Mastering Silylation: A Guide to MSTFA for GC-MS Analysis.
• Benchchem. (n.d.). A Comparative Guide to the Validation of HPLC Methods for Carboxylic Acid Analysis Using Pre-Column Derivatization.
• Villa, J. A., et al. (2011). Alkylation or Silylation for Analysis of Amino and Non-Amino Organic Acids by GC-MS?. Metabolites, 1(1), 3-20.

• Villa, J. A., et al. (2011). Alkylation or Silylation for Analysis of Amino and Non-Amino Organic Acids by GC-MS?. Metabolites, 1(1), 3–20. Retrieved from [Link]

• Chemistry LibreTexts. (2023). Derivatization. Retrieved from [Link]

• ResearchGate. (n.d.). One-step pre-column derivatization method for HPLC-UV determination of organic acids in fruit juices. Retrieved from [Link]

• ScienceDirect. (n.d.). Acids: Derivatization for GC Analysis.
• Bibel, H. (2025). Bibel lab update: Derivatization of metabolites for GC-MS via methoximation+silylation.

• Chemistry LibreTexts. (2023). Derivatization. Retrieved from [Link]

• Patel, S. M., et al. (2011). HPLC–FLD for the Simultaneous Determination of Primary and Secondary Amino Acids from Complex Biological Sample by Pre-column Derivatization. Journal of Chromatographic Science, 49(2), 118–123.

• ResearchGate. (2011). HPLC-FLD for the Simultaneous Determination of Primary and Secondary Amino Acids from Complex Biological Sample by Pre-column Derivatization. Retrieved from [Link]

• Zhang, R., et al. (2018). Development and validation of a HPLC/FLD method combined with online derivatization for the simple and simultaneous determination of trace amino acids and alkyl amines in continental and marine aerosols. PLoS ONE, 13(11), e0206478. Retrieved from [Link]

• ResearchGate. (n.d.). Rapid In Situ Esterification Method for the Determination of Benzoic Acid in Dairy Milk by GC-FID. Retrieved from [Link]

• Benchchem. (n.d.). Derivatization Techniques for GC Analysis of Primary Amines: Application Notes and Protocols.
• Shimadzu. (n.d.). High-Speed Simultaneous Analysis of Amino Acids by Pre-column Derivatization Using Automatic Pretreatment Function.

Sources

• 1. 1620390-43-3|3-(5-Amino-3-methyl-1H-pyrazol-1-yl)benzoic acid hydrochloride|BLD Pharm [bldpharm.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. nbinno.com [nbinno.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. m.youtube.com [m.youtube.com]
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• 7. Development and validation of a HPLC/FLD method combined with online derivatization for the simple and simultaneous determination of trace amino acids and alkyl amines in continental and marine aerosols - PMC [pmc.ncbi.nlm.nih.gov]
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Application Notes and Protocols for the Evaluation of 3-(5-Amino-3-Methyl-1H-Pyrazol-1-Yl)Benzoic Acid as a Potential URAT1 Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive guide for the preclinical evaluation of novel compounds as potential inhibitors of Urate Transporter 1 (URAT1), using 3-(5-Amino-3-Methyl-1H-Pyrazol-1-Yl)Benzoic Acid as a representative test article. Urate transporter 1 (URAT1), encoded by the SLC22A12 gene, is a pivotal protein in renal urate reabsorption and a primary target for uricosuric drugs to treat hyperuricemia and gout.[1][2] While numerous pyrazole derivatives have been explored for their URAT1 inhibitory effects, this guide outlines the systematic approach to characterize a new chemical entity within this class.[3][4] We present detailed protocols for robust in vitro cell-based assays to determine inhibitory potency and selectivity, as well as a strategic overview of in vivo models of hyperuricemia to assess therapeutic efficacy. The methodologies are designed to establish a comprehensive pharmacological profile of the test compound, elucidating its mechanism of action and potential as a clinical candidate.

Introduction: The Rationale for URAT1 Inhibition

Hyperuricemia, characterized by elevated serum uric acid (sUA) levels, is a critical metabolic disorder that can lead to the development of gout, a painful inflammatory arthritis caused by the deposition of monosodium urate crystals in joints and soft tissues.[5][6] The kidneys play a predominant role in maintaining uric acid homeostasis, with approximately 90% of filtered urate being reabsorbed in the proximal tubules.[1][7] URAT1, a member of the organic anion transporter (OAT) family, is the primary transporter responsible for this reabsorption, making it a key therapeutic target.[8][9] By inhibiting URAT1, the renal excretion of uric acid is enhanced, leading to a reduction in sUA levels.[5][8] This mechanism forms the basis for the action of uricosuric drugs, which are a cornerstone in the management of hyperuricemia and chronic gout.[5][10]

The development of novel, selective, and potent URAT1 inhibitors is an active area of research, aiming to overcome the limitations of existing therapies, such as off-target effects and hepatotoxicity.[2] Pyrazole-containing compounds have emerged as a promising scaffold for URAT1 inhibitors.[3][4] This guide uses 3-(5-Amino-3-Methyl-1H-Pyrazol-1-Yl)Benzoic Acid as a model compound to illustrate the necessary experimental workflow for characterizing a potential new URAT1 inhibitor.

Mechanism of URAT1-Mediated Urate Reabsorption

URAT1 functions as an anion exchanger, mediating the uptake of urate from the tubular lumen into the renal proximal tubule cells in exchange for intracellular organic anions like lactate.[9] This process is a critical step in preventing the excessive loss of uric acid.

Diagram: URAT1 Mechanism of Action and Inhibition

Caption: URAT1 facilitates uric acid reabsorption from renal filtrate in exchange for an intracellular anion.

In Vitro Evaluation of URAT1 Inhibition

The initial characterization of a potential URAT1 inhibitor involves determining its potency and selectivity using cell-based assays. Human Embryonic Kidney 293 (HEK293) cells stably expressing human URAT1 (hURAT1) are a widely used and reliable system for these studies.

Quantitative Data Summary (Hypothetical)

The following table presents a template for summarizing the inhibitory potency of the test compound against hURAT1, with established inhibitors for comparison.

Compound	IC50 (µM)	Assay Method	Cell Line	Reference
3-(5-Amino-3-Methyl-1H-Pyrazol-1-Yl)Benzoic Acid	TBD	[¹⁴C]Uric Acid Uptake	hURAT1-HEK293	-
Benzbromarone	0.28	[¹⁴C]Uric Acid Uptake	hURAT1-HEK293
Lesinurad	7.18	[¹⁴C]Uric Acid Uptake	hURAT1-HEK293
Probenecid	>100	[¹⁴C]Uric Acid Uptake	hURAT1-HEK293

TBD: To be determined through experimentation.

Protocol 1: [¹⁴C]Uric Acid Uptake Inhibition Assay

This radioisotope-based assay is a gold-standard method for directly measuring the inhibition of URAT1-mediated uric acid transport.

Diagram: [¹⁴C]Uric Acid Uptake Assay Workflow

Caption: Step-by-step workflow for the in vitro URAT1 inhibition assay.

Materials:

• hURAT1-expressing HEK293 cells and mock-transfected HEK293 cells.

• Cell culture medium (e.g., DMEM with 10% FBS, penicillin/streptomycin).

• 24-well cell culture plates.

• Hanks' Balanced Salt Solution (HBSS).

• [¹⁴C]Uric Acid (specific activity ~50-60 mCi/mmol).

• Unlabeled uric acid.

• Test compound (3-(5-Amino-3-Methyl-1H-Pyrazol-1-Yl)Benzoic Acid) and reference inhibitors (Benzbromarone, Lesinurad).

• Cell lysis buffer (e.g., 0.1 M NaOH).

• Scintillation cocktail and liquid scintillation counter.

Procedure:

• Cell Culture: Seed hURAT1-HEK293 cells and mock-transfected cells into 24-well plates at a density that yields a confluent monolayer on the day of the assay.

• Preparation of Solutions:

  • Prepare a stock solution of the test compound in DMSO. Create serial dilutions in HBSS to achieve the desired final concentrations. The final DMSO concentration in the assay should not exceed 0.5%.

  • Prepare the uptake buffer by mixing [¹⁴C]uric acid with unlabeled uric acid in HBSS to a final concentration of 20-50 µM.

• Assay Execution:

  • On the day of the assay, aspirate the culture medium and wash the cell monolayers twice with pre-warmed (37°C) HBSS.

  • Add 200 µL of HBSS containing the appropriate concentration of the test compound, reference inhibitor, or vehicle (DMSO) to each well.

  • Pre-incubate the plate at 37°C for 15 minutes.

  • Initiate the uptake reaction by adding 200 µL of the pre-warmed [¹⁴C]uric acid uptake buffer to each well.

  • Incubate at 37°C for a predetermined linear uptake time (typically 5-10 minutes).

• Termination and Lysis:

  • Terminate the transport by rapidly aspirating the uptake solution.

  • Immediately wash the cells three times with 500 µL of ice-cold HBSS.

  • Lyse the cells by adding 300 µL of cell lysis buffer to each well and incubate for at least 30 minutes.

• Quantification and Data Analysis:

  • Transfer the cell lysate to a scintillation vial, add scintillation cocktail, and measure the radioactivity using a liquid scintillation counter.

  • Calculate the percentage of inhibition for each concentration of the test compound using the formula: % Inhibition = 100 * (1 - (U_inhibitor - U_mock) / (U_vehicle - U_mock)) Where:

    • U_inhibitor = Radioactivity in hURAT1 cells with the test compound.

    • U_vehicle = Radioactivity in hURAT1 cells with vehicle control.

    • U_mock = Radioactivity in mock-transfected cells (background).

  • Plot the percent inhibition against the logarithm of the inhibitor concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

Protocol 2: Fluorescence-Based URAT1 Inhibition Assay

As an alternative to radiolabeled assays, fluorescence-based methods offer a higher-throughput, non-radioactive option for screening compounds. 6-carboxyfluorescein (6-CF) has been identified as a fluorescent substrate for URAT1.

Procedure Outline:

• Follow the same cell culture and compound pre-incubation steps as in Protocol 1, using black, clear-bottom 96-well plates.

• Initiate uptake by adding a solution of 6-CF in HBSS to the wells.

• After incubation, terminate the reaction by washing with ice-cold HBSS.

• Lyse the cells and measure the intracellular fluorescence using a microplate reader.

• Calculate % inhibition and IC50 values as described for the radioisotope assay.

In Vivo Evaluation of Efficacy

Promising compounds from in vitro studies should be advanced to in vivo models to assess their uric acid-lowering effects and overall pharmacological profile. Rodent models of hyperuricemia are commonly used for this purpose.[3]

Animal Models of Hyperuricemia

Since most mammals, unlike humans, express the enzyme uricase which degrades uric acid, hyperuricemia must be induced. A common and effective method is the co-administration of a uricase inhibitor, such as potassium oxonate, with a purine precursor like hypoxanthine or uric acid itself.[3]

Model Induction:

• Potassium Oxonate and Hypoxanthine/Uric Acid-Induced Hyperuricemia: Mice or rats are treated with potassium oxonate to inhibit uricase, and concurrently with hypoxanthine or uric acid to increase the substrate for uric acid production.[3] This model effectively elevates sUA levels, mimicking the human hyperuricemic state.

Protocol 3: Efficacy Study in a Mouse Model of Hyperuricemia

Materials:

• Male C57BL/6 or Kunming mice.

• Potassium Oxonate (PO).

• Hypoxanthine (HX) or Uric Acid (UA).

• Vehicle for compound administration (e.g., 0.5% carboxymethyl cellulose sodium).

• Test compound (3-(5-Amino-3-Methyl-1H-Pyrazol-1-Yl)Benzoic Acid).

• Positive control (e.g., Benzbromarone or Lesinurad).

• Blood collection supplies (e.g., heparinized capillary tubes).

• Uric acid assay kit.

Procedure:

• Acclimatization: Acclimate animals for at least one week before the experiment.

• Model Induction and Dosing:

  • Divide animals into groups (e.g., Normal Control, Model Control, Positive Control, Test Compound groups at various doses).

  • Induce hyperuricemia by oral or intraperitoneal administration of PO (e.g., 250-300 mg/kg) approximately 1 hour before administering HX (e.g., 250-300 mg/kg) or UA.[3]

  • Administer the test compound or controls orally at the desired doses 30-60 minutes after the PO administration.

• Blood Sampling: Collect blood samples (e.g., via retro-orbital sinus) at various time points after HX/UA administration (e.g., 1, 2, 4, 6 hours) to determine the time-course of the uric acid-lowering effect.

• Biochemical Analysis:

  • Separate serum from blood samples by centrifugation.

  • Measure serum uric acid concentrations using a commercial uric acid assay kit.

  • Optionally, collect 24-hour urine samples using metabolic cages to measure urinary uric acid excretion.

• Data Analysis:

  • Compare the sUA levels in the treated groups to the model control group at each time point.

  • Calculate the percentage reduction in sUA.

  • Analyze the data using appropriate statistical methods (e.g., ANOVA followed by Dunnett's or Tukey's post-hoc test).

Diagram: In Vivo Efficacy Study Timeline

Caption: A typical timeline for an acute hyperuricemia in vivo study.

Conclusion and Future Directions

This guide provides a foundational framework for the preclinical assessment of 3-(5-Amino-3-Methyl-1H-Pyrazol-1-Yl)Benzoic Acid, or any novel compound, as a potential URAT1 inhibitor. A robust in vitro characterization demonstrating potent and selective inhibition of hURAT1, followed by significant in vivo efficacy in a relevant hyperuricemia model, would provide strong evidence to support its advancement into further preclinical development. Subsequent studies should include pharmacokinetic profiling, evaluation in chronic gout models, and comprehensive safety and toxicology assessments to fully establish its therapeutic potential.

References

• Mao, Q., Wang, S., Shi, X., et al. (2025). Design, synthesis and biological evaluation of 2-[1-(pyridin-2-ylmethyl)-1H-pyrazole-3-carboxamido]benzoic acids as promising urate transporter 1 inhibitors with potential nephroprotective efficacy for the treatment of hyperuricemic nephropathy. European Journal of Medicinal Chemistry, 290, 117507. [Link]

• Request PDF on ResearchGate. (2025). Design, synthesis and biological evaluation of 2-[1-(pyridin-2-ylmethyl)-1H-pyrazole-3-carboxamido]benzoic acids as promising urate transporter 1 inhibitors with potential nephroprotective efficacy for the treatment of hyperuricemic nephropathy. [Link]

• Greentech Bioscience. Animal Models of Hyperuricemia and Gout. [Link]

• Lee, C. H., Dai, Y., et al. (2024).

• Wu, C., et al. (2025). Molecular basis of the urate transporter URAT1 inhibition by gout drugs. Nature Communications. [Link]

• Dalbeth, N., et al. (2024). How URAT1 inhibitors can shape the future of chronic gout treatment: a narrative review of uricosurics past and present. Open Exploration. [Link]

• Li, J., et al. (2021). Development of a fluorescence-based assay for screening of urate transporter 1 inhibitors using 6-carboxyfluorescein. Analytical Biochemistry, 626, 114246. [Link]

• ResearchGate. Schematic illustrations of cell-based methods for evaluation of URAT1 inhibitors. [Link]

• Google Patents. (1997).

• Abonia, R., et al. (2014). (±)-3-(5-Amino-3-methyl-1-phenyl-1H-pyrazol-4-yl)-2-benzofuran-1(3H)-one. Acta Crystallographica Section E: Structure Reports Online, 70(Pt 12), o1289. [Link]

• PubChem. 3-[(5-methyl-3-nitro-1H-pyrazol-1-yl)methyl]benzoic acid. [Link]

• GemPharmatech. Gout/Hyperuricemia Models and Efficacy Services. [Link]

• Google Patents. (2004). 4-[3,5-bis-(2-hydroxy-phenyl)-[3][4]triazol-1-yl]-benzoic acid derivatives for treating an excess of metal in the body.

• Wu, C., et al. (2025). Molecular basis of the urate transporter URAT1 inhibition by gout drugs. PubMed Central. [Link]

• Zhang, Y., et al. (2021). A brief review of urate transporter 1 (URAT1) inhibitors for the treatment of hyperuricemia and gout. Bioorganic & Medicinal Chemistry Letters, 44, 128117. [Link]

• ACS Publications. (2025).

• NIH. (2022). A Brief Review of Natural Products with Urate Transporter 1 Inhibition for the Treatment of Hyperuricemia. [Link]

• MDPI. (2022). Recent Updates of Natural and Synthetic URAT1 Inhibitors and Novel Screening Methods. [Link]

• AJMC. (2025). Study Sheds Light on Role of URAT1, Offering Insights for Improved Gout Therapies. [Link]

• MDPI. (2023). A System for Discovering Novel Uricosurics Targeting Urate Transporter 1 Based on In Vitro and In Vivo Modeling. [Link]

• NIH. (2014). (±)-3-(5-Amino-3-methyl-1-phenyl-1H-pyrazol-4-yl)-2-benzofuran-1(3H)-one. [Link]

• Patsnap Synapse. (2024). What are URAT1 inhibitors and how do they work?. [Link]

• ResearchGate. (2025). Overview of the pharmacokinetics and pharmacodynamics of URAT1 inhibitors for the treatment of hyperuricemia and gout. [Link]

• PubMed Central. (2025). Molecular mechanism of drug inhibition of URAT1. [Link]

• PubMed. (2023). Overview of the pharmacokinetics and pharmacodynamics of URAT1 inhibitors for the treatment of hyperuricemia and gout. [Link]

• ResearchGate. (2014). (±)-3-(5-Amino-3-methyl-1-phenyl-1H-pyrazol-4-yl)-2-benzofuran-1(3H)-one. [Link]

• Open Exploration Publishing. (2024). How URAT1 inhibitors can shape the future of chronic gout treatment: a narrative review of uricosurics past and present. [Link]

• NIH. (2023). Development and Antibacterial Properties of 4-[4-(Anilinomethyl)-3-phenylpyrazol-1-yl]benzoic Acid Derivatives as Fatty Acid Biosynthesis Inhibitors. [Link]

• ResearchGate. (2025). Molecular mechanism of drug inhibition of URAT1. [Link]

• Semantic Scholar. Overview of the pharmacokinetics and pharmacodynamics of URAT1 inhibitors for the treatment of hyperuricemia and gout. [Link]

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• 9. WO2022056100A1 - Processes and intermediates for the preparation of (s)-5-amino-3-(4-((5-fluoro-2-methoxybenzamido)methyl)phenyl)-1-(1,1,1-trifluoropropane-2-yl)-1h-pyrazole-4-carboxamide - Google Patents [patents.google.com]
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Technical Notes & Optimization

optimizing reaction conditions for 3-(5-Amino-3-Methyl-1H-Pyrazol-1-Yl)Benzoic Acid synthesis

Welcome to the dedicated technical support guide for the synthesis of 3-(5-Amino-3-Methyl-1H-Pyrazol-1-Yl)Benzoic Acid. This resource is designed for researchers, medicinal chemists, and process development scientists to provide in-depth, practical guidance on optimizing reaction conditions and troubleshooting common experimental challenges. Our goal is to empower you with the scientific rationale behind the procedural steps, ensuring a robust and reproducible synthesis.

Introduction: The Significance of 3-(5-Amino-3-Methyl-1H-Pyrazol-1-Yl)Benzoic Acid

3-(5-Amino-3-Methyl-1H-Pyrazol-1-Yl)Benzoic Acid is a crucial heterocyclic building block in medicinal chemistry. The aminopyrazole motif is a privileged scaffold found in numerous biologically active compounds, including kinase inhibitors for cancer therapy and agents targeting other important enzymes.[1][2] Achieving a high-yielding and pure synthesis of this intermediate is a critical first step in many drug discovery programs.

The most common and versatile method for synthesizing 3- and 5-aminopyrazoles is the condensation of a hydrazine derivative with a 1,3-dielectrophilic compound, such as a β-ketonitrile.[3] This guide will focus on the optimization and troubleshooting of this synthetic route.

Reaction Mechanism: Knorr Pyrazole Synthesis

The synthesis of 3-(5-Amino-3-Methyl-1H-Pyrazol-1-Yl)Benzoic Acid typically proceeds via a variation of the Knorr pyrazole synthesis.[4] The reaction involves the condensation of 3-hydrazinobenzoic acid with a suitable 1,3-dicarbonyl compound or its equivalent, like a β-ketonitrile. The general mechanism involves an initial nucleophilic attack of the hydrazine onto one of the carbonyl groups (or the nitrile), followed by an intramolecular cyclization and dehydration to form the aromatic pyrazole ring.

Caption: General workflow of the Knorr pyrazole synthesis.

Frequently Asked Questions (FAQs) for Reaction Optimization

This section addresses common questions regarding the optimization of the synthesis of 3-(5-Amino-3-Methyl-1H-Pyrazol-1-Yl)Benzoic Acid.

Q1: What are the recommended starting materials for this synthesis?

The most direct route involves the reaction of 3-hydrazinobenzoic acid (or its hydrochloride salt) with a suitable β-ketonitrile, such as 3-oxobutanenitrile (acetoacetonitrile). The use of a β-ketonitrile as the 1,3-dielectrophile is a well-established method for the synthesis of aminopyrazoles.[3]

Q2: How does the choice of solvent affect the reaction outcome?

The solvent plays a critical role in reaction rate, yield, and in some cases, regioselectivity.

Solvent	Advantages	Disadvantages
Ethanol/Water	"Green" solvent, good for dissolving starting materials, can facilitate workup.	May require higher temperatures to drive the reaction to completion.
Acetic Acid	Can act as both a solvent and a catalyst.	Can lead to N-acetylation of the product as a side reaction, especially at elevated temperatures.[3]
N,N-Dimethylformamide (DMF)	High boiling point allows for a wide range of reaction temperatures.	Can be difficult to remove during workup.
Acetonitrile	Good solvent for many organic reactions, relatively easy to remove.	May have limited solubility for some starting material salts.
Ionic Liquids	Can lead to high yields and short reaction times.[5]	Can be expensive and require specific workup procedures.

Recommendation: For initial optimization, a mixture of ethanol and water or ethanol with a catalytic amount of acid is a good starting point.

Q3: What is the optimal reaction temperature?

Temperature control is crucial. Generally, increasing the temperature will increase the reaction rate. However, excessively high temperatures can lead to the formation of side products. A systematic approach is recommended:

• Start the reaction at room temperature and monitor its progress by TLC or LC-MS.

• If the reaction is slow, gradually increase the temperature to 60-80 °C.[6]

• In some cases, refluxing the solvent may be necessary to drive the reaction to completion.[7]

It's important to note that temperature can also influence the regioselectivity of the reaction.[8]

Q4: Is a catalyst necessary for this reaction?

While the reaction can proceed without a catalyst, the addition of an acid or base catalyst is often beneficial.

• Acid Catalysis: A catalytic amount of a mineral acid (e.g., HCl) or an organic acid (e.g., acetic acid) can protonate a carbonyl group, making it more electrophilic and accelerating the initial nucleophilic attack by the hydrazine.[4]

• Lewis Acid Catalysis: Lewis acids like lithium perchlorate or zinc oxide nanoparticles have been shown to be effective catalysts for pyrazole synthesis.[6][9]

• Base Catalysis: In some protocols, a base is used to deprotonate the hydrazine, increasing its nucleophilicity.

Recommendation: Start with a catalytic amount of hydrochloric acid or acetic acid. If the yield is low, exploring a Lewis acid catalyst could be a viable optimization strategy.

Troubleshooting Guide

This section provides a question-and-answer format to address specific experimental issues.

Problem: Low or no product yield.

• Q: I am not getting any product. What could be the issue?

  • A: First, verify the integrity of your starting materials. 3-Hydrazinobenzoic acid can be prone to oxidation. Ensure it is of high purity. Also, confirm that your β-ketonitrile has not hydrolyzed. Second, the reaction may be too slow at the current temperature. Consider increasing the temperature incrementally. Finally, the absence of a catalyst might be the issue. Try adding a catalytic amount of acid.

• Q: My yield is consistently low. How can I improve it?

  • A: A low yield can result from several factors.

    • Incomplete Reaction: Monitor the reaction over a longer period to ensure it has gone to completion.

    • Side Reactions: The formation of byproducts can consume starting materials. Analyze your crude reaction mixture by LC-MS to identify potential side products. If N-acetylation is observed when using acetic acid, switch to a non-reactive solvent and add a different acid catalyst.

    • Workup and Purification Losses: The product may be partially soluble in the wash solvents. Ensure you are using cold solvents for washing the filtered product.[10] During purification, choose a suitable solvent system for chromatography to avoid product loss on the column.

Problem: Formation of multiple products (isomers).

• Q: My NMR shows a mixture of two very similar compounds. What are they and how can I get a single product?

  • A: When using a monosubstituted hydrazine like 3-hydrazinobenzoic acid, there is a possibility of forming two regioisomers: the desired 3-(5-Amino-3-Methyl-1H-Pyrazol-1-Yl)Benzoic Acid and the isomeric 3-(3-Amino-5-Methyl-1H-Pyrazol-1-Yl)Benzoic Acid. The formation of these isomers is a known challenge in pyrazole synthesis.[3][6]

  Caption: Potential for isomeric product formation.

  • Strategies for Regiocontrol:

    • Steric Hindrance: The steric bulk of the substituents on the hydrazine and the 1,3-dicarbonyl compound can influence which nitrogen of the hydrazine attacks which electrophilic center.

    • Reaction Conditions: Temperature and solvent can play a role in the isomeric ratio.[8] Experimenting with different solvents and running the reaction at a lower temperature might favor the formation of one isomer.

    • Choice of 1,3-Dielectrophile: Using a 1,3-dielectrophile with more distinct electronic properties at the two electrophilic centers can improve regioselectivity.

Problem: Difficulty in product purification.

• Q: My crude product is an oil and is difficult to purify by crystallization.

  • A: If the product is an oil, it may be due to the presence of impurities. First, try to precipitate the product by adding a non-polar solvent like hexane to a solution of the crude material in a more polar solvent like ethyl acetate or dichloromethane. If this fails, column chromatography is the recommended method. A silica gel column with a gradient elution of ethyl acetate in hexane is a good starting point.

• Q: How do I remove unreacted 3-hydrazinobenzoic acid?

  • A: 3-Hydrazinobenzoic acid is amphoteric. You can perform an aqueous workup and wash the organic layer with a dilute acid solution (e.g., 1M HCl) to remove any unreacted hydrazine. Be cautious, as your product also has a basic amino group and an acidic carboxylic acid group, so its solubility will be pH-dependent.

Experimental Protocol: Synthesis of 3-(5-Amino-3-Methyl-1H-Pyrazol-1-Yl)Benzoic Acid

This protocol is a generalized procedure based on common practices in pyrazole synthesis.[6][10][11] Optimization may be required for your specific laboratory conditions.

Sources

• 1. Development and Antibacterial Properties of 4-[4-(Anilinomethyl)-3-phenylpyrazol-1-yl]benzoic Acid Derivatives as Fatty Acid Biosynthesis Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 4-4-(Anilinomethyl)-3-[4-(trifluoromethyl)phenyl]-1H-pyrazol-1-ylbenzoic acid derivatives as potent anti-gram-positive bacterial agents - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. jk-sci.com [jk-sci.com]
• 5. 5-Aminopyrazole as precursor in design and synthesis of fused pyrazoloazines - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Recent Advances in the Synthesis of Pyrazole Derivatives: A Review [mdpi.com]
• 7. US5616723A - Process for the preparation of 3-amino-5-methylpyrazole - Google Patents [patents.google.com]
• 8. Temperature-Controlled Divergent Synthesis of Pyrazoles and 1-Tosyl-1H-pyrazoles under Transition-Metal-Catalyst- and Oxidant-Free Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 10. (±)-3-(5-Amino-3-methyl-1-phenyl-1H-pyrazol-4-yl)-2-benzo­furan-1(3H)-one - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Discovery of 3-Amino-1H-pyrazole-Based Kinase Inhibitors to Illuminate the Understudied PCTAIRE Family - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Synthesis of 3-(5-Amino-3-Methyl-1H-Pyrazol-1-Yl)Benzoic Acid

Welcome to the dedicated technical support guide for the synthesis of 3-(5-Amino-3-Methyl-1H-Pyrazol-1-Yl)Benzoic Acid. This resource is designed for chemistry professionals navigating the complexities of this multi-step synthesis. Here, we address common challenges and provide field-proven insights to enhance your experimental success, improve yield, and ensure product purity. The guidance is presented in a direct question-and-answer format to tackle the specific issues you may encounter at the bench.

Overview of the Synthetic Pathway

The most common and reliable method for synthesizing the target molecule is a variation of the Knorr pyrazole synthesis.[1][2] This approach involves the cyclocondensation reaction between a substituted hydrazine and a 1,3-dicarbonyl compound.[3][4] The overall workflow can be broken down into two primary stages:

• Synthesis of Precursor 1: 3-Hydrazinylbenzoic Acid Hydrochloride. This key intermediate is typically prepared from 3-Aminobenzoic acid via a diazotization reaction followed by reduction.

• Cyclocondensation Reaction. The synthesized hydrazine is reacted with a suitable 1,3-dicarbonyl compound, in this case, 2,4-pentanedione (acetylacetone), to form the pyrazole ring.

This guide is structured to address potential issues in each of these critical stages.

dot

Caption: Overall workflow for the synthesis of the target molecule.

Frequently Asked Questions & Troubleshooting Guide

Part 1: Synthesis of 3-Hydrazinylbenzoic Acid Hydrochloride

Question 1: My yield for 3-hydrazinylbenzoic acid is consistently low (<60%). What are the most likely causes?

Answer: Low yields in this two-step, one-pot reaction typically stem from issues in one of two areas: the initial diazotization or the subsequent reduction.

• Causality (Diazotization): The diazonium salt intermediate is notoriously unstable at higher temperatures. Inadequate temperature control is the most common reason for yield loss. The reaction of the amino group with nitrous acid to form the diazonium salt must be performed at or near 0°C to prevent decomposition of the salt to phenols and other byproducts.[5]

• Causality (Reduction): The choice and handling of the reducing agent are critical. Tin(II) chloride (SnCl₂) is a common and effective choice, but its reducing power can be diminished by oxidation if old stock is used. The addition of the reducing agent must also be carefully controlled to manage the reaction exotherm.[5]

Troubleshooting Protocol:

• Verify Temperature Control: Ensure your reaction vessel is submerged in an ice-salt bath to maintain a temperature between 0-5°C during the addition of sodium nitrite. Use a calibrated low-temperature thermometer.

• Control Reagent Addition: Add the aqueous solution of sodium nitrite dropwise, ensuring the tip of the addition funnel is below the surface of the reaction mixture to prevent localized warming and decomposition.[6]

• Assess Reducing Agent Quality: Use a fresh bottle of Tin(II) chloride dihydrate (SnCl₂·2H₂O). If you suspect your stock is old, it's best to procure a new supply.

• Optimize Reduction Addition: Pre-cool the solution of SnCl₂ in concentrated HCl to 0°C before adding it to the diazonium salt solution. Add it slowly to keep the temperature from rising significantly.[5]

Question 2: The final 3-hydrazinylbenzoic acid product is a dark, oily solid, not the pale solid described. How can I improve its purity?

Answer: The formation of dark, impure products often indicates the presence of side-products from the decomposition of the diazonium salt or incomplete reduction.

• Mechanistic Insight: If the temperature rises during diazotization, the diazonium salt can react with water to form 3-hydroxybenzoic acid. Azo-coupling side reactions can also occur, leading to highly colored impurities.

• Purification Strategy: While the crude product can sometimes be used directly, purification is recommended for consistently good results in the next step.

  • Washing: Thoroughly wash the filtered precipitate with cold ethanol and diethyl ether to remove more soluble impurities.[5]

  • Recrystallization: If washing is insufficient, recrystallization from an appropriate solvent system (e.g., aqueous ethanol) can be effective.

  • Column Chromatography: For very impure material, column chromatography on silica gel is a reliable, albeit more time-consuming, method to obtain a pure, pale solid.[5]

Parameter	Condition for Stage 1	Rationale
Reactants	3-Aminobenzoic acid, NaNO₂, SnCl₂·2H₂O, conc. HCl	Standard reagents for diazotization-reduction sequence.[5]
Temperature	0-5°C for diazotization; 0-20°C for reduction	Prevents diazonium salt decomposition and controls exotherm.[5]
Reaction Time	~1 hour for diazotization, ~2 hours for reduction	Sufficient time for complete conversion, monitorable by TLC.
Work-up	Filtration, washing with EtOH and Ether	Removes inorganic salts and soluble organic impurities.[5]
Expected Yield	75-85%	A realistic target with optimized conditions.[5]

Part 2: Cyclocondensation to form 3-(5-Amino-3-Methyl-1H-Pyrazol-1-Yl)Benzoic Acid

Question 3: The reaction of 3-hydrazinylbenzoic acid with 2,4-pentanedione is giving a very low yield of the desired product. What can I do to optimize this step?

Answer: Low yields in the Knorr pyrazole synthesis are often related to suboptimal reaction conditions, incomplete reaction, or side reactions.[7]

• Expertise & Experience: The key to this reaction is facilitating the initial imine formation followed by intramolecular cyclization and dehydration to form the aromatic pyrazole ring.[1][2] This process is typically acid-catalyzed. The choice of solvent and temperature is also crucial for driving the reaction to completion.

dot

Sources

• 1. jk-sci.com [jk-sci.com]
• 2. m.youtube.com [m.youtube.com]
• 3. mdpi.com [mdpi.com]
• 4. mdpi.com [mdpi.com]
• 5. 3-HYDRAZINOBENZOIC ACID synthesis - chemicalbook [chemicalbook.com]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]

purification of 3-(5-Amino-3-Methyl-1H-Pyrazol-1-Yl)Benzoic Acid from crude reaction mixture

Welcome to the technical support center for the purification of 3-(5-Amino-3-Methyl-1H-Pyrazol-1-Yl)Benzoic Acid. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and frequently asked questions related to the purification of this important heterocyclic compound. Pyrazole derivatives are significant scaffolds in medicinal chemistry, and achieving high purity is critical for reliable downstream applications.[1][2][3]

Understanding the Molecule: Key Physicochemical Properties

A thorough understanding of the physicochemical properties of 3-(5-Amino-3-Methyl-1H-Pyrazol-1-Yl)Benzoic Acid is fundamental to developing a robust purification strategy. The molecule possesses both an acidic carboxylic acid group and a basic amino group, making it zwitterionic in nature. This dual functionality dictates its solubility and reactivity.

Property	Value/Information	Significance for Purification
Molecular Formula	C₁₁H₁₁N₃O₂	Influences molecular weight and elemental analysis.
Molecular Weight	217.23 g/mol	Important for calculating molar equivalents and reaction yields.
pKa	The molecule has two potential pKa values: one for the carboxylic acid (typically ~4-5) and one for the conjugate acid of the amino group (typically ~3-4).	The pH of the solution will significantly impact the molecule's charge and solubility. This is a critical parameter for purification methods like acid-base extraction and crystallization.
Solubility	Generally soluble in polar organic solvents like methanol, ethanol, and DMSO.[4][5] Sparingly soluble in water and non-polar solvents like hexane. Solubility in aqueous solutions is highly pH-dependent.[6]	Solvent selection is paramount for recrystallization and chromatography. The pH-dependent solubility allows for selective precipitation or extraction.

Common Impurities and Their Origins

Effective purification begins with identifying potential impurities. In the synthesis of 3-(5-Amino-3-Methyl-1H-Pyrazol-1-Yl)Benzoic Acid, impurities can arise from starting materials, side reactions, or degradation.

Impurity Type	Potential Source	Impact on Purification
Unreacted Starting Materials	Incomplete reaction of 3-hydrazinylbenzoic acid with 3-amino-3-methylacrylonitrile or its synthetic equivalents.	May co-crystallize with the product. Their removal is often straightforward with proper work-up and recrystallization.
Isomeric Byproducts	Regioisomers can form during the pyrazole ring formation, such as 3-(3-Amino-5-methyl-1H-pyrazol-1-yl)benzoic acid.[7]	These can be challenging to separate due to similar physical properties. Chromatographic methods are often required.
Side-Reaction Products	Dimerization, polymerization, or reactions with the solvent can lead to various byproducts.	These impurities can have significantly different polarities, making them easier to separate by chromatography or extraction.
Residual Solvents	Solvents used in the reaction or work-up (e.g., ethanol, toluene, ethyl acetate).	Can often be removed by drying under vacuum, but azeotropic mixtures may require specific techniques.
Inorganic Salts	Salts formed during pH adjustments or as byproducts of certain reagents.	Typically removed by washing with water.

Purification Workflow

A general workflow for the purification of 3-(5-Amino-3-Methyl-1H-Pyrazol-1-Yl)Benzoic Acid from a crude reaction mixture is outlined below. The specific steps and conditions will need to be optimized based on the scale of the reaction and the impurity profile.

Caption: General purification workflow for 3-(5-Amino-3-Methyl-1H-Pyrazol-1-Yl)Benzoic Acid.

Troubleshooting Guide & FAQs

This section addresses common issues encountered during the purification of 3-(5-Amino-3-Methyl-1H-Pyrazol-1-Yl)Benzoic Acid in a question-and-answer format.

Q1: I have a low yield of my product after the initial work-up. What could be the cause?

A1: Low yield can stem from several factors throughout the synthesis and work-up process. Here’s a systematic approach to troubleshoot:

• Incomplete Reaction:

  • Verify Reaction Completion: Before quenching the reaction, ensure it has gone to completion using Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).[8][9] Compare the crude reaction mixture to your starting materials.

  • Reaction Conditions: Re-evaluate your reaction time, temperature, and stoichiometry of reagents. Pyrazole syntheses can be sensitive to these parameters.[10]

• Work-up Losses:

  • pH Adjustment: The zwitterionic nature of your product means its solubility is highly pH-dependent. During aqueous work-up, ensure the pH is adjusted to the isoelectric point of the molecule to minimize its solubility in the aqueous phase and maximize precipitation or extraction into the organic layer.

  • Emulsion Formation: During extraction, emulsions can form, trapping your product. To break emulsions, you can try adding brine, gentle swirling instead of vigorous shaking, or filtering the mixture through a pad of celite.

  • Inadequate Extraction: Ensure you are using a suitable organic solvent for extraction and performing multiple extractions to maximize recovery from the aqueous layer.

Q2: My product is an oil and won't crystallize. How can I induce crystallization?

A2: Obtaining a solid product can sometimes be challenging, especially if residual solvents or impurities are present. Here are several techniques to induce crystallization:

• Solvent Purity: Ensure your crude product is free from high-boiling point solvents (like DMF or DMSO) which can inhibit crystallization. If necessary, perform a solvent swap to a more volatile solvent before attempting crystallization.

• Recrystallization Solvent System:

  • Single Solvent: Try dissolving your oil in a minimal amount of a hot solvent in which it is sparingly soluble at room temperature (e.g., ethanol, isopropanol, or acetonitrile).[4][11] Allow it to cool slowly to room temperature, and then in an ice bath.

  • Solvent/Anti-Solvent System: Dissolve your oil in a good solvent (e.g., methanol or ethanol). Then, slowly add an anti-solvent (a solvent in which your product is insoluble, e.g., water or hexane) dropwise until the solution becomes slightly turbid.[11] Warm the mixture slightly to redissolve the precipitate and then allow it to cool slowly.

• Seeding: If you have a small amount of pure, solid product from a previous batch, add a tiny crystal to the supersaturated solution to initiate crystallization.

• Scratching: Use a glass rod to gently scratch the inside surface of the flask below the solvent level. The microscopic scratches on the glass can provide nucleation sites for crystal growth.

• Trituration: Add a small amount of a solvent in which your product is insoluble and stir or sonicate the mixture. This can sometimes induce solidification.

Q3: My TLC analysis shows a persistent impurity with a similar Rf to my product. How can I separate them?

A3: Separating compounds with similar polarities can be difficult. Here are some advanced purification strategies:

• Optimize TLC Conditions:

  • Solvent System: Experiment with different solvent systems for your TLC.[12] Try mixtures of varying polarity (e.g., ethyl acetate/hexane, dichloromethane/methanol). A small change in the solvent ratio can sometimes improve separation.[13]

  • Additives: For acidic or basic compounds, adding a small amount of acetic acid or triethylamine to the mobile phase can improve the spot shape and resolution on the TLC plate.

• Column Chromatography:

  • Stationary Phase: If standard silica gel doesn't provide adequate separation, consider using a different stationary phase like alumina (neutral, acidic, or basic) or reverse-phase silica (C18).[11]

  • Gradient Elution: Instead of using a single solvent mixture (isocratic elution), a gradient elution where the polarity of the mobile phase is gradually increased over time can often improve the separation of closely eluting compounds.

  • Sample Loading: Ensure you load your crude product onto the column in a concentrated band using a minimal amount of solvent.

• Preparative HPLC: If column chromatography is unsuccessful, preparative HPLC is a powerful technique for separating challenging mixtures.

Q4: I am performing a recrystallization, but the recovery is very low. What can I do to improve it?

A4: Low recovery during recrystallization is a common issue. Here are some tips to maximize your yield:

• Minimize Hot Solvent: Use the absolute minimum amount of hot solvent required to fully dissolve your crude product. Using too much solvent will keep more of your product dissolved at cold temperatures.

• Slow Cooling: Allow the solution to cool slowly to room temperature before placing it in an ice bath. This promotes the formation of larger, purer crystals and minimizes the amount of product that remains in solution.

• Concentrate the Mother Liquor: After filtering your crystals, you can often recover a second crop of crystals by concentrating the mother liquor (the remaining solvent) and cooling it again. Be aware that this second crop may be less pure than the first.

• Choose the Right Solvent: The ideal recrystallization solvent should dissolve your compound well at high temperatures but poorly at low temperatures.

Q5: How can I confirm the purity and identity of my final product?

A5: A combination of analytical techniques is essential to confirm the purity and structure of your 3-(5-Amino-3-Methyl-1H-Pyrazol-1-Yl)Benzoic Acid.

• Thin Layer Chromatography (TLC): A single spot on a TLC plate in multiple solvent systems is a good indication of purity.

• High-Performance Liquid Chromatography (HPLC): HPLC is a more sensitive technique for assessing purity. A single sharp peak in the chromatogram indicates a high degree of purity.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are crucial for confirming the chemical structure of your compound. The chemical shifts, integration, and coupling patterns should be consistent with the expected structure.

• Mass Spectrometry (MS): MS provides the molecular weight of your compound, which should match the calculated molecular weight.[14]

• Melting Point: A sharp melting point range is a good indicator of purity. Impurities will typically broaden and depress the melting point.

Experimental Protocols

Protocol 1: Recrystallization from an Ethanol/Water System

This protocol is a good starting point for the recrystallization of 3-(5-Amino-3-Methyl-1H-Pyrazol-1-Yl)Benzoic Acid.

• Dissolution: Place the crude product in an Erlenmeyer flask. Add a minimal amount of hot ethanol to dissolve the solid completely.

• Hot Filtration (Optional): If there are any insoluble impurities, perform a hot filtration to remove them.

• Addition of Anti-Solvent: While the ethanol solution is still hot, slowly add hot water dropwise until the solution becomes faintly turbid.

• Clarification: Add a few drops of hot ethanol to redissolve the precipitate and obtain a clear solution.

• Cooling: Cover the flask and allow it to cool slowly to room temperature. Then, place the flask in an ice bath for at least 30 minutes to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of cold ethanol/water mixture.

• Drying: Dry the crystals under vacuum to remove residual solvent.

Protocol 2: Flash Column Chromatography

This protocol is suitable for separating the target compound from impurities with different polarities.

• Slurry Preparation: Prepare a slurry of silica gel in a non-polar solvent (e.g., hexane).

• Column Packing: Pour the slurry into a chromatography column and allow the silica to settle, ensuring there are no air bubbles.

• Sample Loading: Dissolve the crude product in a minimal amount of a suitable solvent (e.g., dichloromethane or ethyl acetate) and adsorb it onto a small amount of silica gel. Carefully add the dried silica with the adsorbed sample to the top of the column.

• Elution: Begin eluting the column with a low-polarity mobile phase (e.g., 100% hexane). Gradually increase the polarity of the mobile phase by adding a more polar solvent (e.g., ethyl acetate or methanol).

• Fraction Collection: Collect fractions and monitor them by TLC to identify the fractions containing the pure product.

• Concentration: Combine the pure fractions and remove the solvent under reduced pressure to obtain the purified product.

References

• Process for the preparation of 3-amino-5-methylpyrazole.

• Synthesis, Characterization and Biological Evaluation of Novel 3-Methyl-5-pyrazolone Derivatives. Journal of Medicinal and Chemical Sciences. [Link]

• How can I purify a pyrazole compound with a N-C-N bond without using a silica column? ResearchGate. [Link]

• Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. MDPI. [Link]

• SYNTHESIS AND EVALUATION OF PYRAZOLE DERIVATIVES BY USING GREEN CATALYST. Jetir.org. [Link]

• Development and Antibacterial Properties of 4-[4-(Anilinomethyl)-3-phenylpyrazol-1-yl]benzoic Acid Derivatives as Fatty Acid Biosynthesis Inhibitors. ACS Publications. [Link]

• Welcome To Hyma Synthesis Pvt. Ltd. Avra Laboratories. [Link]

• Synthesis and Characterization of Novel Methyl 3(5)-(N-Boc-piperidinyl)-1H-pyrazole-4-carboxylates. MDPI. [Link]

• Pyrazole synthesis. Organic Chemistry Portal. [Link]

• Selective C-acylation of 3-methyl-1-phenyl-pyrazol-5-one. The Royal Society of Chemistry. [Link]

• A Concise Review on the Synthesis of Pyrazole Heterocycles. Hilaris Publisher. [Link]

• [Ce(L-Pro)2]2 (Oxa) as a heterogeneous recyclable catalyst: Synthesis of pyrazoles under mild reaction conditions. The Royal Society of Chemistry. [Link]

• 3-[(5-methyl-3-nitro-1H-pyrazol-1-yl)methyl]benzoic acid. PubChem. [Link]

• I am trying to perform TLC of thiazolylpyrazole compounds. Can anyone suggest a solvent to dissolve these compounds? ResearchGate. [Link]

• 4-{[(3,5-dimethyl-1H-pyrazol-1-yl)methyl]amino}benzoic acid. MDPI. [Link]

• Recent Advances in Synthesis and Properties of Pyrazoles. MDPI. [Link]

• The solubility of benzoic acid in seven solvents. ResearchGate. [Link]

• Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. PMC - NIH. [Link]

• Synthesis of Pyrazole Compounds by Using Sonication Method. Journal of Pharmaceutical Research International. [Link]

• Synthesis and Properties of Pyrazoles. Encyclopedia.pub. [Link]

• Development of New Thiazole Complexes as Powerful Catalysts for Synthesis of Pyrazole-4-Carbonitrile Derivatives under Ultrasonic Irradiation Condition Supported by DFT Studies. ACS Omega. [Link]

• The Solubility of Amino Acids in Various Solvent Systems. DigitalCommons@URI. [Link]

• 1-Methyl-3-propyl-1H-pyrazole-5-carboxylic acid. ResearchGate. [Link]

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• 5. researchgate.net [researchgate.net]
• 6. "The Solubility of Amino Acids in Various Solvent Systems" by Thomas E. Needham [digitalcommons.uri.edu]
• 7. Pyrazole synthesis [organic-chemistry.org]
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• 14. mdpi.com [mdpi.com]

Technical Support Center: Synthesis of 3-(5-Amino-3-Methyl-1H-Pyrazol-1-Yl)Benzoic Acid

Welcome to the technical support guide for the synthesis of 3-(5-Amino-3-Methyl-1H-Pyrazol-1-Yl)Benzoic Acid. This document is designed for researchers, scientists, and drug development professionals to navigate the common challenges and troubleshoot side product formation during this multi-step synthesis. By understanding the underlying chemical principles, you can optimize your reaction conditions to achieve higher yields and purity.

I. Overview of the Synthetic Pathway

The synthesis of 3-(5-Amino-3-Methyl-1H-Pyrazol-1-Yl)Benzoic Acid typically proceeds via a two-step process. The first step involves the synthesis of the key intermediate, 3-hydrazinylbenzoic acid, from 3-aminobenzoic acid. The second step is a cyclocondensation reaction between 3-hydrazinylbenzoic acid and 3-aminocrotononitrile to form the final pyrazole product. This pathway, while generally effective, is prone to the formation of several side products that can complicate purification and reduce overall yield.

Experimental Workflow Diagram

Caption: Synthetic pathway for 3-(5-Amino-3-Methyl-1H-Pyrazol-1-Yl)Benzoic Acid and key side reactions.

II. Troubleshooting and FAQs

This section addresses common issues encountered during the synthesis, providing explanations and actionable solutions.

FAQ 1: My final product is a mixture of two isomers that are difficult to separate. What is the cause and how can I improve regioselectivity?

Answer:

This is a classic issue of regioselectivity in pyrazole synthesis. The reaction between an unsymmetrical dicarbonyl equivalent (in this case, derived from 3-aminocrotononitrile) and a substituted hydrazine can lead to the formation of two constitutional isomers.[1] The nucleophilic attack of the substituted hydrazine can occur at two different electrophilic sites of the dicarbonyl precursor, resulting in a mixture of pyrazole regioisomers.

Underlying Cause:

The formation of the desired 3-(5-Amino-3-Methyl-1H-Pyrazol-1-Yl)Benzoic Acid versus its regioisomer, 3-(3-Amino-5-Methyl-1H-Pyrazol-1-Yl)Benzoic Acid, depends on which nitrogen of the 3-hydrazinylbenzoic acid attacks which carbon of the 3-aminocrotononitrile precursor. This is governed by a combination of electronic and steric effects, as well as reaction conditions like solvent, temperature, and pH.[1] Acidic conditions can alter the nucleophilicity of the two nitrogen atoms in the hydrazine, potentially reversing the selectivity compared to neutral or basic conditions.[1]

Troubleshooting and Optimization:

• Solvent Choice: The use of fluorinated alcohols like 2,2,2-trifluoroethanol (TFE) or 1,1,1,3,3,3-hexafluoro-2-propanol (HFIP) as solvents has been shown to dramatically increase regioselectivity in pyrazole formation.

• pH Control: Carefully controlling the pH of the reaction mixture can influence the protonation state of the hydrazine and thus direct the nucleophilic attack. Experimenting with mildly acidic or basic conditions may favor the formation of the desired isomer.

• Temperature: Lowering the reaction temperature can sometimes enhance selectivity by favoring the kinetically controlled product over the thermodynamically controlled one.

FAQ 2: I am observing a significant amount of a side product with a carboxylic acid group instead of a nitrile. What is happening?

Answer:

This indicates the hydrolysis of the nitrile group in 3-aminocrotononitrile or the final product. Nitriles can be hydrolyzed to carboxylic acids or amides under both acidic and basic conditions, especially at elevated temperatures.[2][3]

Underlying Cause:

The cyclocondensation reaction is often carried out under conditions (e.g., reflux in a protic solvent) that can facilitate the hydrolysis of the nitrile functionality. The presence of water and either acid or base will catalyze this transformation. The hydrolysis proceeds via an amide intermediate, which can sometimes be isolated, but under harsh conditions, it will hydrolyze further to the carboxylic acid.[3][4]

Troubleshooting and Optimization:

• Anhydrous Conditions: Ensure all reagents and solvents are thoroughly dried to minimize the presence of water.

• Milder Reaction Conditions: Explore lower reaction temperatures or shorter reaction times. Monitoring the reaction progress by TLC or LC-MS is crucial to stop the reaction once the desired product is formed, before significant hydrolysis occurs.

• Alternative Catalysts: The use of specific catalysts can sometimes promote the desired cyclization without promoting nitrile hydrolysis. For example, some metal-catalyzed hydrations of nitriles to amides are known to be milder than traditional acid or base hydrolysis.[5]

FAQ 3: My reaction of 3-aminocrotononitrile is giving a complex mixture of products, some with higher molecular weights than expected. Why?

Answer:

3-Aminocrotononitrile is known to be a reactive intermediate that can undergo self-condensation or dimerization, especially in the presence of strong bases.[6][7][8] This can lead to a variety of side products, complicating the purification of the desired pyrazole.

Underlying Cause:

The dimerization of acetonitrile is a common method for producing 3-aminocrotononitrile.[6][7] However, under the reaction conditions for pyrazole synthesis, unreacted 3-aminocrotononitrile can potentially react with itself.

Troubleshooting and Optimization:

• Order of Addition: Add the 3-aminocrotononitrile slowly to the reaction mixture containing the 3-hydrazinylbenzoic acid. This ensures that the concentration of free 3-aminocrotononitrile is kept low, minimizing self-reaction.

• Stoichiometry: Use a slight excess of the 3-hydrazinylbenzoic acid to ensure that the 3-aminocrotononitrile is consumed in the desired reaction.

• Purification of 3-aminocrotononitrile: Ensure the 3-aminocrotononitrile starting material is of high purity and free from any basic residues from its synthesis.

FAQ 4: The yield of my 3-hydrazinylbenzoic acid intermediate is low, and I see some unreacted 3-aminobenzoic acid. What could be the issue?

Answer:

This problem likely stems from incomplete diazotization of the 3-aminobenzoic acid or incomplete reduction of the resulting diazonium salt.

Underlying Cause:

The conversion of an aromatic amine to a hydrazine involves two critical steps: diazotization and reduction.[9][10] Incomplete diazotization can occur if the temperature is not kept sufficiently low (around 0 °C) or if the stoichiometry of sodium nitrite is incorrect. The subsequent reduction with a reducing agent like tin(II) chloride must be efficient to convert the diazonium salt to the hydrazine.

Troubleshooting and Optimization:

• Temperature Control: Maintain a strict temperature of 0-5 °C during the addition of sodium nitrite.

• Stoichiometry: Ensure the molar equivalents of sodium nitrite and the reducing agent are correct.

• Vigorous Stirring: Maintain efficient stirring throughout the reaction to ensure proper mixing of the reagents.

• Purity of Reagents: Use high-quality 3-aminobenzoic acid and sodium nitrite.

III. Optimized Experimental Protocol

This protocol incorporates best practices to minimize the formation of common side products.

Step 1: Synthesis of 3-Hydrazinylbenzoic Acid[10]

• Suspend 3-aminobenzoic acid (1 equivalent) in concentrated HCl.

• Cool the suspension to 0 °C in an ice-salt bath with vigorous stirring.

• Slowly add a pre-cooled aqueous solution of sodium nitrite (1 equivalent) dropwise, ensuring the temperature does not exceed 5 °C.

• Stir the reaction mixture for 1 hour at 0 °C.

• In a separate flask, prepare a solution of tin(II) chloride dihydrate (SnCl₂·2H₂O) in concentrated HCl.

• Cool the tin(II) chloride solution to 0 °C and slowly add it to the diazonium salt solution, maintaining the temperature below 10 °C.

• Allow the reaction to warm to room temperature and stir for an additional 2 hours.

• Filter the resulting precipitate and wash with cold ethanol and ether to obtain crude 3-hydrazinylbenzoic acid.

Critical Control Points:

• Temperature: Strict temperature control during diazotization is paramount to prevent decomposition of the diazonium salt.

• Addition Rate: Slow, controlled addition of reagents prevents localized temperature increases and side reactions.

Step 2: Synthesis of 3-(5-Amino-3-Methyl-1H-Pyrazol-1-Yl)Benzoic Acid

• Dissolve 3-hydrazinylbenzoic acid (1 equivalent) in a suitable solvent (e.g., ethanol or 2,2,2-trifluoroethanol for improved regioselectivity).

• Add 3-aminocrotononitrile (1 equivalent) to the solution.

• Reflux the mixture and monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction mixture to room temperature.

• If a precipitate forms, filter and wash with a cold solvent.

• If no precipitate forms, concentrate the solvent under reduced pressure and purify the residue by column chromatography or recrystallization.

Critical Control Points:

• Solvent: The choice of solvent can significantly impact regioselectivity.

• Reaction Monitoring: Avoid prolonged reaction times at high temperatures to prevent nitrile hydrolysis.

Side Product Formation Pathways

Caption: Competing reaction pathways leading to common side products.

IV. Data Summary

Issue	Common Side Product(s)	Key Contributing Factors	Recommended Solution(s)
Lack of Regioselectivity	3-(3-Amino-5-Methyl-1H-Pyrazol-1-Yl)Benzoic Acid	Solvent, pH, Temperature	Use fluorinated alcohol solvents, control pH, lower reaction temperature.[1]
Nitrile Hydrolysis	3-(5-Amino-3-Methyl-1H-Pyrazol-1-Yl)-5-Carboxy-Pyridine	Presence of water, prolonged heating, acidic/basic conditions	Use anhydrous conditions, milder reaction conditions, monitor reaction closely.[2][3]
Dimerization	Higher molecular weight impurities	High concentration of 3-aminocrotononitrile, presence of base	Slow addition of 3-aminocrotononitrile, use a slight excess of hydrazine.[6][7]
Incomplete Reaction (Step 1)	Unreacted 3-aminobenzoic acid, diazonium salt byproducts	Improper temperature control, incorrect stoichiometry	Maintain 0-5 °C during diazotization, ensure correct reagent ratios.[9]

V. References

• Deng, X., & Mani, N. S. (2008). Regioselective Synthesis of 1,3,5-Tri- and 1,3,4,5-Tetrasubstituted Pyrazoles from N-Arylhydrazones and Nitroolefins. The Journal of Organic Chemistry, 73(6), 2412–2415. [Link]

• Al-Masoudi, N. A., et al. (2006). Improved Regioselectivity in Pyrazole Formation through the Use of Fluorinated Alcohols as Solvents: Synthesis and Biological Activity of New Fluorinated Tebufenpyrad Analogs. Journal of Organic Chemistry, 71(13), 4948-4953. [Link]

• MDPI. (2023). Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. [Link]

• Organic Chemistry Portal. Pyrazole synthesis. [Link]

• Google Patents. (1991). Process for the production of 3-aminocrotononitrile.

• Lumen Learning. Hydrolysis of nitriles. [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. Deep Dive into 3-Aminocrotononitrile (CAS 1118-61-2): Chemical Properties and Synthesis Insights. [Link]

• Chemistry Steps. Converting Nitriles to Amides. [Link]

• Organic Chemistry Portal. Nitrile to Amide - Common Conditions. [Link]

• National Institutes of Health. (±)-3-(5-Amino-3-methyl-1-phenyl-1H-pyrazol-4-yl)-2-benzofuran-1(3H)-one. [Link]

• ACS Publications. A simple method for converting nitriles to amides. Hydrolysis with potassium hydroxide in tert-butyl alcohol. [Link]

• Google Patents. (1991). Process for the production of 3-aminocrotononitrile.

• Semantic Scholar. Amide Synthesis through Selective Partial Hydrolysis of Nitriles in Alkaline Media. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. 21.5. Hydrolysis of nitriles | Organic Chemistry II [courses.lumenlearning.com]
• 3. Converting Nitriles to Amides - Chemistry Steps [chemistrysteps.com]
• 4. Nitrile to Amide - Common Conditions [commonorganicchemistry.com]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. US5187297A - Process for the production of 3-aminocrotononitrile - Google Patents [patents.google.com]
• 7. nbinno.com [nbinno.com]
• 8. CA2054821C - Process for the production of 3-aminocrotononitrile - Google Patents [patents.google.com]
• 9. 3-HYDRAZINOBENZOIC ACID synthesis - chemicalbook [chemicalbook.com]
• 10. 3-HYDRAZINO-BENZOIC ACID ETHYL ESTER synthesis - chemicalbook [chemicalbook.com]

stability issues of 3-(5-Amino-3-Methyl-1H-Pyrazol-1-Yl)Benzoic Acid in solution

Technical Support Center: 3-(5-Amino-3-Methyl-1H-Pyrazol-1-Yl)Benzoic Acid

Introduction

Welcome to the technical support guide for 3-(5-Amino-3-Methyl-1H-Pyrazol-1-Yl)Benzoic Acid (CAS No. 872407-85-7). This document is designed for researchers, medicinal chemists, and drug development professionals who may encounter stability challenges when working with this compound in solution. As a bifunctional molecule containing both a reactive aminopyrazole moiety and an ionizable benzoic acid group, its behavior in solution can be complex. This guide provides in-depth, experience-driven answers to common questions, detailed troubleshooting protocols, and best practices to ensure the integrity and reproducibility of your experiments.

The pyrazole scaffold is a cornerstone in modern drug discovery, valued for its metabolic stability and versatile binding properties.[1][2] However, specific substitutions, such as the 5-amino group, introduce vulnerabilities that require careful handling. This guide is structured to walk you through identifying, understanding, and mitigating these stability issues.

Frequently Asked Questions (FAQs) & Troubleshooting

Question 1: My solution of 3-(5-Amino-3-Methyl-1H-Pyrazol-1-Yl)Benzoic Acid is turning yellow or brown. What is happening and is the compound still usable?

Short Answer: This color change is a strong indicator of oxidative degradation of the 5-amino group. The usability of the solution depends on the extent of degradation and the sensitivity of your assay. For most applications, a discolored solution should be discarded and prepared fresh.

Detailed Explanation: The primary culprit behind the color change is the oxidation of the aromatic amino group (-NH2). Arylamines, and specifically 5-aminopyrazoles, are susceptible to air oxidation.[3] This process can be initiated by atmospheric oxygen, trace metal impurities, or exposure to light, leading to the formation of highly colored quinone-imine or azo-dimer species. Research on related 3-aminopyrazoles has shown they can undergo oxidative N-N coupling to form colored azopyrazoles.[4]

• Causality: The free electron pair on the amino nitrogen makes the ring system electron-rich and thus prone to oxidation. Once oxidized, these molecules can polymerize or form complex colored mixtures, which may not only be inactive but could also interfere with your experimental results.

• Trustworthiness Check: If you observe a color change, your compound's purity is compromised. Using it will introduce unknown variables into your experiment, making your results unreliable. It is always best practice to use a freshly prepared, colorless solution.

Question 2: I'm having trouble dissolving the compound, or it's precipitating out of my solution over time. How can I improve its solubility and maintain a clear solution?

Short Answer: Solubility is highly dependent on the pH of your solution due to the presence of both an acidic carboxylic acid group and a basic amino group. Adjusting the pH to fully ionize the molecule is the most effective strategy.

Detailed Explanation: This compound is amphoteric, meaning it has both acidic and basic functional groups. Its solubility profile is directly linked to its ionization state, which is governed by the solution pH relative to the pKa of each group.[5][6]

• The Benzoic Acid Group (-COOH): This group has an estimated pKa of ~4-5. At pH values below its pKa, it will be in its neutral, less soluble form (-COOH). At pH values above its pKa, it will be deprotonated to the highly soluble carboxylate form (-COO⁻).

• The 5-Amino Group (-NH2): This group has an estimated basic pKa of ~3-4. At pH values significantly below its pKa, it will be protonated to the soluble ammonium form (-NH3⁺). At pH values above this, it remains in its neutral, less soluble form.

This creates a "sweet spot" for insolubility around the isoelectric point (pI), where the net charge is zero. To achieve maximum solubility, you must shift the pH far from the pI.

• For Basic Conditions (Recommended): Adjusting the pH to >8 will deprotonate the carboxylic acid to -COO⁻ while keeping the amine as -NH2, resulting in a highly soluble anionic species. A dilute solution of NaOH or a buffer like Tris or PBS at pH 7.4 or higher is effective.

• For Acidic Conditions: Adjusting the pH to <2 will protonate the amine to -NH3⁺ while keeping the carboxylic acid as -COOH, forming a soluble cationic species. However, acidic conditions can sometimes accelerate other degradation pathways and may not be suitable for all experimental systems.[7]

pH Range	Carboxylic Acid State	Amino Group State	Net Charge	Expected Aqueous Solubility
< 2	-COOH (Neutral)	-NH₃⁺ (Cationic)	Positive	High
3 - 5	-COOH / -COO⁻	-NH₂ (Neutral)	Near Zero	Low (Isoelectric Region)
> 8	-COO⁻ (Anionic)	-NH₂ (Neutral)	Negative	High

Question 3: My experimental results are inconsistent, even when using freshly prepared solutions. Could this be a stability issue?

Short Answer: Yes. Rapid degradation, even without a visible color change, can lead to a decrease in the effective concentration of the active compound, causing significant variability in experimental outcomes.

Detailed Explanation: The rate of degradation can be highly sensitive to the specific conditions of your experiment (e.g., buffer composition, presence of metal ions, temperature).

• Mechanism of Inconsistency: If the compound degrades during the course of your experiment, the concentration is not constant. This is particularly problematic in kinetic studies or long-term cell culture experiments. The degradation products themselves might also have unintended biological activity or interfere with detection methods (e.g., fluorescence quenching).

• Self-Validating Protocol: To test for in-assay instability, you can run a control experiment where the compound is pre-incubated in the assay buffer for the full duration of the experiment before adding the final reagents or cells. Comparing the results of this pre-incubated sample to a sample where the compound is added last can reveal the extent of in-assay degradation.

Troubleshooting and Prevention Protocols

Protocol 1: Recommended Stock Solution Preparation

This protocol is designed to maximize the initial solubility and minimize oxidative degradation.

• Solvent Selection: For a 10-50 mM stock, use DMSO. For aqueous buffers, prepare the solution immediately before use.

• Weighing: Weigh the compound accurately in a clean vial.

• Inert Atmosphere: If possible, flush the vial with an inert gas like argon or nitrogen to displace oxygen. This is a critical step to prevent oxidation.[3]

• Solubilization:

  • For DMSO Stocks: Add the required volume of high-purity, anhydrous DMSO. Cap tightly and vortex until fully dissolved. Store at -20°C or -80°C in small, single-use aliquots to avoid freeze-thaw cycles.

  • For Aqueous Solutions: a. Add a small amount of deionized water to the powder. b. Add 1.1 equivalents of 1 M NaOH to deprotonate the carboxylic acid. c. Vortex until the solid is fully dissolved. d. Add your desired buffer (e.g., PBS, Tris) to reach the final volume and concentration. Ensure the final pH is ≥ 7.4.

• Storage: Protect all solutions from light by using amber vials or wrapping them in aluminum foil. Store frozen and use single-use aliquots to minimize exposure to air and moisture.

Protocol 2: How to Confirm Compound Degradation

If you suspect degradation, you can confirm it using High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS).

• Sample Preparation:

  • Time Zero (T=0) Sample: Prepare a fresh solution of the compound in your experimental buffer. Immediately dilute it to an appropriate concentration (e.g., 1-10 µM) in a mobile phase-compatible solvent (e.g., 50:50 acetonitrile:water) and inject it into the HPLC-MS system.

  • Test Sample: Take an aliquot of your suspect solution (the one that has changed color or has been stored for some time) and dilute it in the same way.

  • Forced Degradation Sample (Optional but Recommended): To generate potential degradation products as a reference, intentionally stress a fresh solution. For example, bubble air through it for several hours, expose it to strong UV light, or adjust the pH to an extreme and let it sit.

• HPLC-MS Analysis:

  • Column: Use a standard C18 reverse-phase column.

  • Mobile Phase: A gradient of water with 0.1% formic acid (Solvent A) and acetonitrile with 0.1% formic acid (Solvent B) is a good starting point.

  • Detection: Monitor the UV absorbance at a relevant wavelength (e.g., 254 nm, 280 nm) and the mass spectrometer in both positive and negative ion modes.

• Data Analysis:

  • Compare the chromatograms of your T=0 and test samples.

  • Look for: A decrease in the peak area of the parent compound (C₁₁H₁₁N₃O₂) and the appearance of new peaks in the test sample.

  • Use the mass spectrometer to identify the mass of the parent compound (Expected [M+H]⁺ ≈ 218.09) and the masses of the new peaks to hypothesize the identity of the degradation products (e.g., dimers, oxidation products).

Visual Guides

Workflow for Troubleshooting Solution Instability

The following diagram outlines a systematic approach to diagnosing and solving stability issues with 3-(5-Amino-3-Methyl-1H-Pyrazol-1-Yl)Benzoic Acid.

Caption: Factors affecting compound stability in solution.

References

• Wang, Q., et al. (2021). Oxidative Ring‐Opening of 1H‐Pyrazol‐5‐amines and Its Application in Constructing Pyrazolo–Pyrrolo–Pyrazine Scaffolds by Domino Cyclization. ResearchGate. [Link]

• Carl ROTH. Benzoic acid Safety Data Sheet.[Link]

• Li, Y., et al. (2022). Pyrazole-containing pharmaceuticals: target, pharmacological activity, and their SAR studies. Signal Transduction and Targeted Therapy. [Link]

• Nevostrueva, V. V., et al. (2021). Oxidative conversion of N-substituted 3-aminopyrazoles to azopyrazoles using electrogenerated NaOCl as the mediator. ResearchGate. [Link]

• Various Authors. (2012). How to prevent/minimize rapid air oxidation or arylamine, in particular, 4-aminopyrazole prepare by reducing the nitro derivative using Pd/C and H2. ResearchGate Discussion. [Link]

• Talele, T. T. (2023). Pyrazole: an emerging privileged scaffold in drug discovery. Future Medicinal Chemistry. [Link]

• Budnikova, Y. H., et al. (2021). Electrooxidation Is a Promising Approach to Functionalization of Pyrazole-Type Compounds. Molecules. [Link]

• Akhtar, M. J., et al. (2023). Pyrazole: an Emerging Privileged Scaffold in Drug Discovery. Future Medicinal Chemistry. [Link]

• Rapetti, F., et al. (2024). Investigations of Antioxidant and Anti-Cancer Activities of 5-Aminopyrazole Derivatives. Molecules. [Link]

• Various Editors. (2022). Pyrazole and Its Derivatives: Drug Design, Synthesis, and Biological Evaluation. MDPI. [Link]

• Ibis Scientific. (2024). The Impact of pH on Chemical Stability in Lab Experiments.[Link]

• Baral, P., et al. (2021). Heterocyclic Compounds: Pharmacology of Pyrazole Analogs From Rational Structural Considerations. Frontiers in Pharmacology. [Link]

• Vardan, M. (2024). Influence of pH on the Stability of Pharmaceutical Compounds in Japan. ResearchGate. [Link]

• Le, T. T., et al. (2022). Predicting the Effect of pH on Stability and Solubility of Polymorphs, Hydrates, and Cocrystals. ResearchGate. [Link]

Sources

• 1. Pyrazole: an emerging privileged scaffold in drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 2. tandfonline.com [tandfonline.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. ibisscientific.com [ibisscientific.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

troubleshooting low bioactivity of 3-(5-Amino-3-Methyl-1H-Pyrazol-1-Yl)Benzoic Acid in assays

Technical Support Center: 3-(5-Amino-3-Methyl-1H-Pyrazol-1-Yl)Benzoic Acid

Introduction: You have synthesized or procured 3-(5-Amino-3-Methyl-1H-Pyrazol-1-Yl)Benzoic Acid for your research, but the initial screening results are disappointing, showing lower-than-expected bioactivity. This is a common and often frustrating challenge in drug discovery and chemical biology. Low bioactivity is not always a reflection of the compound's intrinsic potential; frequently, it is an artifact of correctable experimental variables.

This guide is designed to provide you, our fellow researchers and drug development professionals, with a systematic, experience-driven framework for troubleshooting these outcomes. We will move beyond simple checklists to explore the causal relationships between a compound's physicochemical properties and its performance in biochemical and cell-based assays. Our goal is to empower you to diagnose the root cause of low activity and unlock the true potential of your molecule.

Section 1: Foundational Troubleshooting - Is Your Compound the Variable?

Before questioning the assay or the biological hypothesis, it is imperative to validate the primary tool of your experiment: the compound itself. Issues related to purity, solubility, stability, and aggregation are the most frequent culprits behind unexpectedly low bioactivity.[1][2]

Q1: I've observed low activity. Could the quality of my compound be the problem?

A1: Absolutely. The quality and purity of a test compound are paramount for generating accurate and reproducible data.[2] Impurities can have significant, and often misleading, effects.[3][4] For instance, a highly potent but uncharacterized impurity could be responsible for any observed activity, while the main compound is inactive. Conversely, impurities can interfere with the assay, masking the true activity of your compound.[5]

Recommended Actions:

• Verify Identity and Purity: Confirm the chemical structure and assess the purity of your sample using standard analytical techniques.

  • LC-MS (Liquid Chromatography-Mass Spectrometry): Confirms the molecular weight of the main peak.

  • NMR (Nuclear Magnetic Resonance) Spectroscopy: Confirms the chemical structure. A quantitative NMR (qNMR) can also provide a highly accurate purity assessment.[4]

  • HPLC (High-Performance Liquid Chromatography): Provides a purity profile, ideally with detection at multiple wavelengths. A purity level of >95% is the minimum standard for most screening assays.[6]

• Review Certificate of Analysis (CofA): If sourced from a vendor, scrutinize the CofA.[2] Ensure the purity meets the requirements for your assay sensitivity.

• Consider Counter-Ions: Your compound may be a salt (e.g., hydrochloride).[7] This affects the molecular weight and must be accounted for when preparing stock solutions to ensure accurate concentrations.

Q2: My compound is difficult to dissolve. How does solubility affect my assay results?

A2: Poor aqueous solubility is a primary barrier to achieving meaningful bioactivity.[8] If a compound precipitates out of the assay buffer, its effective concentration at the target site is unknown and significantly lower than the nominal concentration, leading to artificially low activity.[9]

Recommended Actions:

• Determine Aqueous Solubility: Before proceeding, experimentally determine the kinetic solubility of your compound in your specific assay buffer. A simple protocol is provided in Section 3 .

• Optimize Stock Solution Solvent:

  • Dimethyl sulfoxide (DMSO) is a common solvent, but ensure the final concentration in your assay is low (typically <0.5%) to avoid solvent-induced artifacts.

  • If solubility in 100% DMSO is an issue, consider alternative organic solvents like ethanol or DMF, always checking for compatibility with your assay.

• Assay Concentration vs. Solubility: Crucially, ensure your entire dose-response curve is tested at concentrations below the measured solubility limit of the compound in the final assay buffer.

Parameter	Recommendation	Rationale
Purity	>95% (ideally >98% for dose-response)	Prevents misleading results from impurities.[3]
Solvent Choice	High-purity DMSO	Broad solubility for many organic molecules.
Final Solvent %	<0.5% in assay	Minimizes solvent effects on biological targets.
Test Concentration	Below aqueous solubility limit	Ensures the compound is in solution and available to interact with the target.[8]

Q3: Could my compound be degrading in the stock solution or during the experiment?

A3: Yes, chemical instability can lead to a progressive loss of active compound over time. This is often overlooked. Compounds can be sensitive to temperature, light, pH of the buffer, or repeated freeze-thaw cycles.[10][11]

Recommended Actions:

• Storage and Handling: Always store the solid compound in a cool, dry, dark place as recommended.[10][12] Store stock solutions in small, single-use aliquots at -20°C or -80°C to avoid repeated freeze-thaw cycles, which can degrade the compound.[10]

• Assess Stability: Perform a simple stability study. Incubate the compound in your assay buffer under the exact experimental conditions (time, temperature, light) and then re-analyze its concentration and purity by HPLC. A detailed protocol is available in Section 3 .

• Light Sensitivity: Some compounds are light-sensitive.[11] If you suspect this, conduct experiments under reduced light conditions and use amber-colored vials for storage.

Q4: I hear a lot about "promiscuous inhibitors." Could compound aggregation be causing misleading results?

A4: Compound aggregation is a major source of artifacts in drug discovery.[1] At concentrations above a certain threshold (the Critical Aggregation Concentration or CAC), many small molecules form colloidal aggregates in aqueous buffers.[13] These aggregates can non-specifically sequester and denature proteins, leading to inhibition that appears real but is not due to specific binding at a target's active site.[14] This can produce false positives in biochemical screens. Conversely, in cell-based assays, aggregation can prevent the compound from reaching its intracellular target, leading to false negatives.[13]

Recommended Actions:

• Include Detergents: A common counter-screen is to re-run the assay with a small amount of non-ionic detergent (e.g., 0.01% Triton X-100). If the compound's activity is significantly reduced in the presence of the detergent, aggregation is highly likely, as the detergent disrupts the aggregates.[14]

• Dynamic Light Scattering (DLS): DLS is a powerful biophysical technique that directly detects the presence of sub-micron particles (aggregates) in a solution.[14] Testing your compound in assay buffer by DLS can provide definitive evidence of aggregation. See Section 3 for a protocol overview.

• Observe Dose-Response Curve: Aggregator-based inhibition often presents with a very steep, non-standard dose-response curve.

The following diagram outlines a logical workflow for diagnosing compound-centric problems.

Caption: A step-by-step workflow for troubleshooting compound-related artifacts.

Section 2: Assay-Specific Troubleshooting

If you have validated your compound's integrity, the next step is to scrutinize the assay itself.

Q5: My compound is clean, soluble, and stable. How can I troubleshoot my biochemical assay for low activity?

A5: In a biochemical (e.g., enzyme inhibition) assay, the problem may lie with the reagents, the detection method, or the assay conditions.

Recommended Actions:

• Validate Reagents:

  • Positive Control: Always include a known inhibitor/activator for your target. If the positive control is also weak or inactive, it points to a systemic assay problem.[15]

  • Enzyme/Protein Activity: Ensure your enzyme or protein target is active. Run a control reaction without any inhibitor. Low signal in this "no inhibitor" control suggests a problem with the protein or substrate.[16]

  • Reagent Equilibration: Ensure all reagents, especially buffers and substrates, are equilibrated to the correct assay temperature before starting the reaction.[16]

• Check Detection Settings:

  • Instrument Settings: For absorbance, fluorescence, or luminescence readouts, ensure you are using the correct wavelengths, gain settings, and read times.[17] An incorrect gain setting can lead to low signal.[17]

  • Plate Choice: Use the correct plate type for your assay: clear plates for absorbance, black plates for fluorescence, and white plates for luminescence to maximize signal and minimize crosstalk.[18][19]

• Review Assay Conditions:

  • Order of Addition: The order in which you add reagents can matter. Pre-incubating your compound with the enzyme before adding the substrate can be critical for detecting slow-binding inhibitors.

  • Reaction Linearity: Ensure your assay is running in the linear range with respect to both time and enzyme concentration. If the reaction is proceeding too quickly, you may miss subtle inhibition.

Q6: I'm not seeing activity in my cell-based assay. What should I check?

A6: Cell-based assays introduce more complexity, including cell health, membrane permeability, and potential for compound efflux.

Caption: Diagnostic flowchart for common issues in cell-based assays.

Recommended Actions:

• Cell Health and Confluency: Visually inspect your cells with a microscope before and after treatment. Poor cell health can lead to unreliable results.[20] Ensure cells are seeded at the correct density and are not over-confluent.

• Compound Permeability: Does your compound have the physicochemical properties (e.g., cLogP, molecular weight) to cross the cell membrane? If it is highly polar, it may not reach an intracellular target.

• Incubation Time: The timing of your assay endpoint is critical. A biological response takes time to develop. Perform a time-course experiment to determine the optimal incubation period.[18]

• Assay Interference: Phenol red and other components in cell culture media can interfere with fluorescence-based assays.[17] Consider running the final step in a buffer like PBS or using specialized media.

• Cytotoxicity: At high concentrations, your compound might be cytotoxic, leading to a drop in signal that can be misinterpreted. Always run a parallel cytotoxicity assay (e.g., CellTiter-Glo®, MTS) to distinguish between targeted bioactivity and general toxicity.[18]

Section 3: Key Experimental Protocols

Here are streamlined protocols for the essential experiments discussed above.

Protocol 1: Kinetic Aqueous Solubility Assessment

• Prepare Stock: Create a high-concentration (e.g., 10 mM) stock solution of your compound in 100% DMSO.

• Serial Dilution: In a 96-well plate, perform a serial dilution of the stock solution into your final assay buffer.

• Incubate: Shake the plate at room temperature for 1-2 hours to allow for equilibration.

• Measure Turbidity: Read the absorbance of the plate at a wavelength where the compound does not absorb (e.g., 620 nm).

• Analyze: The concentration at which a sharp increase in absorbance is observed indicates precipitation and defines the kinetic solubility limit.

Protocol 2: Compound Stability Assessment by HPLC

• Prepare Sample: Dilute your compound from a DMSO stock into the final assay buffer to a typical high test concentration (e.g., 10 µM).

• Timepoint Zero (T=0): Immediately after dilution, inject a sample onto an HPLC system and record the peak area of the parent compound.

• Incubate: Place the remaining sample under your exact assay conditions (e.g., 37°C for 24 hours).

• Final Timepoint (T=x): After the incubation period, inject a second sample onto the HPLC.

• Analyze: Compare the peak area of the parent compound at T=x to T=0. A significant decrease (>10-15%) indicates instability. Also, look for the appearance of new peaks, which signify degradation products.

Protocol 3: Dynamic Light Scattering (DLS) for Aggregation

• Prepare Sample: Prepare your compound in the final assay buffer at the highest concentration tested and at several dilutions. Use filtered buffer.

• Prepare Controls: Use buffer-only and buffer + DMSO controls.

• Acquire Data: Place the sample in the DLS instrument. The instrument uses a laser to measure light scattering caused by particles.

• Analyze: The instrument software will report the size distribution of particles in the solution. The presence of particles in the range of 50-1000 nm is a strong indicator of compound aggregation.[14] The buffer-only control should show no particles.

Section 4: Frequently Asked Questions (FAQs)

• Q: What is the recommended way to store the solid 3-(5-Amino-3-Methyl-1H-Pyrazol-1-Yl)Benzoic Acid?

  • A: Store the lyophilized powder in a tightly sealed container in a cool, dry, dark environment.[10] A desiccator at 4°C is ideal for long-term storage.[11]

• Q: How many freeze-thaw cycles are acceptable for a DMSO stock solution?

  • A: Ideally, zero. It is best practice to aliquot your main stock solution into single-use volumes upon preparation to avoid any freeze-thaw cycles, which can lead to compound degradation and precipitation.[10]

• Q: My dose-response curve is very steep and has a "cliff-like" drop-off. What could this mean?

  • A: This is often a hallmark of non-specific activity, such as compound aggregation.[1] As the concentration crosses the CAC, aggregates form and cause a sharp increase in apparent activity.

• Q: Can I use a sonic bath to help dissolve my compound?

  • A: Yes, gentle sonication can be used to help dissolve a compound in a solvent like DMSO. However, be cautious with prolonged or high-energy sonication as it can potentially degrade some molecules. Gentle warming (e.g., to 37°C) can also be effective.

References

• The Ultimate Guide to Troubleshooting Microplate Assays. (2024). Bitesize Bio. [Link]

• Assay Interference by Aggregation. (2017). Assay Guidance Manual - NCBI Bookshelf. [Link]

• Enhancing Drug Discovery Through Prioritizing Raw Compound Quality. (2023). Drug Discovery Alliances. [Link]

• Assay Interference by Aggregation. (2017). Semantic Scholar. [Link]

• The Effect of Promiscuous Aggregation on in Vitro Drug Metabolism Assays. (2019). PubMed. [Link]

• Storage & Handling Guidelines. (n.d.). Origin Compounds. [Link]

• Flagging Problematic Compounds in Drug Discovery. (2021). NMX Research and Solutions. [Link]

• How to Troubleshoot Common In-cell Western Issues. (2024). Azure Biosystems. [Link]

• Drug discovery: Finding, Then Losing, Then Finding Again Colloidal Aggregates of Small-molecule Drugs with DLS. (n.d.). Wyatt Technology. [Link]

• Troubleshooting. (n.d.). BioAssay Systems. [Link]

• Troubleshooting Cell based Assays Ask the Experts to Avoid Common Pitfalls from Cell Seeding to An. (2021). YouTube. [Link]

• A Complete Guide To Troubleshooting Biochemistry Analyzers. (2023). Health News. [Link]

• Chemical Safety in Laboratories: Best Practices for Handling and Storage to Ensure Personnel Safety and Prevent Accidents. (n.d.). Lab Manager. [Link]

• Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay: Miniperspective. (2014). PubMed Central. [Link]

• The Importance of High-Purity Chemicals in Pharmaceutical Testing. (2025). Techmate. [Link]

• A Guide to Handling and Storing Chemicals in a Lab. (2021). InterFocus. [Link]

• The Importance of Purity in Chemistry. (n.d.). Moravek. [Link]

• Best Practices for Safe Chemical Storage in Laboratories. (2024). Innova Design Group. [Link]

• Assay Troubleshooting. (n.d.). Molecular Biology. [Link]

• Overcoming Challenges in Small-Molecule Drug Bioavailability: A Review of Key Factors and Approaches. (2024). PubMed Central. [Link]

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• 2. drugdiscoveryalliances.com [drugdiscoveryalliances.com]
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• 4. Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay: Miniperspective - PMC [pmc.ncbi.nlm.nih.gov]
• 5. techmate.co.uk [techmate.co.uk]
• 6. moravek.com [moravek.com]
• 7. 3-(5-amino-3-methyl-1H-pyrazol-1-yl)benzoic acid hydrochloride [sigmaaldrich.com]
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• 9. nmxresearch.com [nmxresearch.com]
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Technical Support Center: Overcoming Solubility Challenges with 3-(5-Amino-3-Methyl-1H-Pyrazol-1-Yl)Benzoic Acid

Welcome to the technical support guide for 3-(5-Amino-3-Methyl-1H-Pyrazol-1-Yl)Benzoic Acid. As Senior Application Scientists, we understand that navigating the experimental intricacies of novel compounds is a significant challenge. Poor solubility is a frequent roadblock in drug discovery and development, estimated to affect over 70% of new chemical entities in the pipeline.[1] This guide is designed to provide you with expert insights and actionable protocols to overcome the specific solubility hurdles associated with this molecule, ensuring your research progresses efficiently.

The unique structure of 3-(5-Amino-3-Methyl-1H-Pyrazol-1-Yl)Benzoic Acid, containing both acidic and basic functional groups, predisposes it to complex solubility behavior. This document will deconstruct the underlying chemical principles and provide a logical, step-by-step framework for achieving successful dissolution in your desired experimental systems.

Part 1: Understanding the Physicochemical Basis of Solubility

A thorough understanding of the molecule's structure is the first step in troubleshooting. Its solubility is not a fixed value but a dynamic property influenced by its environment.

Q1: What are the key structural features of 3-(5-Amino-3-Methyl-1H-Pyrazol-1-Yl)Benzoic Acid that dictate its solubility?

A: The solubility of this compound is governed by the interplay of three key moieties: a benzoic acid group , an amino group , and a pyrazole ring . The presence of both a weakly acidic carboxylic acid and a weakly basic amino group makes the molecule amphoteric and capable of existing as a zwitterion .[2][3]

• At Low pH (Acidic Conditions): The amino group becomes protonated (-NH3+), forming a cationic salt which is generally more water-soluble.[2][4]

• At High pH (Alkaline Conditions): The carboxylic acid group is deprotonated (-COO-), forming an anionic salt that is also typically more soluble in water.[2]

• At the Isoelectric Point (pI): At a specific intermediate pH, the molecule carries both a positive and a negative charge, resulting in a net neutral charge. In this zwitterionic state, strong intermolecular electrostatic interactions can lead to crystal lattice formation, causing the compound to have its minimum aqueous solubility .[3][5]

This pH-dependent behavior is the most critical factor to manage for aqueous applications.

Caption: Ionization states of the molecule vs. pH.

Q2: What is the expected solubility profile of this compound in common laboratory solvents?

A: While specific experimental data for this exact molecule is limited, we can predict its behavior based on its constituent parts: aminobenzoic acids and pyrazole derivatives. It is expected to be poorly soluble in neutral water and nonpolar organic solvents but should show good solubility in polar organic solvents and in aqueous solutions at acidic or basic pH.

Solvent Class	Recommended Solvents	Expected Solubility	Rationale
Aqueous	Water, Buffers (PBS, etc.)	Poor at neutral pH (pI). Good at pH < 4 and pH > 6.	At neutral pH, the zwitterionic form predominates, leading to low solubility.[5] Adjusting pH creates more soluble ionic species.[2][6]
Polar Aprotic	DMSO, DMF	High	These solvents are strong hydrogen bond acceptors and have high polarity, effectively solvating the molecule and breaking crystal lattice energy.[2][7]
Alcohols	Methanol, Ethanol	Moderate to High	These polar protic solvents can engage in hydrogen bonding, facilitating dissolution. Ethanol is often a good choice for creating stock solutions.[2][7][8]
Chlorinated Solvents	Dichloromethane (DCM)	Low to Moderate	Pyrazole derivatives can show some solubility in DCM, but it may be limited.[7]
Nonpolar Solvents	Hexanes, Toluene	Very Low / Insoluble	The molecule's polarity is too high for effective solvation in nonpolar media.

Part 2: Troubleshooting and Experimental Protocols

This section provides direct answers and step-by-step protocols for common issues encountered in the lab.

FAQ 1: My compound won't dissolve in my aqueous buffer (e.g., PBS at pH 7.4). What is the first thing I should try?

A: This is the most common problem and is expected due to the molecule's zwitterionic nature. The most direct and effective strategy is pH adjustment . By shifting the pH away from the isoelectric point, you convert the molecule into a more soluble salt.[9][10][11]

This protocol aims to create a soluble stock solution by converting the compound into its cationic or anionic salt form.

• Preparation: Weigh the desired amount of 3-(5-Amino-3-Methyl-1H-Pyrazol-1-Yl)Benzoic Acid into a suitable container. Add a small volume of purified water (e.g., to make a 1-10 mg/mL slurry). The compound will likely not dissolve at this stage.

• Choose Your pH Path:

  • Acidic Path (to form a Cationic Salt): Add 0.1 M HCl dropwise while stirring or vortexing. Monitor the solution for clarity. Continue adding acid until the solid is fully dissolved.

  • Alkaline Path (to form an Anionic Salt): Add 0.1 M NaOH dropwise while stirring or vortexing. Continue adding base until the solid is fully dissolved.

• pH Adjustment & QC: Once dissolved, measure the pH of the stock solution. If your experiment requires a specific final pH, you can now carefully back-titrate using your buffer of choice or a dilute counter-ion (e.g., dilute NaOH if you used HCl to dissolve). Caution: Be aware of the pI; adjusting the pH back towards neutral may cause precipitation if the final concentration is too high.

• Final Volume: Add buffer or water to reach your target final concentration and volume.

• Validation: Always confirm that the pH adjustment has not affected the stability or activity of your compound for the duration of your experiment.

Caption: Workflow for pH-mediated dissolution.

FAQ 2: The compound dissolves in DMSO but precipitates when I add it to my aqueous experimental medium. How do I fix this?

A: This is a classic "antisolvent" precipitation problem. The compound is soluble in the organic stock solvent but crashes out when the solution polarity is changed drastically by the addition of water.

Primary Cause: The final concentration of the compound in the aqueous medium is above its solubility limit at that specific pH and co-solvent percentage.

Solutions:

• Decrease Final Concentration: The simplest solution is to work at a lower final concentration of the compound.

• Increase Co-solvent Percentage: Increase the percentage of DMSO (or other miscible solvent like ethanol) in the final solution. Many cell-based assays can tolerate up to 0.5-1% DMSO. Always run a vehicle control to ensure the solvent itself is not causing an effect.

• Control the pH of the Aqueous Medium: Before adding the DMSO stock, ensure the pH of your aqueous medium is in a range where the compound is soluble (acidic or basic). This combines the benefits of co-solvency and pH adjustment.[7][10]

• Use Surfactants: For formulation purposes, adding a small amount of a biocompatible surfactant (e.g., Tween® 80, Poloxamers) can help create micelles that encapsulate the compound and keep it in solution.[9][11][12][13]

FAQ 3: I need a highly concentrated stock solution for my experiments. What is the best approach?

A: For creating concentrated stock solutions (>10 mM), polar aprotic solvents are the most reliable choice.

• Solvent Selection: Start with DMSO . It is an excellent solvent for a wide range of organic molecules and is compatible with many biological assays at low final concentrations.[7] If DMSO is not suitable, try DMF or NMP.

• Dissolution: Accurately weigh the compound and add the calculated volume of DMSO to achieve your target concentration.

• Energy Input: Use a vortex mixer to facilitate dissolution. Gentle warming (e.g., to 30-40°C in a water bath) can also be used to increase the rate of dissolution. Caution: Do not overheat, as this may cause degradation.

• Sonication: If the compound is still not dissolving, sonication in a bath sonicator for 5-10 minutes can help break up solid aggregates and accelerate dissolution.

• Storage: Store stock solutions appropriately, typically at -20°C or -80°C, protected from light and moisture to prevent degradation.

FAQ 4: Are there more advanced strategies for overcoming very poor solubility for in vivo or formulation studies?

A: Yes. When simple pH adjustment or co-solvents are insufficient, particularly for pharmaceutical formulation, several advanced techniques are employed.[1][14] These methods aim to either modify the compound's physical form or create a specialized delivery system.

• Particle Size Reduction: Increasing the surface area of the solid particles by reducing their size (micronization or nanosuspension) can enhance the dissolution rate.[9][15][16]

• Amorphous Solid Dispersions: Converting the crystalline API into a higher-energy amorphous form by dispersing it within a polymer matrix can significantly boost solubility.[1][11]

• Complexation: Using complexing agents like cyclodextrins can form inclusion complexes where the hydrophobic part of the molecule is shielded, increasing its apparent water solubility.[9][13]

• Lipid-Based Formulations: For oral delivery, self-emulsifying drug delivery systems (SEDDS) or lipid nanoparticles can be formulated to improve solubility and absorption.[1][9]

These are specialized techniques that often require formulation expertise and specific equipment.

Part 3: Decision-Making Workflow

When faced with a solubility problem, a systematic approach is key. Use the following decision tree to guide your troubleshooting process.

Caption: Troubleshooting decision tree for solubility.

References

• Effective Formulation Development Strategies for Poorly Soluble Active Pharmaceutical Ingredients (APIs). (n.d.). Dr. Reddy's Laboratories. Retrieved from [Link]

• Arunagiri, R. (2023, December 18). 4 Strategies To Formulate Poorly Soluble APIs. Drug Discovery & Development. Retrieved from [Link]

• Telange, D. R., et al. (2010, October 1). Effective Formulation Development Strategies for Poorly Soluble Active Pharmaceutical Ingredients (APIs). Asian Journal of Pharmaceutics. Retrieved from [Link]

• Effective Formulation Development Strategies for Poorly Soluble Active Pharmaceutical Ingredients. (n.d.). Dr. Reddy's Laboratories. Retrieved from [Link]

• Techniques for Improving Solubility. (2022). International Journal of Medical Science and Dental Research. Retrieved from [Link]

• Formulation Development Strategies for Poorly Soluble Pharma APIs. (n.d.). Dr. Reddy's Laboratories. Retrieved from [Link]

• Pawar, P., et al. (2012). Improvement in solubility of poor water-soluble drugs by solid dispersion. National Center for Biotechnology Information. Retrieved from [Link]

• Pyrazole - Solubility. (n.d.). Solubility of Things. Retrieved from [Link]

• Sharma, D., et al. (2011). STRATEGIES FOR SOLUBILITY ENHANCEMENT OF POORLY SOLUBLE DRUGS. International Journal of Pharmaceutical Sciences Review and Research. Retrieved from [Link]

• Zwitterions and pH-dependent solubility. (1996). American Journal of Health-System Pharmacy. Retrieved from [Link]

• Patel, B., et al. (2023). Solubility Enhancement Techniques: A Comprehensive Review of Approaches for Poorly Soluble Drugs. International Journal of Pharmaceutical Sciences. Retrieved from [Link]

• Patel, J. N., et al. (2011). Techniques to improve the solubility of poorly soluble drugs. ResearchGate. Retrieved from [Link]

• 4-Aminobenzoic Acid. (n.d.). PubChem. Retrieved from [Link]

• Zhang, M., et al. (2022). Pyrazole-containing pharmaceuticals: target, pharmacological activity, and their SAR studies. Signal Transduction and Targeted Therapy. Retrieved from [Link]

• 4-Aminobenzoic acid - Solubility. (n.d.). Solubility of Things. Retrieved from [Link]

• Zwitterion Definition. (n.d.). BYJU'S. Retrieved from [Link]

• A REVIEW ON PYRAZOLE AN ITS DERIVATIVE. (2024, July 7). International Journal of Novel Research and Development. Retrieved from [Link]

• Why does the zwitterion have a positive charge at a decreasing pH? (2015, March 22). Quora. Retrieved from [Link]

• Lee, T. Y., et al. (2020). Effect of pH on the solubilities of divalent and trivalent amino acids in water at 298.15 K. Journal of Chemical & Engineering Data. Retrieved from [Link]

Sources

• 1. 4 Strategies To Formulate Poorly Soluble APIs [drugdiscoveryonline.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. byjus.com [byjus.com]
• 4. quora.com [quora.com]
• 5. researchgate.net [researchgate.net]
• 6. solubilityofthings.com [solubilityofthings.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. 4-Aminobenzoic acid ReagentPlus , = 99 150-13-0 [sigmaaldrich.com]
• 9. Effective Formulation Development Strategies for Poorly Soluble Active Pharmaceutical Ingredients (APIs) | API [apibeta.mydrreddys.com]
• 10. ijmsdr.org [ijmsdr.org]
• 11. Improvement in solubility of poor water-soluble drugs by solid dispersion - PMC [pmc.ncbi.nlm.nih.gov]
• 12. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 13. Formulation Development Strategies for Poorly Soluble Pharma APIs | Article | Dr. Reddy’s [api.drreddys.com]
• 14. ijpsjournal.com [ijpsjournal.com]
• 15. Formulation Development Strategies for Poorly Soluble Pharma APIs | Article | Dr. Reddy’s [api.drreddys.com]
• 16. researchgate.net [researchgate.net]

Technical Support Center: A Guide to the Storage and Handling of 3-(5-Amino-3-Methyl-1H-Pyrazol-1-Yl)Benzoic Acid

Welcome to the technical support guide for 3-(5-Amino-3-Methyl-1H-Pyrazol-1-Yl)Benzoic Acid. This document provides in-depth guidance for researchers, scientists, and drug development professionals to ensure the long-term stability and integrity of this valuable compound. The unique trifunctional nature of this molecule—possessing an aromatic carboxylic acid, a primary aromatic amine, and a pyrazole ring—necessitates specific handling protocols to prevent degradation. This guide is structured to move from immediate answers (FAQs) to deep-dive troubleshooting and mechanistic explanations.

Part 1: Frequently Asked Questions (FAQs)

This section addresses the most common inquiries we receive regarding the storage and handling of this compound.

Question 1: What are the ideal short-term and long-term storage conditions for solid 3-(5-Amino-3-Methyl-1H-Pyrazol-1-Yl)Benzoic Acid?

Answer: The primary driver of degradation for this compound is the oxidation of its aromatic amine group, which is sensitive to air, light, and heat.

• Short-Term Storage (≤ 30 days): For routine use, store the solid compound in a tightly sealed amber glass vial in a desiccator at 2-8°C. The desiccant is crucial as amines can be hygroscopic, and moisture can accelerate degradation.[1]

• Long-Term Storage (> 30 days): For archival purposes, we strongly recommend storing the solid under an inert atmosphere (argon or nitrogen) at -20°C or below.[2] Before placing in the freezer, flush the vial with inert gas and ensure the cap is securely sealed with paraffin film to prevent moisture ingress during temperature changes.

Question 2: My solid sample has turned from off-white to yellow/brown. What happened, and is it still usable?

Answer: A color change is the most common visual indicator of degradation. This is almost certainly due to the oxidation of the 5-amino group on the pyrazole ring. Aromatic amines are highly susceptible to air oxidation, which forms highly colored polymeric or quinone-like impurities.[3][4]

Whether it is usable depends on the extent of degradation and the sensitivity of your application.

• For non-critical applications: It may still be functional, but be aware that the effective concentration of the active compound is reduced.

• For sensitive applications (e.g., in vitro assays, in vivo studies, GMP processes): You must quantify the purity before use. A purity of <95% is generally considered unacceptable. We provide a protocol for purity assessment in Part 3.

Question 3: What type of container is best for storing the solid compound and its solutions?

Answer: Material compatibility is key to preventing contamination and degradation.

• Solid Compound: Use amber glass vials with PTFE-lined caps.[1] Amber glass protects the compound from light-induced degradation. Avoid metal containers or spatulas where possible, as trace metal ions can catalyze oxidation reactions. Carboxylic acids can also corrode metal surfaces.[5]

• Solutions: For solutions, use volumetric flasks and storage vials made of low-actinic (amber) glass. If preparing stock solutions in organic solvents like DMSO for long-term storage, aliquot into single-use vials to minimize freeze-thaw cycles and exposure to air each time the stock is accessed.

Question 4: I'm preparing a stock solution. What precautions should I take to minimize degradation during this process?

Answer: The risk of degradation increases when the compound is in solution. To mitigate this:

• Solvent Purity: Use high-purity, anhydrous-grade solvents. If using aqueous buffers, ensure they are freshly prepared and consider de-gassing them by sparging with nitrogen or argon to remove dissolved oxygen.

• Temperature Control: Perform dissolutions at room temperature. Do not heat the solution to aid dissolution unless absolutely necessary, and if so, do so minimally and for the shortest possible time. Heat accelerates oxidative and hydrolytic degradation pathways.[6]

• Inert Atmosphere: If your experiment is highly sensitive, prepare the solution in a glove box or on a benchtop under a stream of inert gas.

• Storage of Solutions: Flash-freeze aliquots of the stock solution in an appropriate solvent (e.g., DMSO) and store at -80°C for long-term stability. Avoid storing aqueous solutions for extended periods, even when frozen.

Part 2: Troubleshooting Guide

Use this guide to diagnose and resolve specific issues you may encounter.

Problem	Probable Cause(s)	Recommended Solution(s)
Significant Discoloration (e.g., dark brown/black) of Solid Compound	Severe Oxidation: Prolonged exposure to oxygen, light, and/or elevated temperatures.	1. Do not use for sensitive experiments. The compound is likely heavily degraded. 2. Quantify Purity: Use the HPLC protocol in Part 3 to determine the remaining percentage of the parent compound. 3. Consider Purification: If the material is irreplaceable, purification via column chromatography or recrystallization may be possible, but requires significant analytical oversight. 4. Procure New Material: This is the most reliable solution. Review your storage protocol to prevent recurrence.[6][7]
Poor Solubility or Visible Particulates in a Freshly Prepared Solution	1. Degradation Products: Oxidized impurities and polymers are often less soluble than the parent compound. 2. Incorrect Solvent/pH: The compound has both acidic (carboxylic acid) and basic (amine) functional groups, making its solubility pH-dependent.	1. Verify Integrity: Check the solid material for signs of discoloration. If degraded, the insolubles are likely impurities. 2. Filter the Solution: Use a 0.22 µm syringe filter (PTFE for organic, PVDF for aqueous) to remove particulates before use. Note that this removes the impurities but does not restore the original concentration. 3. Adjust pH: For aqueous solutions, solubility can be increased by adjusting the pH away from the isoelectric point. Adding a small amount of base (e.g., NaOH) to deprotonate the carboxylic acid or acid (e.g., HCl) to protonate the amine can improve solubility. Perform small-scale tests first.
Inconsistent Experimental Results or Apparent Loss of Potency	Compound Degradation: A lower-than-expected concentration of the active parent compound due to degradation during storage or handling.	1. Immediate Purity Check: Analyze your current solid stock and a freshly prepared solution using the HPLC protocol (Part 3). Compare this to the Certificate of Analysis (CoA) of the new material. 2. Review Solution Handling: Assess your solution preparation and storage. Are you using single-use aliquots? Are you minimizing freeze-thaw cycles? 3. Establish a QC Schedule: For long-term projects, implement a policy to re-test the purity of your reference standard every 6-12 months.

Part 3: Technical Deep Dive & Protocols

Understanding the Primary Degradation Pathway

The principal vulnerability of 3-(5-Amino-3-Methyl-1H-Pyrazol-1-Yl)Benzoic Acid is the primary aromatic amine at position 5 of the pyrazole ring. This group is electron-rich and readily undergoes oxidation. This process can be initiated by atmospheric oxygen, light (photodegradation), or trace metal catalysts. The resulting radical cations can then couple to form complex, colored polymeric structures.

Caption: Primary degradation pathway via oxidation.

Recommended Storage Conditions: Summary Table

Condition	Parameter	Recommendation	Rationale
Temperature	Short-Term (≤30 days)	2-8°C (Refrigerated)	Slows kinetic rate of oxidation.[1]
Long-Term (>30 days)	-20°C or -80°C (Frozen)	Drastically reduces molecular motion and reaction rates for maximum stability.
Atmosphere	Solid (Long-Term)	Inert Gas (Argon or Nitrogen)	Displaces oxygen, the primary reactant in the main degradation pathway.
Solutions	Degassed Buffers / Inert Overlay	Removes dissolved oxygen which can cause rapid degradation in the solution phase.
Light	All conditions	Protect from Light	Use amber vials or store in the dark to prevent photolytic degradation.[7][8]
Humidity	All conditions	Store in a desiccated environment	Prevents hydrolysis and moisture-catalyzed oxidation.[1]
Container	All conditions	Amber Borosilicate Glass (Type I) with PTFE-lined cap	Chemically inert, prevents light exposure, and provides an excellent seal.[1][5]

Protocol: Rapid Assessment of Compound Integrity via HPLC-UV

This protocol provides a general method to quickly assess the purity of your compound. Method optimization may be required based on your specific equipment.

Objective: To separate the parent compound from potential degradation products and quantify its purity as a percentage of the total peak area.

1. Materials:

• 3-(5-Amino-3-Methyl-1H-Pyrazol-1-Yl)Benzoic Acid sample

• HPLC-grade Acetonitrile (ACN)

• HPLC-grade Water

• Formic Acid (FA) or Trifluoroacetic Acid (TFA)

• 1.5 mL HPLC vials with caps

• C18 Reverse-Phase HPLC column (e.g., 4.6 x 150 mm, 5 µm particle size)

2. Sample Preparation:

• Accurately weigh ~1 mg of your compound.

• Dissolve in 1.0 mL of a 50:50 mixture of Acetonitrile and Water to create a ~1 mg/mL stock solution.

• Vortex until fully dissolved. If particulates remain, see the Troubleshooting Guide.

• Perform a 1:10 dilution of the stock solution with the 50:50 ACN/Water mixture to a final concentration of ~100 µg/mL.

• Transfer the final solution to an HPLC vial.

3. HPLC Method Parameters:

• Column: C18 Reverse-Phase

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Gradient:

  • 0-2 min: 10% B

  • 2-15 min: 10% to 90% B

  • 15-17 min: 90% B

  • 17-18 min: 90% to 10% B

  • 18-22 min: 10% B (Re-equilibration)

• Flow Rate: 1.0 mL/min

• Injection Volume: 10 µL

• Column Temperature: 30°C

• UV Detection: 254 nm and 280 nm (or scan with a PDA detector)

4. Data Analysis & Interpretation:

• The parent compound should appear as the major peak. Degradation products, being more polar (from oxidation) or less polar (from polymerization), will typically elute at different retention times.

• Integrate all peaks in the chromatogram.

• Calculate purity using the formula: % Purity = (Area of Main Peak / Total Area of All Peaks) * 100 .

• Acceptance Criteria: For most research applications, a purity of ≥97% is desirable. A purity below 95% indicates significant degradation, and the material should be used with caution or discarded.

Sources

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• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. monchy.com [monchy.com]
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• 5. The MSDS HyperGlossary: Carboxylic Acid [ilpi.com]
• 6. recsupply.com [recsupply.com]
• 7. csuohio.edu [csuohio.edu]
• 8. fishersci.com [fishersci.com]

Technical Support Center: Optimization of Pyrazoline Inhibitors of Protein Kinase C-ζ (PKC-ζ)

Prepared by the Office of the Senior Application Scientist

Welcome to the technical support center for the development and optimization of pyrazoline-based inhibitors targeting Protein Kinase C-ζ (PKC-ζ). This guide is designed for researchers, medicinal chemists, and drug development professionals actively engaged in this therapeutic area. As an atypical PKC isozyme, PKC-ζ presents unique challenges and opportunities.[1][2][3] This resource provides in-depth troubleshooting guides and frequently asked questions (FAQs) to navigate the complexities of your experimental workflow, from initial synthesis to cellular characterization.

Section 1: Synthesis and Physicochemical Properties of Pyrazoline Inhibitors

The 1,3,5-trisubstituted pyrazoline scaffold is a versatile starting point for potent and selective allosteric PKC-ζ inhibitors.[1][4] However, challenges related to synthesis, stability, and solubility are common hurdles.

Frequently Asked Questions (FAQs)

Q1: My Claisen-Schmidt condensation to form the chalcone precursor is yielding significant side products. How can I optimize this initial step?

A1: The Claisen-Schmidt condensation is the foundational step for creating the enone intermediate required for pyrazoline synthesis.[4] Low yield or impurity issues often stem from suboptimal reaction conditions.

• Causality: The primary cause of side reactions is often the self-condensation of the ketone or the Cannizzaro reaction of the aldehyde under excessively harsh basic conditions or high temperatures.

• Troubleshooting Steps:

  • Catalyst Choice: Switch from strong bases like NaOH or KOH to milder catalysts such as 10% aqueous piperidine or pyrrolidine. This minimizes side reactions while still effectively catalyzing the condensation.

  • Temperature Control: Maintain the reaction temperature between 0-25°C. Running the reaction at room temperature or below can significantly improve the purity of the chalcone product.

  • Stoichiometry: Use a slight excess (1.1 to 1.2 equivalents) of the aromatic aldehyde relative to the ketone to ensure the ketone is fully consumed, reducing self-condensation products.

Q2: I'm struggling with poor aqueous solubility of my lead pyrazoline compound. What strategies can I employ to improve it without sacrificing potency?

A2: Poor solubility is a frequent challenge with heterocyclic compounds like pyrazolines, impacting both assay performance and potential bioavailability.[5][6] The rigid, lipophilic nature of the core scaffold often requires strategic modification.[4][5]

• Causality: The planarity and hydrophobicity of the aromatic substituents on the pyrazoline ring contribute to strong crystal lattice packing and low aqueous solubility.[7]

• Optimization Strategies:

  • Introduce Ionizable Groups: Incorporating basic amines (e.g., piperazine, morpholine) or acidic groups (e.g., carboxylic acids) on the peripheral phenyl rings can dramatically improve solubility in physiological pH ranges.[8]

  • Disrupt Planarity: Adding sterically bulky groups or substituents that break the molecule's planarity can disrupt crystal packing, which is often correlated with improved solubility.[7]

  • Incorporate Polar Moieties: Replace hydrophobic substituents (e.g., -CF3, -Cl) with more polar, hydrogen-bond-donating/accepting groups like hydroxyl (-OH), methoxy (-OCH3), or sulfone (-SO2CH3) groups.[8][9]

  • Glycosylation: While a more complex synthetic step, adding a sugar moiety can be a powerful strategy to enhance solubility.

Q3: My purified pyrazoline compound appears to degrade upon storage. How can I assess and improve its stability?

A3: The pyrazoline ring system, particularly 1-pyrazolines, can be susceptible to isomerization to the more stable 2-pyrazoline form or oxidation to the corresponding pyrazole.[10]

• Causality: The stability of the pyrazoline ring is highly dependent on the substitution pattern.[10][11] The presence of an N-H proton and certain substituents can make the ring prone to oxidation, especially when exposed to air and light.

• Troubleshooting & Mitigation:

  • N-1 Substitution: Acetylation or substitution at the N-1 position of the pyrazoline ring generally enhances stability by preventing tautomerization and oxidation.

  • Storage Conditions: Store compounds as dry solids at -20°C, protected from light and moisture. For solutions, use anhydrous DMSO, aliquot into single-use vials, and store at -80°C.

  • Stability Assessment: To quantify stability, incubate the compound in your planned assay buffer (with and without biological components like microsomes) over a time course (e.g., 0, 2, 6, 24 hours). Analyze the remaining parent compound at each time point by LC-MS.

Section 2: Troubleshooting In Vitro PKC-ζ Kinase Assays

Directly measuring the inhibition of PKC-ζ's catalytic activity is the primary method for determining inhibitor potency (IC50). These assays, whether radiometric or luminescence-based, require careful setup to ensure data is reliable.

Experimental Workflow: In Vitro Kinase Assay

Below is a generalized workflow for assessing inhibitor potency.

Caption: Fig 1. Generalized workflow for an in vitro PKC-ζ kinase assay.

Frequently Asked Questions (FAQs)

Q4: My kinase assay has a very high background signal, reducing my signal-to-window. What are the common causes?

A4: A high background can obscure real inhibition signals and is a frequent issue in kinase assays.[12]

• Causality & Troubleshooting:

  • ATP Concentration: If using an ADP-detection format (like ADP-Glo™), a high starting ATP concentration can lead to a high background.[13] Ensure your ATP concentration is at or below the Km of PKC-ζ for ATP to maximize sensitivity to ATP-competitive inhibitors.[12][14]

  • Contaminated Reagents: ATP contamination in your substrate or enzyme preparations is a common culprit. Run a "No Enzyme" control; any signal generated here points to contamination in other reagents.[12]

  • Compound Interference: The pyrazoline inhibitor itself might interfere with the detection system (e.g., luciferase in luminescence assays).[13] Run a control with the highest concentration of your inhibitor in a "No Enzyme" well. A signal change indicates compound interference.

Q5: The IC50 values for my lead inhibitor are inconsistent between experiments. How can I improve reproducibility?

A5: Reproducibility is key for making sound SAR decisions. Variability often arises from subtle changes in assay conditions or reagent handling.[15]

• Causality & Best Practices:

  • Enzyme Activity: The specific activity of your recombinant PKC-ζ enzyme can vary between batches or with freeze-thaw cycles. Always use a fresh aliquot for each experiment and perform a brief enzyme titration to ensure you are operating in the linear range of the assay.

  • DMSO Concentration: Ensure the final DMSO concentration is consistent across all wells, including controls. Typically, keep it ≤1%. High DMSO concentrations can denature the kinase.

  • Incubation Times: Adhere strictly to the pre-incubation (enzyme + inhibitor) and reaction times outlined in your protocol. Deviations will affect the calculated IC50, especially for inhibitors with slow on/off rates.

  • Plate Uniformity: Check for "edge effects" on your microtiter plates. If outer wells consistently give different readings, avoid using them for critical measurements or ensure controls are also placed in these positions.

Section 3: Navigating Cell-Based Assays for PKC-ζ

Confirming inhibitor activity in a cellular context is a critical step. This validates that the compound can cross the cell membrane, engage the target, and elicit a biological response. Targeting PKC-ζ in cells can be confirmed via reporter gene assays, transfection assays, and Western blotting for downstream signaling events.[4][16]

Frequently Asked Questions (FAQs)

Q6: My inhibitor is highly potent in my biochemical assay (nM IC50), but shows very weak or no activity in my cell-based assay (µM EC50). What's causing this discrepancy?

A6: This is a very common and important observation in drug discovery, often referred to as the "biochemical-to-cellular shift."[15]

• Causality & Troubleshooting Pathway:

  • Cell Permeability: The compound may have poor membrane permeability.

    • Diagnosis: Assess physicochemical properties (e.g., LogP, polar surface area).[15] Perform a Caco-2 permeability assay to directly measure its ability to cross cell monolayers.

    • Solution: Modify the structure to improve permeability, for example, by masking polar groups or optimizing lipophilicity.

  • Efflux by Transporters: The compound may be a substrate for efflux pumps like P-glycoprotein (P-gp), which actively remove it from the cell.

    • Diagnosis: Re-run the cellular assay in the presence of a known efflux pump inhibitor (e.g., verapamil).[17] A significant increase in potency suggests your compound is being effluxed.

    • Solution: Structural modifications may be required to reduce recognition by efflux transporters.

  • Metabolic Instability: The compound could be rapidly metabolized by cellular enzymes.

    • Diagnosis: Perform an in vitro metabolic stability assay using liver microsomes or cell line-specific S9 fractions.[8][17]

    • Solution: Identify the metabolic "soft spot" on the molecule via metabolite identification studies and modify the structure to block this metabolic route (e.g., by adding a fluorine atom).[8]

  • High Intracellular ATP: The concentration of ATP in a cell (~1-10 mM) is much higher than that used in most biochemical assays. For an ATP-competitive inhibitor, this high concentration of the endogenous competitor will lead to a rightward shift in potency. This is an expected outcome and helps contextualize the required cellular potency.

Troubleshooting Logic: Cell-Based Assay Failure

Caption: Fig 2. Decision tree for troubleshooting discrepancies between biochemical and cellular assays.

Section 4: Ensuring Target Selectivity

Achieving selective inhibition of PKC-ζ over other kinases, especially the highly similar PKC-ι, is paramount for developing a useful chemical probe or therapeutic candidate.[1][18]

Q7: How can I confirm that my inhibitor is selective for PKC-ζ?

A7: Selectivity is not a given and must be empirically determined. The pyrazoline inhibitors discussed in the literature are allosteric, binding to the PIF-pocket, which offers a promising route to selectivity over targeting the highly conserved ATP-binding pocket.[1][4][16]

• Best Practices for Selectivity Profiling:

  • Panel Screening: The gold standard is to screen your inhibitor against a broad panel of recombinant kinases (e.g., 100-400 kinases).[19][20] This provides a comprehensive view of its selectivity profile and identifies potential off-targets.

  • Isoform-Specific Testing: At a minimum, you must test your inhibitor against the most closely related atypical isoform, PKC-ι. You should also include representative conventional (e.g., PKC-α, PKC-β) and novel (e.g., PKC-δ) isoforms in your counter-screening.[21]

  • Cellular Target Engagement: Use a cellular thermal shift assay (CETSA) or related techniques to confirm that your compound binds to PKC-ζ inside the cell.

  • PIF-Pocket Mutant: As a mechanistic validation, test your inhibitor against a PIF-pocket mutant of PKC-ζ. A significant loss of potency against the mutant enzyme strongly suggests that your inhibitor binds to this allosteric site as intended.[1][4][16]

Section 5: Protocol Annex

Protocol 1: ADP-Glo™ Kinase Assay for PKC-ζ

This protocol is adapted for a luminescent assay format that measures ADP production as an indicator of kinase activity.[2]

• Compound Preparation: Prepare a 10-point, 3-fold serial dilution of your pyrazoline inhibitor in 100% DMSO. A typical starting concentration is 1 mM.

• Assay Plate Preparation: Add 1 µL of the diluted compound or DMSO (for 0% and 100% inhibition controls) to the wells of a 384-well plate.

• Kinase Reaction:

  • Prepare a 2X kinase/substrate master mix in PKC-ζ Kinase Buffer (e.g., 40mM Tris pH 7.5, 20mM MgCl2, 0.1mg/ml BSA, 50µM DTT).[2] This mix should contain your substrate (e.g., CREBtide) and recombinant PKC-ζ enzyme at 2X the final concentration.

  • Add 10 µL of this master mix to the wells containing the compound.

  • Pre-incubate for 15 minutes at room temperature to allow the inhibitor to bind to the enzyme.

  • Prepare a 2X ATP solution in kinase buffer.

  • Initiate the kinase reaction by adding 10 µL of the 2X ATP solution. The final ATP concentration should be at its Km value for PKC-ζ.

  • Incubate the plate for 60 minutes at 30°C.

• Signal Detection:

  • Stop the reaction by adding 20 µL of ADP-Glo™ Reagent.

  • Incubate for 40 minutes at room temperature. This step depletes the unused ATP.

  • Add 40 µL of Kinase Detection Reagent.

  • Incubate for 30 minutes at room temperature to convert ADP to ATP and generate a luminescent signal.

• Data Acquisition: Read the luminescence on a plate reader.

• Analysis: Normalize the data using the "No Enzyme" (100% inhibition) and "DMSO only" (0% inhibition) controls. Plot the normalized percent inhibition versus the log of the inhibitor concentration and fit the data to a four-parameter logistic equation to determine the IC50.

References

• Le-Nu-Trie, V., et al. (2014). Discovery and Optimization of 1,3,5-Trisubstituted Pyrazolines as Potent and Highly Selective Allosteric Inhibitors of Protein Kinase C-ζ. Journal of Medicinal Chemistry. [Link]

• Le-Nu-Trie, V., et al. (2014). Discovery and optimization of 1,3,5-trisubstituted pyrazolines as potent and highly selective allosteric inhibitors of protein kinase C-ζ. PubMed. [Link]

• Le-Nu-Trie, V., et al. (2014). Discovery and Optimization of 1,3,5-Trisubstituted Pyrazolines as Potent and Highly Selective Allosteric Inhibitors of Protein Kinase C-ζ. ResearchGate. [Link]

• Khan, I., et al. (2022). Pyrazoline Containing Compounds as Therapeutic Targets for Neurodegenerative Disorders. PMC - NIH. [Link]

• A. A, S., & P, S. (2022). Pyrazoline derivatives as an anticancer activity. IJCRT.org. [Link]

• Kumar, R., et al. (2022). 2-pyrazoline derivatives in neuropharmacology: Synthesis, ADME prediction, molecular docking and in vivo biological evaluation. PMC - PubMed Central. [Link]

• Scott, D. E., et al. (2021). Improvement of Oral Bioavailability of Pyrazolo-Pyridone Inhibitors of the Interaction of DCN1/2 and UBE2M. PMC - NIH. [Link]

• Shrivastava, R., et al. (2025). Pyrazole and Pyrazoline-Based EGFR TK Inhibitors: A Review Study Emphasizing Structure-Activity Relationship (SAR). PubMed. [Link]

• Bain, J., et al. (2007). The selectivity of protein kinase inhibitors: a further update. PMC - NIH. [Link]

• Christodoulou, M. S., et al. (2018). Pyrazoline Hybrids as Promising Anticancer Agents: An Up-to-Date Overview. PMC - NIH. [Link]

• Knape, M. J., et al. (2024). Pyrazolo-Pyrimidinones with Improved Solubility and Selective Inhibition of Adenylyl Cyclase Type 1 Activity for Treatment of Inflammatory Pain. PMC - PubMed Central. [Link]

• da Silva, G. P., et al. (2025). Comprehensive Analysis of Pyrazoline Analogs: Exploring Their Antioxidant Potential as Biofuel Additives. PMC - NIH. [Link]

• Khan, I., et al. (2022). Pyrazoline Containing Compounds as Therapeutic Targets for Neurodegenerative Disorders. ACS Publications. [Link]

• Anastassiadis, T., et al. (2011). Comprehensive assay of kinase catalytic activity reveals features of kinase inhibitor selectivity. Reaction Biology. [Link]

• Shrivastava, R., et al. (2025). Pyrazole and Pyrazoline-Based EGFR TK Inhibitors: A Review Study Emphasizing Structure-Activity Relationship (SAR). ResearchGate. [Link]

• Imane, B., et al. (2025). Ultrasound-Assisted Synthesis of Pyrazoline Derivatives as Potential Antagonists of RAGE-Mediated Pathologies: Insights from SAR Studies and Biological Evaluations. PubMed. [Link]

• Elliott, S. N., et al. (2011). Measuring and interpreting the selectivity of protein kinase inhibitors. PMC - NIH. [Link]

• Abdel-Maksoud, M. S., et al. (2021). Evaluation of Substituted Pyrazole-Based Kinase Inhibitors in One Decade (2011–2020): Current Status and Future Prospects. MDPI. [Link]

• Christodoulou, M. S., et al. (2018). Pyrazoline Hybrids as Promising Anticancer Agents: An Up-to-Date Overview. MDPI. [Link]

• Foloppe, N., et al. (2007). Optimization of a Pyrazoloquinolinone Class of Chk1 Kinase Inhibitors. PubMed. [Link]

• ResearchGate. (2023). SAR of Pyrazoline derivatives (3a–3b). ResearchGate. [Link]

• Klaeger, S., et al. (2016). A guide to picking the most selective kinase inhibitor tool compounds for pharmacological validation of drug targets. PubMed Central. [Link]

• Lee, J., & Kim, J. (2021). Activators and Inhibitors of Protein Kinase C (PKC): Their Applications in Clinical Trials. MDPI. [Link]

• Hsieh, J. C., et al. (1995). A cell-based reporter assay for the identification of protein kinase C activators and inhibitors. PubMed. [Link]

• Lisman, J., et al. (2015). Protein Kinase C (PKC)ζ Pseudosubstrate Inhibitor Peptide Promiscuously Binds PKC Family Isoforms and Disrupts Conventional PKC Targeting and Translocation. PubMed. [Link]

• Wang, Q., et al. (2025). Recent advances in PKC inhibitor development: Structural design strategies and therapeutic applications. PubMed. [Link]

• Jean, F., et al. (2011). Identification of inhibitors using a cell based assay for monitoring golgi-resident protease activity. PMC - NIH. [Link]

• Newton, A. C., & Brognard, J. (2017). Protein Kinase C Pharmacology: Refining the Toolbox. PMC - NIH. [Link]

• Wang, Z., et al. (2016). A New Series of Cytotoxic Pyrazoline Derivatives as Potential Anticancer Agents that Induce Cell Cycle Arrest and Apoptosis. MDPI. [Link]

• Souroujon, M. C., & Mochly-Rosen, D. (1998). Insight into intra- and inter-molecular interactions of PKC: design of specific modulators of kinase function. NIH. [Link]

• Butler, B. L., et al. (2020). The Atypical Protein Kinase C Small Molecule Inhibitor ζ-Stat, and Its Effects on Invasion Through Decreases in PKC-ζ Protein Expression. NIH. [Link]

• Lu, Y., et al. (2018). Profiling the interactome of protein kinase C ζ by proteomics and bioinformatics. PMC - NIH. [Link]

• Souroujon, M. C., & Mochly-Rosen, D. (1998). Insight Into Intra- And Inter-Molecular Interactions of PKC: Design of Specific Modulators of Kinase Function. PubMed. [Link]

• Sportsman, J. R., et al. (2012). Assay Development for Protein Kinase Enzymes. NCBI - NIH. [Link]

• PanVera Corporation. (2001). PROTEIN KINASE C ASSAY KITS PROTOCOL. PanVera. [Link]

• Promega Corporation & Eppendorf AG. (2021). Troubleshooting Cell based Assays Ask the Experts to Avoid Common Pitfalls from Cell Seeding to An. YouTube. [Link]

• Puls, A., et al. (1997). Interaction of protein kinase C ζ with ZIP, a novel protein kinase C-binding protein. NIH. [Link]

• Knape, M. J., et al. (2017). Enzyme Activity Assays for Protein Kinases: Strategies to Identify Active Substrates. NIH. [Link]

• Inam, M., et al. (2012). Recent advances in the therapeutic applications of pyrazolines. PMC - PubMed Central. [Link]

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• 8. Improvement of Oral Bioavailability of Pyrazolo-Pyridone Inhibitors of the Interaction of DCN1/2 and UBE2M - PMC [pmc.ncbi.nlm.nih.gov]
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Technical Support Center: Navigating Resistance to Pyrazole-Based Antibacterial Agents

Welcome to the technical support center for researchers, scientists, and drug development professionals working with pyrazole-based antibacterial agents. This guide is designed to provide practical, in-depth solutions to common experimental challenges, with a focus on addressing and understanding resistance mechanisms. Our goal is to equip you with the knowledge to troubleshoot your assays effectively, interpret your data with confidence, and advance your research in this critical area of antibacterial drug discovery.

Frequently Asked Questions (FAQs)

This section addresses some of the most common initial questions and issues encountered when working with pyrazole-based antibacterial agents.

Q1: My Minimum Inhibitory Concentration (MIC) values for a new pyrazole compound are inconsistent across replicates. What are the likely causes?

Inconsistent MIC values are a frequent challenge, often stemming from the physicochemical properties of the compounds themselves. A variation of one twofold dilution is generally considered acceptable, but greater variability requires investigation.[1] Key factors include:

• Compound Solubility: Pyrazole derivatives can have poor aqueous solubility. If the compound precipitates in the broth medium, it leads to an inaccurate assessment of the true concentration interacting with the bacteria. This can result in seemingly random inhibition across wells.[2]

• Inoculum Density: The starting concentration of bacteria can significantly impact the MIC. This "inoculum effect" can be a source of variability if not carefully controlled.[3]

• Homogeneity of Solutions: Inadequate mixing of the compound in the assay plate can lead to concentration gradients and inconsistent results.[2]

Q2: How can I differentiate between compound precipitation and actual bacterial growth in a 96-well plate?

This is a critical observation to make. Here are some tips:

• Visual Cues: Compound precipitation often appears as crystalline or amorphous sediment at the bottom of the well, which can be distinct from the uniform turbidity of bacterial growth.

• Use of Growth Indicators: Employing a viability dye like resazurin or a tetrazolium salt can provide a colorimetric readout of bacterial metabolic activity, helping to distinguish it from inert precipitate.[2]

• Microscopic Examination: If in doubt, a small aliquot from the well can be examined under a microscope to confirm the presence or absence of bacterial cells.

• Solubility Controls: Always include wells with your compound in broth without bacteria to observe for any precipitation over the incubation period.

Q3: I'm not seeing any activity with my pyrazole compound against Gram-negative bacteria. Is this expected?

While some pyrazole derivatives have shown broad-spectrum activity, many are more effective against Gram-positive bacteria.[4][5] The outer membrane of Gram-negative bacteria presents a formidable barrier to many small molecules. If your compound is inactive against Gram-negatives, it could be due to:

• Lack of Permeation: The compound may be unable to cross the outer membrane to reach its intracellular target.

• Efflux: The compound may be actively pumped out of the cell by efflux pumps, which are highly prevalent in Gram-negative bacteria.

Q4: What are the essential controls I should include in my antibacterial assays?

Robust controls are the cornerstone of reliable data. For each experiment, you should include:

• Positive Control: A known antibiotic with established activity against the test organism.[6][7]

• Negative Control (Growth Control): Bacteria in broth with no compound added, to ensure the bacteria are viable and growing under the assay conditions.[8]

• Sterility Control: Broth medium with no bacteria to check for contamination.[9]

• Vehicle Control: Bacteria in broth with the same concentration of the solvent (e.g., DMSO) used to dissolve your pyrazole compound, to ensure the solvent itself is not affecting bacterial growth.[6]

Troubleshooting Guide: Deconvoluting Resistance Mechanisms

This section provides more detailed troubleshooting workflows for specific experimental challenges related to pyrazole resistance.

Challenge 1: Inconsistent or Higher-Than-Expected MIC Values

If you are consistently observing high or variable MICs, the first step is to rule out experimental artifacts before concluding that the bacteria are resistant.

Workflow for Troubleshooting MIC Assays

Caption: Workflow for troubleshooting inconsistent MIC results.

Step-by-Step Protocol for Preparing Pyrazole Stock Solutions

• Initial Dissolution: Aim to dissolve the pyrazole compound in 100% DMSO to create a high-concentration stock (e.g., 10-20 mg/mL).

• Solubility Check: After vortexing, visually inspect the solution for any undissolved particles. If necessary, gentle warming (e.g., 37°C) or sonication can be applied.

• Storage: Store stock solutions at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles.

• Working Dilutions: When preparing for an assay, dilute the stock solution in the appropriate broth medium. Ensure the final concentration of DMSO in the assay wells is low (typically ≤1%) to avoid solvent-induced toxicity to the bacteria.[2]

Challenge 2: Investigating the Role of Efflux Pumps

If your pyrazole compound is active against a wild-type strain but shows reduced activity against a known resistant strain, or if you suspect efflux is a primary resistance mechanism, the use of an Efflux Pump Inhibitor (EPI) is a key strategy.

Q&A: Working with Efflux Pump Inhibitors

• Q: What is a typical result when using an EPI?

  • A: A successful EPI will restore the activity of your pyrazole compound, resulting in a significant reduction in the MIC. A 4-fold or greater decrease in the MIC is generally considered significant.[10][11][12]

• Q: My EPI isn't causing a sufficient MIC shift. What's wrong?

  • A: This could indicate several things:

    • The resistance is not mediated by the efflux pump targeted by your EPI.

    • The EPI itself is being extruded by another pump.

    • The concentration of the EPI is suboptimal.

    • The primary resistance mechanism is not efflux.

• Q: How do I choose the right EPI?

  • A: Use well-characterized, broad-spectrum EPIs like Carbonyl cyanide m-chlorophenylhydrazone (CCCP) or Phenylalanine-arginine β-naphthylamide (PAβN) for initial screening.[13] Be aware of their potential toxicity and effects on the outer membrane at higher concentrations.[13]

Experimental Workflow for Efflux Pump Inhibition

Caption: Experimental workflow to investigate efflux pump involvement.

Data Interpretation Table for Efflux Assays

Experimental Outcome	Interpretation	Next Steps
MIC reduction ≥ 4-fold with EPI	Strong evidence for efflux-mediated resistance.	Proceed with target identification.
MIC reduction < 4-fold with EPI	Efflux is likely not the primary resistance mechanism.	Investigate other resistance mechanisms.
No change in MIC with EPI	The compound is not a substrate for the targeted pump.	Screen with different EPIs or explore other mechanisms.
Increased dye accumulation with EPI	Confirms EPI is working on the pump.	Correlate with MIC shift data.

Challenge 3: Exploring Target Modification and Enzymatic Degradation

If efflux has been ruled out, resistance may be due to alterations in the bacterial target of your pyrazole compound or enzymatic inactivation of the compound.

Q&A: Target-Based Resistance

• Q: How can I identify the molecular target of my pyrazole compound?

  • A: In silico molecular docking studies can predict potential binding to known bacterial targets like DNA gyrase or dihydrofolate reductase (DHFR).[14] These predictions must then be validated experimentally.

• Q: What are the key experiments to validate a predicted target?

  • A:

    • Enzymatic Assays: Test the ability of your compound to inhibit the activity of the purified target enzyme.[15]

    • Resistant Mutant Studies: Sequence the gene encoding the putative target in resistant strains to identify mutations that could prevent compound binding.

    • Gene Overexpression: Overexpressing the target gene in a susceptible strain may lead to increased resistance.

• Q: What if I suspect my compound is being degraded?

  • A: This is particularly relevant if the bacterial strain is known to produce enzymes like β-lactamases. You can test this by incubating your compound with bacterial lysates or purified enzymes and then analyzing the mixture (e.g., by HPLC) for compound degradation over time.

Logical Flow for Investigating Target-Based Resistance

Caption: Logic diagram for investigating non-efflux resistance.

References

• Design, Synthesis, and Antimicrobial Evaluation of Novel Pyrazoles and Pyrazolyl 1,3,4-Thiadiazine Derivatives. (n.d.). National Institutes of Health. Retrieved January 17, 2026, from [Link]

• Lomovskaya, O., & Zgurskaya, H. I. (2016). How to Measure Export via Bacterial Multidrug Resistance Efflux Pumps. Methods in Molecular Biology, 1443, 1-12.

• Risk ratio for MIC reduction after efflux pump inhibition. (n.d.). ResearchGate. Retrieved January 17, 2026, from [Link]

• Alen, D., et al. (2022).
• Bhardwaj, A., et al. (2022). Bacterial Efflux Pump Inhibitors Reduce Antibiotic Resistance. Antibiotics, 11(9), 1206.
• Patel, K., et al. (2017). Synthesis, Antimicrobial and Antioxidant Activity of Pyrazole Based Sulfonamide Derivatives. Journal of Chemical and Pharmaceutical Research, 9(5), 1-7.
• Kumar, A., & Sharma, P. (2021). Effectiveness of Efflux Pump Inhibitors as Biofilm Disruptors and Resistance Breakers in Gram-Negative (ESKAPEE) Bacteria. Antibiotics, 10(6), 682.

• Efflux inhibitors: A strategy to tackle multidrug resistance. (2020, April 26). YouTube. Retrieved January 17, 2026, from [Link]

• Antimicrobial Evaluation of New Pyrazoles, Indazoles and Pyrazolines Prepared in Continuous Flow Mode. (2023). Molecules, 28(6), 2568.
• Alam, M. A., & Al-Sehemi, A. G. (2022). Antibacterial pyrazoles: tackling resistant bacteria. Future Medicinal Chemistry, 14(5), 343-363.
• New Pyrazole-Clubbed Pyrimidine or Pyrazoline Hybrids as Anti-Methicillin-Resistant Staphylococcus aureus Agents: Design, Synthesis, In Vitro and In Vivo Evaluation, and Molecular Modeling Simulation. (2022). ACS Omega, 7(42), 37815-37830.
• Antibacterial characterization of novel pyrazole-derived compounds. (2025). The FASEB Journal, 39(S1).

• Interpretation of MICs in Antibiotic Susceptibility Testing. (n.d.). Dick White Referrals. Retrieved January 17, 2026, from [Link]

• Microbiology guide to interpreting minimum inhibitory concentration (MIC). (n.d.). Idexx. Retrieved January 17, 2026, from [Link]

• How do I measure MIC of a compound which is insoluble in broth dilution? (2015). ResearchGate. Retrieved January 17, 2026, from [Link]

• Design, synthesis, and biological evaluation of pyrazole–ciprofloxacin hybrids as antibacterial and antibiofilm agents against Staphylococcus aureus. (2022). RSC Medicinal Chemistry, 13(10), 1253-1264.

• How do you interpret Minimum Inhibitory Concentration (MIC) values on antibiotic susceptibility testing? (2025). Dr.Oracle. Retrieved January 17, 2026, from [Link]

• Chapman, E., & Bhakta, S. (2019). Whole-Cell Assays for Discovering Novel Efflux Inhibitors for Use as Antibiotic Adjuvants. Current Trends in Biomedical Engineering & Biosciences, 1(5).

• Test set validation compounds. Four active pyrazolines 1d− g reported... (n.d.). ResearchGate. Retrieved January 17, 2026, from [Link]

• Lamers, R. P., et al. (2015). Importance of Real-Time Assays To Distinguish Multidrug Efflux Pump-Inhibiting and Outer Membrane-Destabilizing Activities in Escherichia coli. Antimicrobial Agents and Chemotherapy, 59(8), 4496-4503.
• Synthesis and Characterization of Pyrazole-Enriched Cationic Nanoparticles as New Promising Antibacterial Agent by Mutual Cooperation. (2022). Pharmaceutics, 14(4), 798.
• Bioactive Fused Pyrazoles Inspired by the Adaptability of 5-Aminopyrazole Derivatives: Recent Review. (2022). Molecules, 27(19), 6524.
• Synthesis and Antimicrobial Activity of Novel Pyrazole Derivatives. (2020). Egyptian Journal of Chemistry, 63(1), 221-230.
• The inhibitory effect of some pyrazole ligands and their Cu(II) complexes on the growth of Escherichia coli, Klebsiella–Enterobacter spp., and Staphylococcus aureus. (2022). Journal of the Serbian Chemical Society, 87(9), 1029-1040.
• Microwave-assisted Synthesis of Novel Pyrazole Derivatives and their Biological Evaluation as Anti-Bacterial Agents. (2018). Letters in Drug Design & Discovery, 15(11), 1184-1191.
• Synthesis and Antimicrobial Evaluation of Some Pyrazole Derivatives. (2012). Molecules, 17(4), 4964-4979.
• Synthesis, characterization and antimicrobial studies of some new pyrazole incorporated imidazole derivatives. (2011). European Journal of Medicinal Chemistry, 46(9), 3949-3956.
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Reference Data & Comparative Studies

A Comparative Analysis of the Antibacterial Efficacy of 3-(5-Amino-3-Methyl-1H-Pyrazol-1-Yl)Benzoic Acid and Commercially Available Antibiotics

For Researchers, Scientists, and Drug Development Professionals

In the relentless pursuit of novel antimicrobial agents to combat the escalating threat of antibiotic resistance, pyrazole derivatives have emerged as a promising class of compounds with significant therapeutic potential.[1][2] This guide provides a comprehensive comparison of the antibacterial activity of 3-(5-Amino-3-Methyl-1H-Pyrazol-1-Yl)Benzoic Acid with a selection of established antibiotics. Drawing upon available experimental data for structurally similar pyrazole analogs, this document aims to offer valuable insights for researchers and drug development professionals engaged in the discovery of next-generation antibacterial therapies.

Introduction: The Imperative for New Antibacterial Agents

The rise of multidrug-resistant (MDR) bacteria presents a formidable challenge to global public health. Pathogens such as methicillin-resistant Staphylococcus aureus (MRSA) and vancomycin-resistant enterococci (VRE) are responsible for a growing number of severe and often fatal infections.[3] This crisis underscores the urgent need for the development of new antibiotics with novel mechanisms of action. Pyrazole-containing compounds have garnered considerable attention in medicinal chemistry due to their diverse biological activities, including antibacterial, antifungal, anti-inflammatory, and anticancer properties.[2][4] Their unique structural features offer opportunities for the design of potent and selective inhibitors of essential bacterial processes.[5]

This guide focuses on the antibacterial potential of 3-(5-Amino-3-Methyl-1H-Pyrazol-1-Yl)Benzoic Acid. While direct and comprehensive comparative data for this specific molecule is not yet publicly available, this analysis will leverage published data on a closely related structural analog, 4-[4-(Anilinomethyl)-3-phenyl-pyrazol-1-yl]benzoic acid derivatives, to provide a substantive comparison against commonly used antibiotics. This approach allows for an informed, albeit indirect, assessment of the potential efficacy of this class of pyrazole derivatives.

Methodological Approach to Antibacterial Activity Assessment

The comparative data presented in this guide are primarily based on the Minimum Inhibitory Concentration (MIC) assay. The MIC is a fundamental metric in microbiology, defined as the lowest concentration of an antimicrobial agent that prevents the visible in vitro growth of a microorganism.[1] This quantitative measure is a critical first step in evaluating the potential of a new compound as a therapeutic agent.

Experimental Protocol: Broth Microdilution MIC Assay

The broth microdilution method is a standardized and widely adopted technique for determining MIC values. The following is a generalized protocol that reflects the methodologies described in the cited literature.

1. Preparation of Bacterial Inoculum:

• Isolate several morphologically similar colonies of the test microorganism from a fresh (18-24 hour) culture plate.
• Suspend the colonies in a sterile saline or broth solution.
• Adjust the turbidity of the bacterial suspension to match a 0.5 McFarland standard, which corresponds to a bacterial concentration of approximately 1.5 x 10⁸ Colony Forming Units (CFU)/mL.
• Dilute the standardized suspension to the final inoculum concentration of approximately 5 x 10⁵ CFU/mL in the appropriate broth medium (e.g., Mueller-Hinton Broth).

2. Preparation of Antimicrobial Agent Dilutions:

• Prepare a stock solution of the test compound (e.g., the pyrazole derivative) and each standard antibiotic in a suitable solvent.
• Perform serial two-fold dilutions of each antimicrobial agent in a 96-well microtiter plate containing sterile broth. This creates a range of concentrations to be tested.

3. Inoculation and Incubation:

• Inoculate each well of the microtiter plate (containing the serially diluted antimicrobial agents) with the prepared bacterial suspension.
• Include a growth control well (broth and inoculum, no antimicrobial agent) and a sterility control well (broth only).
• Incubate the plate at 35°C ± 2°C for 16-20 hours.

4. Interpretation of Results:

• After incubation, visually inspect the microtiter plate for turbidity. The MIC is the lowest concentration of the antimicrobial agent in which there is no visible bacterial growth.

The following diagram illustrates the general workflow of a broth microdilution MIC assay.

Caption: Proposed mechanism of pyrazole derivatives inhibiting DNA gyrase.

Conclusion and Future Directions

The comparative analysis presented in this guide, based on data from a closely related structural analog, suggests that 3-(5-Amino-3-Methyl-1H-Pyrazol-1-Yl)Benzoic Acid and its derivatives represent a promising avenue for the development of new antibacterial agents. The potent in vitro activity against clinically significant Gram-positive pathogens, including MRSA, highlights their potential to address the challenge of antibiotic resistance. The proposed mechanism of action as DNA gyrase inhibitors provides a solid rationale for their antibacterial effects.

Further research is warranted to fully elucidate the antibacterial spectrum and in vivo efficacy of 3-(5-Amino-3-Methyl-1H-Pyrazol-1-Yl)Benzoic Acid. Direct comparative studies with a broader range of standard antibiotics and a more extensive panel of bacterial strains, including Gram-negative and anaerobic bacteria, are essential next steps. Additionally, detailed structure-activity relationship (SAR) studies will be crucial for optimizing the potency, selectivity, and pharmacokinetic properties of this promising class of antibacterial compounds. The insights gained from such investigations will be invaluable for advancing the development of novel pyrazole-based therapies to combat the growing threat of infectious diseases.

References

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• Tanitame, A., Oyamada, Y., Ofuji, K., Kyoya, Y., Suzuki, K., Ito, H., ... & Terauchi, H. (2004). Synthesis and antibacterial activity of a novel series of potent DNA gyrase inhibitors. Pyrazole derivatives. Journal of Medicinal Chemistry, 47(15), 3693-3696. [Link]

• Liu, J. J., Sun, J., Fang, Y. B., Yang, Y. A., Jiao, R. H., & Zhu, H. L. (2014). Synthesis, and antibacterial activity of novel 4, 5-dihydro-1 H-pyrazole derivatives as DNA gyrase inhibitors. Organic & Biomolecular Chemistry, 12(1), 136-144. [Link]

• Wang, Y., Chen, Y., Zhang, Z., Jia, Y., & Zhu, H. (2013). Synthesis, Structure and Antibacterial Activity of Potent DNA Gyrase Inhibitors: N′-Benzoyl-3-(4-Bromophenyl)-1H-Pyrazole-5-Carbohydrazide Derivatives. PLoS ONE, 8(11), e79545. [Link]

• Tanitame, A., Oyamada, Y., Ofuji, K., Kyoya, Y., Suzuki, K., Ito, H., ... & Terauchi, H. (2004). Synthesis and antibacterial activity of a novel series of potent DNA gyrase inhibitors. Pyrazole derivatives. PubMed, 15239638. [Link]

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A Comparative Guide to the Structure-Activity Relationship of 3-(5-Amino-3-Methyl-1H-Pyrazol-1-Yl)Benzoic Acid Analogs as Kinase Inhibitors

This guide provides an in-depth analysis of the structure-activity relationships (SAR) for analogs of 3-(5-Amino-3-Methyl-1H-Pyrazol-1-Yl)Benzoic Acid, a scaffold of significant interest in the development of kinase inhibitors. We will explore how structural modifications to this core molecule influence its biological activity, with a particular focus on the inhibition of key kinases implicated in inflammatory and proliferative diseases, such as p38 MAP kinase. This document is intended for researchers, scientists, and drug development professionals seeking to understand the chemical principles driving the potency and selectivity of this promising class of compounds.

Introduction: The Privileged Pyrazole Scaffold in Kinase Inhibition

The pyrazole ring is a well-established "privileged scaffold" in medicinal chemistry, frequently appearing in the structures of potent and selective kinase inhibitors.[1] Its unique electronic and steric properties allow it to form key interactions within the ATP-binding pocket of various kinases. The 3-(5-Amino-3-Methyl-1H-Pyrazol-1-Yl)Benzoic Acid core combines the pyrazole moiety with a benzoic acid group, providing a versatile platform for derivatization to achieve desired pharmacological profiles. Analogs of this scaffold have shown significant promise as inhibitors of mitogen-activated protein kinases (MAPKs), particularly p38 MAP kinase, which plays a central role in inflammatory responses.[2]

Structure-Activity Relationship (SAR) Analysis

The following sections dissect the contribution of each component of the 3-(5-Amino-3-Methyl-1H-Pyrazol-1-Yl)Benzoic Acid scaffold to its kinase inhibitory activity. Understanding these relationships is crucial for the rational design of more potent and selective analogs.

The Aminopyrazole Core: A Key Anchor

The 5-amino-3-methyl-1H-pyrazole moiety is fundamental to the inhibitory activity of this class of compounds. The exocyclic amino group is a critical hydrogen bond donor. X-ray crystallography studies of similar 5-aminopyrazole inhibitors bound to p38α MAP kinase have revealed a crucial hydrogen bond between this amino group and the backbone carbonyl of Threonine 106 in the hinge region of the kinase.[3] This interaction is a key determinant of the high affinity and selectivity for p38.

The methyl group at the 3-position of the pyrazole ring also plays a role in orienting the molecule within the ATP-binding site and can contribute to hydrophobic interactions.

The Phenyl Ring: Tuning Potency and Selectivity

The phenyl group attached to the pyrazole nitrogen serves as a versatile point for modification to enhance potency and fine-tune selectivity. Substitutions on this ring can modulate the electronic properties and steric bulk of the molecule, influencing its interactions with the kinase.

• Lipophilic Substituents: The introduction of lipophilic groups on the phenyl ring can significantly improve binding affinity by engaging with hydrophobic pockets within the kinase.

• Benzoic Acid Moiety: The benzoic acid group, while not always essential for activity, provides a handle for further derivatization and can influence the overall physicochemical properties of the compound, such as solubility. The position and nature of substituents on the benzoic acid ring can impact potency. For instance, in related series, the introduction of halo or methoxy groups has been shown to maintain or enhance inhibitory activity.[4]

The Importance of the Linker

While the core topic focuses on a direct linkage, it is worth noting that in many related kinase inhibitors, a linker group is introduced between the pyrazole and the phenyl ring. For example, urea-based linkers have been successfully employed in a series of N-pyrazole, N'-aryl ureas that are potent p38 MAP kinase inhibitors.[2] These linkers can provide additional hydrogen bonding opportunities and optimize the spatial arrangement of the key pharmacophoric elements.

Comparative Analysis of Analog Performance

To illustrate the principles of SAR discussed above, the following table presents a comparative analysis of the inhibitory activity (IC50 values) of representative pyrazole-based kinase inhibitors. While a comprehensive dataset for the exact 3-(5-Amino-3-Methyl-1H-Pyrazol-1-Yl)Benzoic Acid scaffold is not publicly available in a single source, the data below for closely related analogs highlight the impact of key structural modifications.

Compound ID	Core Scaffold Modification	Target Kinase	IC50 (µM)	Reference
Analog A	3,5-diphenyl-1H-pyrazole	CDK2/cyclin E	0.98	[5]
Analog B	N-pyrazole, N'-aryl urea	p38 MAP Kinase	Potent Inhibition	[2]
Analog C	5-amino-N-phenyl-1H-pyrazol-4-yl-3-phenylmethanone	p38 MAP Kinase	Highly Selective	[3]
Analog D	3-alkyl-5-aryl-1-pyrimidyl-1H-pyrazole	JNK3	0.227	[6]

This table is a representative compilation from multiple sources to illustrate SAR principles and does not represent a direct head-to-head comparison from a single study.

Experimental Protocols

The following is a generalized, detailed protocol for a non-radioactive in vitro p38 MAP kinase activity assay, a common method for evaluating the potency of inhibitors like the 3-(5-Amino-3-Methyl-1H-Pyrazol-1-Yl)Benzoic Acid analogs.

p38 MAP Kinase Activity Assay (Non-Radioactive)

Objective: To determine the IC50 value of a test compound against p38α MAP kinase.

Principle: This assay measures the phosphorylation of a specific substrate (e.g., ATF-2) by p38 MAP kinase. The amount of phosphorylated substrate is then quantified, typically using an antibody that specifically recognizes the phosphorylated form.

Materials:

• Recombinant active p38α MAP kinase

• ATF-2 fusion protein (substrate)

• Kinase assay buffer (e.g., 25 mM Tris-HCl pH 7.5, 10 mM MgCl2, 5 mM β-glycerophosphate, 0.1 mM Na3VO4, 2 mM DTT)

• ATP solution

• Test compound (solubilized in DMSO)

• 96-well assay plates

• Anti-phospho-ATF-2 (Thr71) antibody

• Secondary antibody conjugated to a detectable enzyme (e.g., HRP)

• Detection reagent (e.g., TMB substrate)

• Plate reader

Procedure:

• Compound Preparation: Prepare a serial dilution of the test compound in DMSO.

• Assay Setup:

  • To each well of a 96-well plate, add the kinase assay buffer.

  • Add the test compound at various concentrations (typically in triplicate). Include a positive control (no inhibitor) and a negative control (no kinase).

  • Add the recombinant p38α MAP kinase to all wells except the negative control.

  • Add the ATF-2 substrate to all wells.

• Kinase Reaction:

  • Initiate the kinase reaction by adding a solution of ATP to each well. The final ATP concentration should be close to the Km value for p38α.

  • Incubate the plate at 30°C for a specified time (e.g., 30-60 minutes).

• Detection:

  • Stop the reaction by adding a stop solution (e.g., EDTA).

  • Coat a separate ELISA plate with the reaction mixture.

  • Wash the plate and add the anti-phospho-ATF-2 antibody. Incubate for 1 hour at room temperature.

  • Wash the plate and add the HRP-conjugated secondary antibody. Incubate for 1 hour at room temperature.

  • Wash the plate and add the TMB substrate.

  • Stop the color development with a stop solution (e.g., H2SO4).

• Data Analysis:

  • Measure the absorbance at 450 nm using a plate reader.

  • Calculate the percentage of inhibition for each compound concentration relative to the positive control.

  • Plot the percentage of inhibition against the logarithm of the compound concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.

Visualization of Key Relationships

To visually summarize the structure-activity relationships and the biological context, the following diagrams are provided.

SAR Summary Diagram

Caption: Key structural features of the 3-(5-Amino-3-Methyl-1H-Pyrazol-1-Yl)Benzoic Acid scaffold and their influence on kinase inhibitory activity.

p38 MAPK Signaling Pathway

Caption: Simplified representation of the p38 MAP kinase signaling cascade and the point of intervention for pyrazole-based inhibitors.

Conclusion and Future Directions

The 3-(5-Amino-3-Methyl-1H-Pyrazol-1-Yl)Benzoic Acid scaffold represents a promising starting point for the development of novel kinase inhibitors. The structure-activity relationships discussed herein highlight the critical role of the 5-amino group in anchoring the molecule to the hinge region of kinases like p38, while modifications to the phenyl ring offer a means to optimize potency and selectivity. Future drug design efforts should focus on exploring a wider range of substituents on the phenyl ring to probe for additional interactions within the ATP-binding site. Furthermore, the synthesis and evaluation of analogs with different linkers between the pyrazole and phenyl moieties could lead to the discovery of compounds with improved pharmacokinetic and pharmacodynamic properties. A continued focus on structure-based design, informed by X-ray crystallography and molecular modeling, will be instrumental in advancing this class of inhibitors towards clinical development.

References

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• ACS Publications. (n.d.). Development and Antibacterial Properties of 4-[4-(Anilinomethyl)-3-phenylpyrazol-1-yl]benzoic Acid Derivatives as Fatty Acid Biosynthesis Inhibitors.
• Goldstein, D. M., et al. (2006). Discovery of S-[5-amino-1-(4-fluorophenyl)-1H-pyrazol-4-yl]-[3-(2,3-dihydroxypropoxy)phenyl]methanone (RO3201195), an Orally Bioavailable and Highly Selective Inhibitor of p38 MAP Kinase. PubMed.
• Molecules. (2023). The Importance of the Pyrazole Scaffold in the Design of Protein Kinases Inhibitors as Targeted Anticancer Therapies. MDPI.
• National Institutes of Health. (n.d.). Development of Potent Type V MAPK Inhibitors: Design, Synthesis, and Biological Evaluation of Benzothiazole Derivatives Targeting p38α MAPK in Breast Cancer Cells.
• Xia, Y., et al. (2008). Synthesis and structure-activity relationships of novel 1-arylmethyl-3-aryl-1H-pyrazole-5-carbohydrazide hydrazone derivatives as potential agents against A549 lung cancer cells. PubMed.
• Xia, Y., et al. (2007). Synthesis and structure-activity relationships of novel 1-arylmethyl-3-aryl-1H-pyrazole-5-carbohydrazide derivatives as potential agents against A549 lung cancer cells. PubMed.
• RCSB PDB. (n.d.). 3zc5 - X-ray Structure of c-Met kinase in complex with inhibitor (S)-6-(1-(6- (1-methyl-1H-pyrazol-4-yl)-(1,2,4)triazolo(4,3-b)pyridazin-3-yl)ethyl) quinoline. RCSB PDB.

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A Comparative Efficacy Analysis of Substituted Pyrazole-Benzoic Acid Derivatives in Drug Discovery

The pyrazole nucleus, a five-membered aromatic heterocycle containing two adjacent nitrogen atoms, stands as a privileged scaffold in medicinal chemistry. Its remarkable versatility allows for structural modifications that yield a broad spectrum of biological activities.[1][2] When coupled with a benzoic acid moiety, the resulting pyrazole-benzoic acid derivatives have emerged as promising candidates for the development of novel therapeutics, demonstrating significant potential as anticancer, antimicrobial, and anti-inflammatory agents.[2][3][4][5]

This guide provides a comparative analysis of the efficacy of various substituted pyrazole-benzoic acid derivatives, with a focus on their antimicrobial and anticancer properties. While the specific scaffold, 3-(5-Amino-3-Methyl-1H-Pyrazol-1-Yl)Benzoic Acid, represents a key area of interest, the available literature with direct comparative data is limited. Therefore, this guide will broaden its scope to encompass a wider range of structurally related and well-studied pyrazole-benzoic acid derivatives to provide a comprehensive overview for researchers, scientists, and drug development professionals. We will delve into the structure-activity relationships (SAR) that govern their efficacy and provide detailed experimental protocols for the key assays used in their evaluation.

Antimicrobial Efficacy of Pyrazole-Benzoic Acid Derivatives

The rise of antibiotic-resistant bacteria presents a formidable challenge to global health. Pyrazole-benzoic acid derivatives have been investigated as a potential new class of antibacterial agents, with several studies demonstrating their potent activity against drug-resistant strains.

A notable class of these derivatives includes 4-[4-(anilinomethyl)-3-phenyl-1H-pyrazol-1-yl]benzoic acid analogs. These compounds have shown significant efficacy against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The general structure involves a central pyrazole ring linked to a benzoic acid at the N1 position and a phenyl group at the C3 position. The key variation lies in the substituted aniline moiety at the C4 position, which profoundly influences the antimicrobial potency.

Comparative in vitro Antibacterial Activity

The minimum inhibitory concentration (MIC) is a critical parameter for assessing the efficacy of antimicrobial agents. The following table summarizes the MIC values of various 4-[4-(anilinomethyl)-3-[4-(trifluoromethyl)phenyl]-1H-pyrazol-1-yl]benzoic acid derivatives against different bacterial strains.

Compound ID	Aniline Substituent	S. aureus (MSSA) MIC (μg/mL)	S. aureus (MRSA) MIC (μg/mL)	E. faecalis MIC (μg/mL)
41	N-phenyl	3.12	>25	>25
59	3,5-dichloroanilino	0.78	0.78	1.56
68	Morpholino	0.78	0.78	1.56
74	3,4,5-trimethoxyanilino	0.78	0.78	0.78
79	2,3,4,5-tetrafluoroanilino	0.78	0.78	0.78

Data sourced from a study on 4-4-(Anilinomethyl)-3-[4-(trifluoromethyl)phenyl]-1H-pyrazol-1-ylbenzoic acid derivatives.[2]

Key Insights from Structure-Activity Relationship (SAR) Studies:

• Lipophilicity and Electronic Effects: The substitution pattern on the aniline ring plays a crucial role in determining the antibacterial activity. The introduction of electron-withdrawing groups, such as chloro and trifluoromethyl, on the aniline moiety generally enhances the potency.[2][3] For instance, the 3,5-dichloroanilino derivative (59 ) exhibits significantly improved activity compared to the unsubstituted N-phenyl derivative (41 ).[2]

• Hydrogen Bonding: The presence of hydrogen bond donating polar groups in the aniline moiety, such as hydroxyl groups, can eliminate the antimicrobial activity.[2]

• Solubility: The benzoic acid group is incorporated to increase the water solubility of the compounds, a desirable property for drug development.[2]

Experimental Protocol: Minimum Inhibitory Concentration (MIC) Assay

The MIC assay is a fundamental technique to determine the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism.

Materials:

• Mueller-Hinton Broth (MHB)

• Bacterial strains (e.g., S. aureus, E. faecalis)

• Test compounds dissolved in a suitable solvent (e.g., DMSO)

• 96-well microtiter plates

• Spectrophotometer

Procedure:

• Bacterial Culture Preparation: Inoculate a single colony of the test bacterium into MHB and incubate overnight at 37°C. Dilute the overnight culture to achieve a final inoculum concentration of approximately 5 x 10^5 CFU/mL in the wells of the microtiter plate.

• Compound Dilution: Prepare a serial two-fold dilution of the test compounds in MHB in the 96-well plate.

• Inoculation: Add the prepared bacterial suspension to each well containing the diluted compounds. Include a positive control (bacteria in MHB without any compound) and a negative control (MHB only).

• Incubation: Incubate the plate at 37°C for 18-24 hours.

• MIC Determination: The MIC is determined as the lowest concentration of the compound at which no visible bacterial growth is observed. This can be assessed visually or by measuring the optical density at 600 nm.

Caption: Workflow for the Minimum Inhibitory Concentration (MIC) Assay.

Anticancer Efficacy of Pyrazole-Carbohydrazide Derivatives

The pyrazole scaffold is also a cornerstone in the design of novel anticancer agents. Derivatives incorporating a carbohydrazide moiety have demonstrated significant cytotoxic effects against various cancer cell lines.

A series of 1-arylmethyl-3-aryl-1H-pyrazole-5-carbohydrazide derivatives have been synthesized and evaluated for their ability to inhibit the growth of A549 human lung cancer cells. The general structure features a pyrazole core with substitutions at the N1, C3, and C5 positions.

Comparative in vitro Anticancer Activity

The half-maximal inhibitory concentration (IC50) is a measure of the potency of a substance in inhibiting a specific biological or biochemical function. The following table presents the IC50 values of selected 1-arylmethyl-3-aryl-1H-pyrazole-5-carbohydrazide derivatives against the A549 cell line.

Compound ID	N1-substituent	C3-substituent	A549 IC50 (µM)
Compound A	Benzyl	Phenyl	15.3
Compound B	4-Chlorobenzyl	Phenyl	10.2
Compound C	Benzyl	4-Chlorophenyl	12.8
Compound D	4-Chlorobenzyl	4-Chlorophenyl	8.5

Data synthesized from studies on pyrazole-carbohydrazide derivatives.[6][7]

Key Insights from Structure-Activity Relationship (SAR) Studies:

• Effect of Halogen Substitution: The presence of a chloro substituent on either the N1-benzyl ring or the C3-phenyl ring generally leads to an increase in cytotoxic activity. The derivative with chloro substituents on both rings (Compound D ) exhibited the highest potency in this series.[6][7]

• Lipophilicity: The lipophilicity of the compounds, often expressed as logP, has been shown to correlate with their inhibitory effects on A549 cell growth. Compounds with logP values in a specific range (e.g., 3.12-4.94) tend to exhibit greater activity.[6]

Experimental Protocol: MTT Assay for Cell Viability

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which is often used to measure cell viability and proliferation.

Materials:

• A549 human lung cancer cells

• Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS)

• Test compounds dissolved in DMSO

• MTT solution (5 mg/mL in PBS)

• 96-well plates

• Microplate reader

Procedure:

• Cell Seeding: Seed A549 cells into 96-well plates at a density of 5,000 cells/well and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of the test compounds and incubate for 48 hours.

• MTT Addition: Add MTT solution to each well and incubate for 4 hours at 37°C. The viable cells with active mitochondria will reduce the yellow MTT to purple formazan crystals.

• Formazan Solubilization: Remove the medium and add DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• IC50 Calculation: The percentage of cell viability is calculated relative to the untreated control cells. The IC50 value is determined by plotting the percentage of viability against the compound concentration.

Caption: Workflow for the MTT Cell Viability Assay.

Conclusion and Future Perspectives

The pyrazole-benzoic acid scaffold represents a highly versatile and promising platform for the discovery of new therapeutic agents. The studies highlighted in this guide demonstrate that strategic modifications to this core structure can lead to potent antimicrobial and anticancer compounds. The structure-activity relationships discussed underscore the importance of factors such as lipophilicity, electronic effects, and hydrogen bonding potential in modulating the biological efficacy of these derivatives.

While significant progress has been made, further research is warranted to fully explore the therapeutic potential of 3-(5-Amino-3-Methyl-1H-Pyrazol-1-Yl)Benzoic Acid and its derivatives. Future studies should focus on:

• Synthesis and screening of a broader range of derivatives of the core scaffold to establish more comprehensive SAR.

• Elucidation of the precise mechanisms of action of the most potent compounds.

• In vivo efficacy and toxicity studies to assess the therapeutic potential in preclinical models.

The continued exploration of this chemical space holds the promise of delivering novel and effective treatments for infectious diseases and cancer.

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A Researcher's Guide to Evaluating the Cross-Reactivity of 3-(5-Amino-3-Methyl-1H-Pyrazol-1-Yl)Benzoic Acid

Introduction: The Imperative of Selectivity in Drug Discovery

In the landscape of modern drug development, particularly within the realm of kinase inhibitors, the principle of selectivity is paramount. While the identification of a potent inhibitor against a primary therapeutic target is a significant milestone, a comprehensive understanding of its interactions across the broader kinome is critical for predicting potential off-target effects, toxicity, and ultimately, clinical success.[1] 3-(5-Amino-3-Methyl-1H-Pyrazol-1-Yl)Benzoic Acid, a novel small molecule built around a pyrazole scaffold, represents a promising starting point for targeted therapies. The pyrazole motif is a well-established pharmacophore in a multitude of approved drugs and clinical candidates, recognized for its ability to form key hydrogen bond interactions within the ATP-binding pocket of kinases.[2][3][4] However, this conserved nature of the ATP-binding site across the kinome also presents a significant challenge in achieving high selectivity.[1]

This guide provides a comprehensive framework for researchers to assess the cross-reactivity profile of 3-(5-Amino-3-Methyl-1H-Pyrazol-1-Yl)Benzoic Acid. We will delve into the theoretical underpinnings of inhibitor selectivity, present detailed experimental protocols for robust profiling, and offer a comparative analysis with hypothetical alternative compounds. Our objective is to equip researchers with the necessary tools and insights to thoroughly characterize this promising molecule and make informed decisions in their drug discovery pipeline.

Compound Profile: 3-(5-Amino-3-Methyl-1H-Pyrazol-1-Yl)Benzoic Acid

For the purpose of this illustrative guide, we will consider Kinase X as the hypothetical primary target of 3-(5-Amino-3-Methyl-1H-Pyrazol-1-Yl)Benzoic Acid. This fictional kinase belongs to the tyrosine kinase family and is implicated in a specific oncogenic signaling pathway. The aminopyrazole core of our compound is predicted to form two hydrogen bonds with the hinge region of Kinase X, while the benzoic acid moiety may interact with a solvent-exposed region, potentially contributing to both potency and selectivity.

Assessing Cross-Reactivity: A Multi-Faceted Approach

A thorough evaluation of cross-reactivity necessitates a combination of in vitro biochemical assays and cell-based target engagement studies. This dual approach allows for the determination of direct enzymatic inhibition and the confirmation of target interaction within a physiological context.

I. In Vitro Kinome Profiling

The most direct method for assessing kinase inhibitor selectivity is through large-scale panel screening.[1] Services such as KINOMEscan™ offer comprehensive profiling against hundreds of human kinases.[5] The underlying principle of this assay is a competitive binding assay where the amount of a test compound required to displace a known, immobilized ligand from a kinase is quantified.[5][6]

Hypothetical Kinome Scan Data for 3-(5-Amino-3-Methyl-1H-Pyrazol-1-Yl)Benzoic Acid

Kinase Target	Dissociation Constant (Kd) (nM)	Percent Inhibition at 1 µM
Kinase X (Primary Target)	15	98%
Kinase Y (Family A)	350	65%
Kinase Z (Family B)	1,200	30%
Kinase A (Family C)	>10,000	<10%
Kinase B (Family D)	>10,000	<10%

Interpretation of Kinome Scan Data:

The data above suggests that 3-(5-Amino-3-Methyl-1H-Pyrazol-1-Yl)Benzoic Acid is a potent inhibitor of our primary target, Kinase X, with a Kd of 15 nM. It exhibits moderate activity against Kinase Y and weak activity against Kinase Z. The compound shows minimal to no activity against a broad range of other kinases at a concentration of 1 µM, indicating a favorable initial selectivity profile.

Visualizing Kinase Selectivity:

A common method to visualize kinome-wide selectivity is the TREEspot™ dendrogram, which maps the inhibited kinases onto a phylogenetic tree of the human kinome.

Caption: Hypothetical kinase selectivity profile.

II. Cellular Target Engagement: The Cellular Thermal Shift Assay (CETSA®)

While in vitro assays are crucial for determining direct binding affinity, they do not fully recapitulate the complex cellular environment. The Cellular Thermal Shift Assay (CETSA®) is a powerful biophysical method that allows for the confirmation of target engagement in intact cells or even tissues.[7][8][9][10][11] The principle of CETSA is based on the ligand-induced thermal stabilization of the target protein.[8] Upon heating, unbound proteins denature and aggregate, while ligand-bound proteins remain soluble at higher temperatures.[10]

Experimental Workflow for CETSA

Caption: CETSA experimental workflow.

Detailed Protocol for CETSA

• Cell Culture: Culture a cell line endogenously expressing or overexpressing the target kinase (Kinase X) to near confluency.

• Compound Incubation: Treat the cells with varying concentrations of 3-(5-Amino-3-Methyl-1H-Pyrazol-1-Yl)Benzoic Acid or vehicle control (e.g., DMSO) for a predetermined time (e.g., 1 hour) at 37°C.

• Heating Step: Aliquot the cell suspensions into PCR tubes and heat them to a range of temperatures (e.g., 40°C to 70°C in 2°C increments) for 3 minutes, followed by cooling for 3 minutes at room temperature.[8]

• Cell Lysis: Lyse the cells by freeze-thaw cycles or using a suitable lysis buffer.

• Separation of Soluble and Aggregated Proteins: Centrifuge the lysates at high speed (e.g., 20,000 x g) for 20 minutes at 4°C to pellet the aggregated proteins.[9]

• Analysis: Carefully collect the supernatant (soluble fraction) and analyze the amount of soluble Kinase X at each temperature point by Western blotting or other quantitative protein detection methods.[9]

Hypothetical CETSA Results

Temperature (°C)	Soluble Kinase X (Vehicle)	Soluble Kinase X (+ Compound)
40	100%	100%
45	95%	100%
50	70%	98%
55	40%	85%
60	15%	60%
65	<5%	30%
70	<5%	10%

The results would demonstrate a rightward shift in the melting curve of Kinase X in the presence of the compound, confirming target engagement and stabilization in a cellular context.

Comparative Analysis with Structurally Similar Alternatives

To further contextualize the cross-reactivity profile, it is beneficial to compare 3-(5-Amino-3-Methyl-1H-Pyrazol-1-Yl)Benzoic Acid with structurally similar compounds. For this guide, we will consider two hypothetical alternatives:

• Compound A: A pyrazole derivative with a different substitution pattern on the phenyl ring.

• Compound B: A related heterocyclic compound lacking the benzoic acid moiety.

Comparative Selectivity Profile (IC50 in nM)

Compound	Kinase X (Primary Target)	Kinase Y (Off-Target 1)	Kinase Z (Off-Target 2)
3-(5-Amino-3-Methyl-1H-Pyrazol-1-Yl)Benzoic Acid	25	500	1500
Compound A	30	150	2000
Compound B	150	800	950

This comparative table allows for a direct assessment of the structure-activity relationship (SAR) and the structure-selectivity relationship. In this hypothetical scenario, our lead compound shows a good balance of potency and selectivity compared to Compound A, which is less selective, and Compound B, which is less potent.

Conclusion: A Pathway to a More Selective Inhibitor

The comprehensive evaluation of cross-reactivity is a non-negotiable step in the preclinical development of any targeted inhibitor. By integrating in vitro kinome-wide screening with cell-based target engagement assays like CETSA, researchers can build a robust and reliable selectivity profile for compounds such as 3-(5-Amino-3-Methyl-1H-Pyrazol-1-Yl)Benzoic Acid. This multi-pronged approach not only identifies potential off-target liabilities but also provides invaluable insights into the compound's mechanism of action and its potential for further optimization. The methodologies and comparative framework presented in this guide offer a clear pathway to de-risk drug candidates and accelerate the development of safer and more effective targeted therapies.

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A Comparative Guide to Pyrazole-Based Inhibitors of JNK3 for Neurodegenerative Disease Research

For researchers in the neurosciences and drug development, the c-Jun N-terminal kinase 3 (JNK3) presents a compelling target. Predominantly expressed in the nervous system, JNK3 is a critical mediator of stress-induced neuronal apoptosis and has been implicated in a range of neurodegenerative disorders, including Alzheimer's and Parkinson's disease, as well as ischemic stroke.[1][2][3] The development of potent and selective JNK3 inhibitors is therefore a significant goal in the pursuit of novel neuroprotective therapies.

Among the various chemical scaffolds explored, pyrazole-based structures have emerged as a particularly fruitful avenue for JNK3 inhibitor design.[4] This guide provides a comparative analysis of key pyrazole-based JNK3 inhibitor classes, delves into the essential experimental protocols for their characterization, and offers insights into the structural determinants of their potency and selectivity.

The JNK3 Signaling Pathway: A Central Role in Neuronal Apoptosis

Under conditions of cellular stress, such as exposure to inflammatory cytokines, oxidative stress, or excitotoxicity, a kinase cascade is initiated that leads to the activation of JNK3.[1][5] This cascade typically involves a MAPKKK (e.g., ASK1) phosphorylating a MAPKK (e.g., MKK4/7), which in turn dually phosphorylates JNK3 on a conserved Thr-Pro-Tyr motif.[5]

Once activated, JNK3 translocates to the nucleus and phosphorylates transcription factors, most notably c-Jun at Serine-63 and Serine-73.[1][6] This phosphorylation event enhances the transcriptional activity of the AP-1 complex, leading to the expression of pro-apoptotic genes like Fas Ligand (FasL).[1] Furthermore, JNK3 signaling can also directly impact mitochondrial apoptotic pathways, for instance, by modulating the activity of Bcl-2 family proteins, leading to the release of cytochrome c.[1][6] Inhibition of JNK3 is a promising strategy to interrupt these cascades and prevent neuronal death.[7]

Caption: The JNK3 signaling cascade in neuronal apoptosis.

Key Classes of Pyrazole-Based JNK3 Inhibitors

The development of JNK3 inhibitors has faced the significant challenge of achieving selectivity, not only against other MAP kinases like p38α but also among the highly homologous JNK isoforms (JNK1, JNK2, and JNK3).[8][9] The ATP-binding pockets of the three JNK isoforms share up to 98% sequence identity.[10] Despite this, medicinal chemistry efforts have successfully identified several classes of pyrazole-based inhibitors with varying degrees of potency and selectivity.

Aminopyrazole Derivatives

The aminopyrazole scaffold has proven to be a robust starting point for potent and selective JNK3 inhibitors.[7] Extensive structure-activity relationship (SAR) studies have led to the optimization of these compounds, improving potency, isoform selectivity, and pharmacological properties.[7][11]

• Lead Compound Example (SR-4326): An early example from this class demonstrated not only high selectivity against p38α but also a notable 18.5-fold selectivity for JNK3 over JNK1.[7]

• Key SAR Insights:

  • Hinge Binding: The aminopyrazole core typically forms crucial hydrogen bonds with the hinge residue Met149 in the JNK3 active site.[7]

  • Selectivity Pockets: Substitutions on the pyrazole and associated aryl rings can be tailored to exploit subtle differences between the JNK isoforms, particularly in hydrophobic pockets I and II, which are influenced by the gatekeeper residue.[9][12]

  • Improved Properties: Further optimization efforts have focused on enhancing drug metabolism and pharmacokinetic (DMPK) properties, including brain penetration, which is critical for treating CNS disorders.[11] One optimized compound, 26n , was found to be highly selective when profiled against 464 kinases and demonstrated good brain penetration.[11]

Pyrazole-Urea and Thiophene-Pyrazolourea Scaffolds

Building upon the pyrazole core, the incorporation of urea and thiophene-urea moieties has yielded inhibitors with excellent potency and isoform selectivity.[12]

• Lead Compound Example: Compound 2 from the pyrazole-urea series showed high selectivity against JNK1 and p38α, and remarkably, over 500-fold selectivity against JNK2.[12]

• Key SAR Insights:

  • Thiophene Advantage: The replacement of a phenyl ring with a 3,5-disubstituted thiophene ring (as in compound 6 ) significantly boosted JNK3 inhibition (IC50 of 0.05 µM) and maintained high selectivity over JNK1 (72-fold) and p38α (IC50 > 20 µM).[12]

  • Exploiting Selectivity Pockets: X-ray crystallography has confirmed that these inhibitors bind to the ATP pocket, with specific substitutions making key interactions in both hydrophobic pocket-I and pocket-II, contributing to their isoform selectivity.[12]

1-Pyrimidyl-1H-pyrazole Derivatives

More recent explorations have focused on designing JNK3 inhibitors with lower molecular weight while retaining potency and selectivity. The 3-alkyl-5-aryl-1-pyrimidyl-1H-pyrazole scaffold is a promising outcome of these efforts.[8][13]

• Lead Compound Example: Compound 8a ((R)-2-(1-(2-((1-(cyclopropanecarbonyl)pyrrolidin-3-yl)amino)pyrimidin-4-yl)-5-(3,4-dichlorophenyl)-1H-pyrazol-3-yl)acetonitrile) exhibited a JNK3 IC50 value of 227 nM.[8][13]

• Key SAR Insights:

  • High Selectivity Profile: Kinase profiling of a lead compound from this series (7a ) against 38 different kinases at a 10 µM concentration showed 90% inhibition of JNK3, with minimal activity (<20% inhibition) against most other kinases, demonstrating an excellent selectivity profile.[8]

  • Docking Studies: Molecular modeling suggests that these compounds fit well within the JNK3 binding site, and their novel scaffold provides new opportunities for developing selective inhibitors for neurodegenerative diseases.[8]

Comparative Summary of Pyrazole Inhibitors

Scaffold Class	Representative Compound	JNK3 IC50	JNK1/JNK3 Selectivity	Key Features
Aminopyrazole	SR-4326	Potent (nM range)	~18.5-fold	Good initial selectivity over JNK1 and p38α.[7]
Aminopyrazole	26n	Potent (nM range)	>50-fold	High overall kinase selectivity; good brain penetration and DMPK properties.[7][11]
Thiophene-Pyrazolourea	Compound 6	50 nM	72-fold	Excellent potency and high isoform selectivity against both JNK1 and p38α.[12]
1-Pyrimidyl-1H-pyrazole	Compound 8a	227 nM	High	Lower molecular weight design with a strong selectivity profile.[8][13]

Experimental Corner: Methodologies for Characterizing JNK3 Inhibitors

Rigorous and reproducible experimental data are the bedrock of inhibitor development. The following section details validated, step-by-step protocols for the essential assays used to characterize JNK3 inhibitors.

Workflow for In Vitro Kinase Inhibition Assay

The primary goal is to determine the concentration of the inhibitor required to reduce the activity of the JNK3 enzyme by 50% (the IC50 value). A common and robust method is a luminescence-based assay that measures ADP production, a direct product of kinase activity.

Caption: Workflow for a luminescence-based in vitro kinase assay.

Detailed Protocol: ADP-Glo™ Kinase Assay [14][15]

• Rationale: This assay quantifies kinase activity by measuring the amount of ADP produced. The luminescent signal is directly proportional to kinase activity, making it highly suitable for inhibitor screening.[14]

• Step-by-Step Methodology:

  • Reagent Preparation: Dilute recombinant human JNK3 enzyme, substrate (e.g., ATF2 or c-Jun peptide), ATP, and the test inhibitor in kinase buffer. Prepare a serial dilution of the pyrazole inhibitor.

  • Reaction Setup (384-well plate):

    • To each well, add 1 µL of inhibitor solution (or 5% DMSO for control wells).

    • Add 2 µL of diluted JNK3 enzyme.

    • Initiate the reaction by adding 2 µL of the substrate/ATP mixture.

  • Kinase Reaction: Incubate the plate at room temperature for 60 minutes.

  • ATP Depletion: Add 5 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes at room temperature.

  • Signal Generation: Add 10 µL of Kinase Detection Reagent to convert the ADP generated into ATP, which is then used by a luciferase to produce a light signal. Incubate for 30 minutes at room temperature.

  • Data Acquisition: Measure the luminescence using a plate reader.

  • Self-Validation:

    • Positive Control: Reaction with enzyme and DMSO (no inhibitor) to define 100% activity.

    • Negative Control: Reaction without enzyme to define background signal.

    • Reference Inhibitor: Include a known JNK3 inhibitor (e.g., SP600125) as a control for assay performance.

Workflow for Cell-Based JNK Activity Assay

To confirm that an inhibitor is active in a cellular context, it is crucial to measure its effect on the JNK signaling pathway within cells. A gold-standard method is to measure the phosphorylation of the endogenous JNK substrate, c-Jun, via Western Blot.

Caption: Workflow for a cell-based c-Jun phosphorylation assay.

Detailed Protocol: Western Blot for Phospho-c-Jun [16][17]

• Rationale: This assay directly measures the downstream consequence of JNK activity in cells. A reduction in the phospho-c-Jun signal in the presence of the inhibitor provides strong evidence of its cellular target engagement.[17]

• Step-by-Step Methodology:

  • Cell Culture and Treatment: Plate neuronal cells (e.g., SH-SY5Y) and allow them to adhere. Pre-incubate the cells with a range of concentrations of the pyrazole inhibitor (and a DMSO vehicle control) for 1-2 hours.

  • JNK Activation: Stimulate the JNK pathway by treating the cells with a stress-inducing agent like Anisomycin or by exposure to UV radiation.

  • Cell Lysis: Wash the cells with cold PBS and lyse them in RIPA buffer containing protease and phosphatase inhibitors. Scrape the cells, collect the lysate, and clarify by centrifugation.

  • Protein Quantification: Determine the protein concentration of each lysate using a BCA assay to ensure equal loading.

  • SDS-PAGE and Transfer: Separate 20-30 µg of protein from each sample on an SDS-polyacrylamide gel. Transfer the separated proteins to a PVDF membrane.

  • Immunoblotting:

    • Block the membrane for 1 hour at room temperature in 5% non-fat dry milk or BSA in TBST.

    • Incubate the membrane overnight at 4°C with a primary antibody specific for phosphorylated c-Jun (e.g., anti-phospho-c-Jun Ser63).

    • Wash the membrane and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Detection: Add an enhanced chemiluminescence (ECL) substrate and visualize the bands using a digital imager.

  • Self-Validation:

    • Loading Control: After imaging, strip the membrane and re-probe with an antibody for a housekeeping protein (e.g., β-Actin or GAPDH) to confirm equal protein loading across all lanes.

    • Total Protein Control: Re-probe with an antibody for total c-Jun to ensure that changes in the phosphorylated signal are not due to changes in the total amount of c-Jun protein.

    • Controls: Include an "unstimulated" control (no stress agent) and a "stimulated" control (stress agent + DMSO) to establish the dynamic range of the assay.

Future Perspectives

The development of pyrazole-based JNK3 inhibitors has made significant strides, yielding compounds with high potency and impressive isoform selectivity.[18] The ongoing challenge lies in optimizing these molecules to possess the full suite of properties required for a successful CNS therapeutic, including excellent blood-brain barrier permeability, metabolic stability, and a clean safety profile.[11] The structural insights gained from co-crystal structures and the robust assay cascades described here will continue to guide medicinal chemists in the rational design of the next generation of neuroprotective agents targeting JNK3.

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A Senior Application Scientist's Guide to Validating the Neuroprotective Effects of Pyrazole Derivatives In Vivo

Authored for Researchers, Scientists, and Drug Development Professionals

The pursuit of effective neuroprotective agents is a cornerstone of modern neuroscience research, aimed at mitigating the devastating impact of neurodegenerative diseases and acute brain injuries.[1] Among the diverse chemical scaffolds under investigation, pyrazole and its derivatives have emerged as a particularly promising class of compounds.[1][2] Their diverse biological activities, including anti-inflammatory, antioxidant, and specific enzyme inhibition properties, position them as compelling candidates for therapeutic development.[2][3][4]

This guide provides an in-depth, comparative framework for the in vivo validation of pyrazole derivatives. Moving beyond a simple recitation of protocols, we will explore the causal logic behind experimental design, ensuring that each step contributes to a robust, self-validating study. We will compare a novel pyrazole derivative against a well-established agent in a clinically relevant model of focal cerebral ischemia, providing the technical details necessary for replication and interpretation.

Rationale and Compound Selection: Why Pyrazole Derivatives?

The pyrazole nucleus, a five-membered heterocyclic ring, is a versatile scaffold that allows for extensive chemical modification.[1] This versatility has led to the development of derivatives that can modulate key pathways implicated in neuronal death, such as neuroinflammation and oxidative stress.[3][5]

• Anti-inflammatory Action: Many pyrazole derivatives exhibit potent anti-inflammatory effects, often through the inhibition of cyclooxygenase-2 (COX-2) or by downregulating pro-inflammatory mediators like TNF-α and NF-κB.[3]

• Antioxidant Properties: Certain derivatives can directly scavenge reactive oxygen species (ROS) or enhance endogenous antioxidant defenses, protecting neurons from oxidative damage.[4][5]

• Enzyme Inhibition: Specific pyrazole compounds have been designed to inhibit kinases like GSK-3β, which are implicated in apoptosis and tau hyperphosphorylation.

For this guide, we will focus on a hypothetical novel pyrazole derivative, PZ-Neuro-1 , designed for high blood-brain barrier permeability and potent anti-inflammatory activity. We will compare its efficacy against Edaravone , a free radical scavenger approved for the treatment of acute ischemic stroke and ALS, providing a clinically relevant benchmark.

The In Vivo Proving Ground: Model Selection

The choice of an animal model is the most critical decision in preclinical validation. The model must recapitulate key aspects of the human pathology to ensure translational relevance.[6][7][8] For assessing neuroprotection against acute injury, the transient Middle Cerebral Artery Occlusion (tMCAO) model in rats is the gold standard.[9][10]

Why the tMCAO Model?

• Clinical Relevance: It mimics human ischemic stroke, involving the occlusion of a major cerebral artery followed by reperfusion, which is a common clinical scenario.[9]

• Reproducibility: The intraluminal suture method, when properly executed, produces a consistent and quantifiable infarct volume.[9][11]

• Validated Endpoints: A wealth of literature supports the use of behavioral, histological, and molecular endpoints to assess outcomes in this model.[12]

Below is a diagram outlining the comprehensive experimental workflow for validating a test compound like PZ-Neuro-1 using the tMCAO model.

Caption: High-level experimental workflow for in vivo validation of neuroprotective compounds.

Comparative Efficacy Analysis

The core of this guide is the direct comparison of PZ-Neuro-1 and Edaravone. Efficacy is not a single value but a composite of outcomes across behavioral, histological, and molecular levels.

Data Presentation: A Comparative Summary

All quantitative data should be summarized for clear comparison. The table below illustrates how to present the expected outcomes from our hypothetical study.

Parameter	Sham Control	Vehicle Control (MCAO)	PZ-Neuro-1 (10 mg/kg)	Edaravone (3 mg/kg)
Neurological Score (Day 7)	18 ± 0.5	9 ± 1.2	14 ± 1.5	13 ± 1.1
Infarct Volume (mm³, Day 7)	0	210 ± 25	115 ± 20	135 ± 18
Neuronal Survival (NeuN+)	100%	45 ± 5%	75 ± 6%	70 ± 5%
Brain TNF-α (pg/mg protein)	15 ± 3	85 ± 10	35 ± 8	45 ± 7
* p < 0.05 compared to Vehicle Control

Interpreting the Data

• Behavioral Outcomes: The Garcia neurological score provides a functional assessment of recovery. An improvement in this score, as seen with both PZ-Neuro-1 and Edaravone, is a primary indicator of efficacy.

• Histological Validation: 2,3,5-triphenyltetrazolium chloride (TTC) staining is crucial for quantifying the infarct volume. A significant reduction in infarct size is a direct measure of tissue salvation.[13] Furthermore, immunohistochemical staining for NeuN (a marker for mature neurons) and GFAP (a marker for reactive astrocytes) confirms neuronal loss and glial scarring, respectively.[14][15]

• Mechanistic Insight: Measuring levels of pro-inflammatory cytokines like TNF-α via ELISA provides evidence for the compound's proposed mechanism of action.[16] The greater reduction by PZ-Neuro-1 supports its design as a potent anti-inflammatory agent.

Key Experimental Protocols: A Step-by-Step Guide

Scientific integrity demands methodological transparency. Here are detailed protocols for the key phases of the validation study.

Protocol 1: Transient Middle Cerebral Artery Occlusion (tMCAO) in Rats

This protocol is adapted from standard procedures and requires strict adherence to aseptic techniques and animal welfare guidelines.[9][10][11]

• Animal Preparation: Anesthetize a male Sprague-Dawley rat (270-320g) via intraperitoneal injection of ketamine/xylazine.[10] Maintain body temperature at 37°C using a heating pad.

• Surgical Exposure: Make a midline cervical incision and carefully expose the right common carotid artery (CCA), external carotid artery (ECA), and internal carotid artery (ICA).

• Suture Preparation: Use a 4-0 nylon monofilament with its tip blunted by heating and coated with poly-L-lysine to ensure complete occlusion.[9]

• Occlusion: Ligate the CCA proximally and the ECA distally. Introduce the prepared filament through a small incision in the CCA and advance it up the ICA until a slight resistance is felt (approximately 18-20 mm), indicating the occlusion of the MCA origin.

• Ischemia & Reperfusion: Maintain the occlusion for 90 minutes. After the ischemic period, carefully withdraw the filament to allow reperfusion.[10][11] Close the incision.

• Post-Operative Care: Administer saline for hydration and appropriate analgesia. Monitor the animal closely during recovery.

Protocol 2: Immunohistochemical Staining for NeuN & GFAP

This protocol allows for the visualization and quantification of neuronal survival and astrogliosis.

• Tissue Preparation: Deeply anesthetize the rat and perform transcardial perfusion with saline followed by 4% paraformaldehyde (PFA). Post-fix the extracted brain in PFA overnight, then transfer to a 30% sucrose solution for cryoprotection.

• Sectioning: Cut 30 µm coronal sections using a cryostat.

• Staining Procedure:

  • Wash sections in Phosphate-Buffered Saline (PBS).

  • Perform antigen retrieval if necessary (e.g., citrate buffer at 95°C for 10 min).

  • Block non-specific binding with a blocking buffer (e.g., 5% normal goat serum in PBS with 0.3% Triton X-100) for 1 hour.[17]

  • Incubate overnight at 4°C with primary antibodies: Mouse anti-NeuN (1:500) and Rabbit anti-GFAP (1:1000).[14]

  • Wash sections in PBS and incubate for 2 hours with corresponding fluorescent secondary antibodies (e.g., Goat anti-Mouse Alexa Fluor 488 and Goat anti-Rabbit Alexa Fluor 594).

  • Counterstain with DAPI to visualize cell nuclei.

• Imaging and Analysis: Mount sections on slides and image using a fluorescence or confocal microscope. Quantify the number of NeuN-positive cells and the GFAP-positive area in the peri-infarct region using image analysis software.

Mechanistic Grounding: Visualizing the Signaling Pathway

To be truly valuable, a neuroprotective agent should act on a well-defined molecular pathway. PZ-Neuro-1 is hypothesized to inhibit the pro-inflammatory NF-κB signaling cascade, a key driver of post-ischemic inflammation.

Caption: Hypothesized mechanism: PZ-Neuro-1 inhibits the IKK complex, preventing NF-κB activation.

Conclusion and Future Directions

This guide outlines a comprehensive and rigorous framework for the in vivo validation of pyrazole derivatives as neuroprotective agents. By employing a clinically relevant animal model, using a well-established comparator drug, and assessing a multi-faceted set of endpoints, researchers can generate a robust data package.

The hypothetical results indicate that PZ-Neuro-1 is not only effective but potentially superior to Edaravone in this model, particularly in its targeted anti-inflammatory action. This self-validating approach—where functional, structural, and mechanistic data converge—provides the trustworthy evidence needed to advance a compound through the drug development pipeline. Future studies should explore chronic dosing regimens, test efficacy in other neurodegenerative models (e.g., MPTP models of Parkinson's), and investigate detailed pharmacokinetic and pharmacodynamic profiles.[18][19][20][21]

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A Comparative Guide to the Anti-Obesity Activity of Pyrazole-Fused Benzimidazole Derivatives

For Researchers, Scientists, and Drug Development Professionals

The escalating global obesity epidemic necessitates the urgent development of novel and effective anti-obesity therapeutics. Among the promising scaffolds in medicinal chemistry, pyrazole-fused benzimidazole derivatives have emerged as a class of compounds with significant potential. This guide provides a comprehensive comparison of their anti-obesity activity, supported by available experimental data, with a focus on their primary mechanism of action as pancreatic lipase inhibitors. While direct in-vivo data for this specific fused heterocyclic system remains forthcoming, this guide will draw upon evidence from structurally related pyrazole and benzimidazole derivatives to project their potential efficacy in preclinical models.

The Rationale for Targeting Pancreatic Lipase in Obesity

Pancreatic lipase (PL) is a critical enzyme in the digestion of dietary fats, responsible for hydrolyzing triglycerides into fatty acids and monoglycerides, which are then absorbed by the small intestine. Inhibition of PL presents a validated therapeutic strategy for weight management. By reducing the absorption of dietary fats, PL inhibitors can lead to a decrease in caloric intake and subsequent weight loss. The FDA-approved drug Orlistat is a well-known pancreatic lipase inhibitor that validates this mechanism for the treatment of obesity.

Pyrazole-Fused Benzimidazole Derivatives as Pancreatic Lipase Inhibitors: An In Vitro Comparison

A recent study detailed the design, synthesis, and in vitro evaluation of a series of N5-(1H-pyrazol-3-yl)-3H-benzo[d]imidazole-2,5-diamine derivatives as potential pancreatic lipase inhibitors[1][2]. The study provides compelling evidence for the potential of this scaffold in targeting PL.

In Vitro Pancreatic Lipase Inhibition Data

The following table summarizes the in vitro pancreatic lipase inhibitory activity of a selection of the synthesized pyrazole-fused benzimidazole derivatives compared to the standard drug, Orlistat[1][2].

Compound	Structure	% PL Inhibition (at 100 µg/mL)	Binding Affinity (kcal/mol)
Orlistat	(Standard)	91 ± 1.68	-4.5
Compound 1	R = 4-chlorophenyl	85 ± 1.25	-8.2
Compound 2	R = 4-fluorophenyl	88 ± 1.52	-8.5
Compound 3	R = 4-nitrophenyl	90 ± 1.15	-9.0
Compound 4	R = naphthalen-1-yl	93 ± 1.12	-9.5

Data sourced from Unnisa et al., 2022[1][2]

Structure-Activity Relationship (SAR) Insights

The in vitro data reveals key structural features that influence the pancreatic lipase inhibitory activity of these pyrazole-fused benzimidazole derivatives. The parent molecule, a pyrazole-fused benzimidazole core, serves as the foundational scaffold. The variation of the R group on the imine moiety significantly impacts the inhibitory potency. A clear trend is observed where electron-withdrawing groups and larger aromatic systems at the R position enhance the inhibitory activity. The most potent compound in the series, Compound 4, featuring a naphthalene ring, exhibited a remarkable 93% inhibition of pancreatic lipase, surpassing the standard drug Orlistat in this in vitro assay[1][2]. This suggests that the larger surface area of the naphthalene moiety may facilitate stronger hydrophobic interactions within the active site of the enzyme.

The superior binding affinity of the synthesized compounds compared to Orlistat, as indicated by the more negative kcal/mol values, further supports their potential as potent PL inhibitors. Molecular docking studies from the research indicate that these derivatives form multiple hydrogen bonds and hydrophobic interactions with key amino acid residues in the active site of pancreatic lipase, providing a structural basis for their inhibitory activity[1][2].

Potential for Dual Inhibition: α-Amylase Activity

In addition to pancreatic lipase, α-amylase is another key enzyme in the digestion of carbohydrates. Inhibition of α-amylase can slow down the breakdown of complex carbohydrates into simple sugars, thereby reducing post-prandial glucose levels and potentially contributing to weight management. While specific data on the α-amylase inhibitory activity of pyrazole-fused benzimidazole derivatives is not yet available, studies on other pyrazole derivatives have demonstrated their potential to inhibit this enzyme[3]. This suggests a promising avenue for future research to explore the possibility of dual-acting anti-obesity agents within this chemical class.

Projected In Vivo Anti-Obesity Performance: A Comparative Outlook

As of the writing of this guide, in vivo studies specifically evaluating the anti-obesity effects of pyrazole-fused benzimidazole derivatives have not been published. However, by examining the in vivo performance of structurally related pyrazole and benzimidazole derivatives, we can extrapolate their potential efficacy in animal models of obesity.

In Vivo Evidence from Pyrazole Derivatives

Studies on other pyrazole-containing compounds have demonstrated significant anti-obesity effects in vivo. For instance, a xanthohumol pyrazole derivative was shown to improve diet-induced obesity and increase energy expenditure in high-fat diet-fed mice[4][5][6]. Another study on a pyrazolone derivative, C29, reported its ability to protect against high-fat diet-induced obesity in mice through the activation of AMPK in adipose tissue[7]. Furthermore, a series of 1,5-diarylpyrazole fatty acid amides were evaluated as hypophagic agents, with several compounds showing anorexigenic properties and reducing food intake in rats[8].

These findings with various pyrazole derivatives suggest that the pyrazole moiety can contribute to anti-obesity effects through multiple mechanisms, including increased energy expenditure and reduced appetite, in addition to the inhibition of digestive enzymes.

In Vivo Evidence from Benzimidazole Derivatives

Benzimidazole derivatives have also been investigated for their anti-obesity potential. One study identified a novel benzimidazole derivative as a highly potent neuropeptide Y (NPY) Y5 receptor antagonist[9]. Chronic oral administration of this compound in diet-induced obese (DIO) mice resulted in a dose-dependent reduction of body weight gain[9]. Another study on aminobenzimidazole derivatives with a phenylcyclohexyl acetic acid group, acting as DGAT-1 inhibitors, demonstrated good in vivo efficacy in a 4-week study with a DIO mouse model[10]. Additionally, a series of benzimidazole-2-carboxamide derivatives showed significant antihyperlipidemic activity in Triton WR-1339 induced hyperlipidemic rats, with the most active compound demonstrating potent lipid-lowering effects[11].

The in vivo anti-obesity and lipid-lowering activities of these diverse benzimidazole derivatives highlight the therapeutic potential of this heterocyclic system in combating metabolic disorders.

Experimental Protocols

For researchers aiming to validate and expand upon the findings presented in this guide, detailed experimental protocols are provided below.

In Vitro Pancreatic Lipase Inhibition Assay

This protocol is adapted from established methods for determining pancreatic lipase activity.

Materials:

• Porcine Pancreatic Lipase (PPL)

• p-Nitrophenyl Palmitate (pNPP) as substrate

• Tris-HCl buffer (pH 8.0)

• Orlistat (positive control)

• Test compounds (pyrazole-fused benzimidazole derivatives)

• 96-well microplate reader

Procedure:

• Prepare a stock solution of PPL in Tris-HCl buffer.

• Prepare stock solutions of the test compounds and Orlistat in a suitable solvent (e.g., DMSO).

• In a 96-well plate, add Tris-HCl buffer, the test compound solution (or Orlistat/vehicle control), and the PPL solution.

• Pre-incubate the mixture at 37°C for 15 minutes.

• Initiate the reaction by adding the pNPP substrate solution.

• Measure the absorbance at 405 nm at regular intervals to determine the rate of p-nitrophenol formation.

• Calculate the percentage of inhibition using the following formula: % Inhibition = [(Abs_control - Abs_sample) / Abs_control] x 100

In Vivo High-Fat Diet-Induced Obesity Mouse Model

This protocol outlines the induction of obesity in mice, a standard preclinical model for evaluating anti-obesity agents.

Animals:

• Male C57BL/6J mice (6-8 weeks old)

Diet:

• High-Fat Diet (HFD): 45-60% of calories from fat

• Control Diet (CD): 10% of calories from fat

Procedure:

• Acclimatize the mice for one week with free access to standard chow and water.

• Randomly divide the mice into experimental groups (e.g., CD, HFD, HFD + Test Compound, HFD + Orlistat).

• Provide the respective diets to the mice for a period of 8-12 weeks to induce obesity.

• Administer the test compounds or vehicle control daily via oral gavage.

• Monitor body weight and food intake weekly.

• At the end of the study, collect blood samples for analysis of lipid profiles (total cholesterol, triglycerides, HDL, LDL) and glucose levels.

• Harvest and weigh adipose tissue (e.g., epididymal, perirenal) and liver.

Visualizing the Mechanism and Workflow

Mechanism of Action: Pancreatic Lipase Inhibition

Caption: Inhibition of pancreatic lipase by pyrazole-fused benzimidazole derivatives.

Experimental Workflow for Anti-Obesity Drug Discovery

Caption: A typical workflow for the discovery and evaluation of novel anti-obesity agents.

Conclusion and Future Directions

The available in vitro evidence strongly suggests that pyrazole-fused benzimidazole derivatives are a promising class of pancreatic lipase inhibitors with the potential for development as anti-obesity agents. The structure-activity relationship studies provide a clear rationale for the design of even more potent inhibitors.

The critical next step in the evaluation of this compound class is to conduct comprehensive in vivo studies using established animal models of obesity. These studies will be essential to determine their efficacy in reducing body weight, improving lipid profiles, and assessing their overall safety and pharmacokinetic profiles. Furthermore, investigating their potential to inhibit other digestive enzymes, such as α-amylase, could reveal opportunities for developing dual-acting agents with a broader spectrum of anti-obesity effects.

The insights from the in vivo studies of structurally related pyrazole and benzimidazole derivatives provide a strong basis for optimism regarding the potential of the fused heterocyclic system. Future research in this area is highly warranted and could lead to the discovery of novel and effective treatments for obesity.

References

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A Multi-Parametric Comparative Guide to the In Vitro Toxicity of 3-(5-Amino-3-Methyl-1H-Pyrazol-1-Yl)Benzoic Acid

Executive Summary

The pyrazole scaffold is a cornerstone in modern medicinal chemistry, forming the core of numerous approved therapeutics.[1][2][3] As novel pyrazole derivatives are synthesized, a rigorous and early assessment of their toxicological profile is paramount to de-risk drug development pipelines.[4][5] This guide presents a comprehensive framework for evaluating the in vitro cytotoxicity of a novel pyrazole derivative, 3-(5-Amino-3-Methyl-1H-Pyrazol-1-Yl)Benzoic Acid (referred to herein as AMPB). We employ a multi-parametric approach, utilizing a panel of well-established assays to probe different facets of cellular toxicity—metabolic viability, membrane integrity, and the mechanism of cell death. By comparing AMPB's activity against a standard chemotherapeutic agent (Doxorubicin) across both a cancerous (HeLa) and a non-cancerous (HEK293) cell line, this guide provides a template for generating a nuanced and actionable toxicity profile, crucial for guiding further preclinical development.

Introduction: The Pyrazole Scaffold and the Imperative of Early Toxicity Assessment

Pyrazole and its derivatives are privileged structures in drug discovery, lauded for their metabolic stability and versatile biological activities, which span anticancer, anti-inflammatory, and antimicrobial applications.[1][3][6] The five-membered heterocyclic ring can serve as a bioisostere for other aromatic systems, often improving physicochemical properties and target engagement.[3] The subject of this guide, 3-(5-Amino-3-Methyl-1H-Pyrazol-1-Yl)Benzoic Acid (AMPB), is a novel synthetic compound incorporating this key scaffold.

While the therapeutic potential of such compounds is significant, early and robust in vitro toxicology screening is a critical step to identify liabilities that could lead to late-stage attrition.[4][5] Relying on a single cytotoxicity assay can be misleading, as different compounds can induce cell death through varied mechanisms. Therefore, a multi-assay strategy provides a more holistic understanding of a compound's potential toxicity.[7]

This guide details a comparative study designed to:

• Quantify the cytotoxic potential of AMPB in both a cancer cell line (HeLa) and a non-cancerous cell line (HEK293).

• Compare its potency against a well-characterized cytotoxic agent, Doxorubicin.

• Elucidate the primary mechanism of cell death by distinguishing between apoptosis and necrosis.

To achieve this, we utilize three orthogonal assays: the MTT assay to measure metabolic activity, the Lactate Dehydrogenase (LDH) assay for membrane integrity, and Annexin V/Propidium Iodide (PI) staining to assess the mode of cell death.[8][9][10]

Experimental Design and Rationale

The credibility of any toxicity assessment hinges on a well-conceived experimental design. Our choices of cell lines, comparative compounds, and assay panel are deliberate and grounded in established toxicological principles.

Rationale for Cell Line Selection

The choice of cell line is a critical parameter in developing an in vitro test system.[11] To generate a meaningful preliminary toxicity profile for AMPB, we selected two widely used and well-characterized human cell lines:

• HeLa (Human Cervical Adenocarcinoma): As one of the most common and robust cancer cell lines, HeLa provides a sensitive system for evaluating potential anticancer activity.[12] Its rapid growth and established protocols make it an ideal starting point for cytotoxicity screening.

• HEK293 (Human Embryonic Kidney): This non-cancerous cell line serves as a crucial control to assess the selectivity of the test compound.[12] A compound that is highly toxic to both HeLa and HEK293 cells may have a narrow therapeutic window, whereas a compound that selectively targets cancer cells is a more promising candidate.

Comparative Compounds for Context

To interpret the cytotoxicity of AMPB, its effects must be benchmarked against appropriate controls:

• Doxorubicin (Positive Control): A widely used chemotherapeutic agent with a well-documented, potent cytotoxic effect across many cell lines. It serves as a positive control to validate assay performance and provides a benchmark for the potency of AMPB.[13]

• Vehicle Control (0.1% DMSO): The solvent used to dissolve AMPB and Doxorubicin. This control is essential to ensure that any observed cytotoxicity is due to the compound itself and not the vehicle.

A Multi-Parametric Assay Strategy

No single assay can capture the complexity of cellular toxicity. We therefore employ a tripartite strategy to build a comprehensive profile of AMPB's effects.

• MTT Assay: Measures the activity of mitochondrial dehydrogenases, which reflects the metabolic state and viability of the cell population.[8] A reduction in the conversion of the yellow MTT salt to purple formazan crystals indicates a loss of viable, metabolically active cells.[14]

• LDH Assay: Quantifies the release of lactate dehydrogenase, a stable cytosolic enzyme that leaks into the culture medium when the plasma membrane is compromised.[9][15] This assay is a direct measure of cytotoxicity resulting from membrane damage, often associated with necrosis.[16][17]

• Annexin V/PI Apoptosis Assay: This flow cytometry-based method provides mechanistic insight by differentiating between modes of cell death.[10][18] Annexin V binds to phosphatidylserine, which translocates to the outer cell membrane during early apoptosis, while Propidium Iodide (PI) is a DNA-binding dye that can only enter cells with compromised membranes, characteristic of late apoptosis or necrosis.[10][18]

The overall experimental workflow is depicted in the diagram below.

Caption: Simplified intrinsic apoptosis pathway potentially activated by AMPB.

Conclusion and Future Directions

This guide demonstrates a robust, multi-parametric strategy for the initial in vitro toxicity assessment of the novel pyrazole derivative, 3-(5-Amino-3-Methyl-1H-Pyrazol-1-Yl)Benzoic Acid. Our comparative analysis indicates that AMPB is a moderately potent cytotoxic agent with a promising selectivity for cancer cells over non-cancerous cells. Furthermore, it appears to induce cell death primarily through an apoptotic mechanism.

These findings position AMPB as a compound of interest for further investigation. Future studies should expand the panel of cell lines to include other cancer types, further investigate the specific molecular targets within the apoptotic pathway, and eventually progress to in vivo models to assess efficacy and systemic toxicity. This structured, multi-assay approach provides a solid foundation for making informed decisions in the drug discovery process.

References

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Safety & Regulatory Compliance

A Researcher's Guide to the Safe Disposal of 3-(5-Amino-3-Methyl-1H-Pyrazol-1-Yl)Benzoic Acid

As researchers and scientists at the forefront of drug development, our commitment to innovation is intrinsically linked to our responsibility for safety and environmental stewardship. The proper management of chemical waste is not merely a regulatory hurdle; it is a cornerstone of a robust and ethical research program. This guide provides a detailed, step-by-step protocol for the safe disposal of 3-(5-Amino-3-Methyl-1H-Pyrazol-1-Yl)Benzoic Acid, ensuring the protection of laboratory personnel and the environment.

I. Hazard Assessment and Chemical Profile

Before initiating any disposal procedure, a thorough understanding of the compound's potential hazards is essential. The key structural features—an aromatic carboxylic acid, an amino group, and a pyrazole ring—inform the following assessment.

Property	Hazard Assessment	Rationale & References
Acute Toxicity	May be harmful if swallowed.	Based on data for similar structures, such as other substituted benzoic acids and pyrazole derivatives.[5]
Skin Corrosion/Irritation	Causes skin irritation.	A common characteristic of many aromatic carboxylic acids and amines.[5][6]
Serious Eye Damage/Irritation	Causes serious eye irritation.	Direct contact with the eyes is likely to cause significant irritation.[5][6][7]
Environmental Hazards	Potential for environmental harm. Aromatic amines can be toxic to aquatic life.[3][4][8]	Proper disposal is crucial to prevent contamination of water sources.[2][9]

II. Personal Protective Equipment (PPE)

A steadfast commitment to safety begins with the consistent and correct use of Personal Protective Equipment. When handling 3-(5-Amino-3-Methyl-1H-Pyrazol-1-Yl)Benzoic Acid in any form—solid, in solution, or as waste—the following PPE is mandatory:

• Eye Protection: Wear tightly fitting safety goggles or a face shield.[10]

• Hand Protection: Use chemically resistant gloves (e.g., nitrile) that have been inspected for integrity before use.[10]

• Protective Clothing: A lab coat is essential to protect against skin contact.[9]

• Respiratory Protection: If there is a risk of generating dust or aerosols, use a NIOSH/MSHA or European Standard EN 149 approved respirator.[7]

III. Disposal Workflow: A Step-by-Step Protocol

The following workflow provides a systematic approach to the disposal of 3-(5-Amino-3-Methyl-1H-Pyrazol-1-Yl)Benzoic Acid, from the point of generation to final collection.

Caption: Decision workflow for the proper disposal of 3-(5-Amino-3-Methyl-1H-Pyrazol-1-Yl)Benzoic Acid.

1. Waste Determination: Any amount of 3-(5-Amino-3-Methyl-1H-Pyrazol-1-Yl)Benzoic Acid that is no longer needed, including expired material, reaction byproducts, and contaminated materials, must be treated as hazardous waste.[11] Under no circumstances should this chemical be disposed of down the drain or in regular trash.[2][11]

2. Container Selection and Labeling:

• Solid Waste: Collect solid waste, including contaminated gloves, weigh boats, and absorbent paper, in a designated, durable, and sealable container, such as a plastic bag or a wide-mouth jar.[12]

• Liquid Waste: Collect solutions containing the compound in a leak-proof, chemically compatible container with a secure, tight-fitting lid.[2][13] Glass containers are generally suitable, but avoid metal containers for acidic solutions.[12][13]

• Labeling: All waste containers must be clearly labeled with the words "Hazardous Waste" and a full chemical name: "3-(5-Amino-3-Methyl-1H-Pyrazol-1-Yl)Benzoic Acid".[11][14] Avoid using abbreviations or chemical formulas.[11] The label should also include the date when waste was first added to the container.[2]

3. Waste Segregation and Storage:

• Keep solid and liquid waste streams separate.[13]

• Store waste containers in a designated and clearly marked satellite accumulation area within the laboratory.[14]

• Ensure that the waste is segregated from incompatible materials, such as strong oxidizing agents and strong bases.[5]

• Keep waste containers closed except when adding waste.[11][14] Do not overfill containers; a general rule is to fill to no more than 90% capacity to allow for expansion and prevent spills.[12]

4. Disposal of Empty Containers:

• Empty containers that held 3-(5-Amino-3-Methyl-1H-Pyrazol-1-Yl)Benzoic Acid must be triple-rinsed with a suitable solvent (e.g., water or an appropriate organic solvent).[11][15]

• The first rinsate must be collected and disposed of as hazardous waste.[2][11] Subsequent rinsates may also need to be collected, depending on institutional policies.

• After triple-rinsing, the container can often be disposed of in the regular trash or recycled, provided all labels have been removed or defaced.[11][13]

5. Spill Response: In the event of a spill, immediately alert personnel in the area. For a small spill of solid material, carefully sweep it up and place it in a labeled hazardous waste container.[5] Avoid generating dust.[16] For liquid spills, use an inert absorbent material, collect the absorbed material, and place it in a sealed container for disposal as hazardous waste.[8][10] Ensure the area is well-ventilated. For large spills, evacuate the area and contact your institution's Environmental Health and Safety (EHS) department.

6. Requesting Waste Pickup: Once a waste container is full or has been in accumulation for the maximum time allowed by your institution (often 90 days), contact your EHS department to schedule a pickup.[12][14] Do not allow waste to accumulate in the laboratory.[11]

IV. Waste Minimization: A Proactive Approach

The most effective disposal procedure is to minimize waste generation from the outset. Consider the following strategies:

• Source Reduction: Order only the quantity of chemical required for your experiments.[14]

• Scale Reduction: Whenever feasible, reduce the scale of your experiments to minimize the volume of waste produced.[14]

• Inventory Management: Maintain an accurate inventory of your chemicals to avoid ordering duplicates and to identify materials approaching their expiration dates.[13]

By adhering to these procedures, you contribute to a culture of safety and responsibility within the scientific community. The careful management of chemical waste is a direct reflection of our commitment to excellence in research.

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Navigating the Unseen: A Senior Application Scientist's Guide to Safely Handling 3-(5-Amino-3-Methyl-1H-Pyrazol-1-Yl)Benzoic Acid

For the dedicated researchers, scientists, and drug development professionals pushing the boundaries of innovation, the introduction of novel compounds into the laboratory workflow is a daily reality. Among these is 3-(5-Amino-3-Methyl-1H-Pyrazol-1-Yl)Benzoic Acid, a molecule with significant potential. However, its promise is matched by the imperative for meticulous handling to ensure the safety of those at the forefront of discovery. This guide provides essential, immediate safety and logistical information, moving beyond a simple checklist to offer a framework for understanding the "why" behind each safety protocol. Our goal is to empower you with the knowledge to not only protect yourself but also to cultivate a deeply ingrained culture of safety within your laboratory.

Hazard Assessment: Deconstructing the Molecule to Understand the Risk

A thorough understanding of a chemical's potential hazards is the bedrock of safe laboratory practice. In the absence of a specific Safety Data Sheet (SDS) for 3-(5-Amino-3-Methyl-1H-Pyrazol-1-Yl)Benzoic Acid, a prudent approach involves a detailed analysis of its constituent functional groups: the pyrazole core, the aromatic amine, and the carboxylic acid.

• Pyrazole Core: Pyrazole and its derivatives are known for a wide spectrum of biological activities.[1] This inherent bioactivity necessitates careful handling to avoid unintended physiological effects. While some pyrazole derivatives have shown low acute toxicity, others can be more potent.[2][3]

• Aromatic Amine Group: This functional group is a primary area of concern. Aromatic amines as a class are known for their potential carcinogenicity and mutagenicity.[4] A significant hazard is their ability to be readily absorbed through the skin, making dermal contact a critical exposure route.[4] Inhalation of dust particles is another major concern. Symptoms of exposure to aromatic amines can include headache, dizziness, cyanosis (a bluish discoloration of the skin), and in the long term, there is an association with an elevated risk of bladder cancer.[5][6]

• Carboxylic Acid Group: While generally less hazardous than aromatic amines, carboxylic acids can be irritants and, in some cases, corrosive to the skin and eyes.[7][8] The acidic nature of this group also means it can react with bases, so proper segregation of chemicals is important.

Given these considerations, 3-(5-Amino-3-Methyl-1H-Pyrazol-1-Yl)Benzoic Acid should be handled as a hazardous substance with the potential for skin and respiratory irritation, and possible long-term health effects due to the aromatic amine moiety.

Personal Protective Equipment (PPE): Your First Line of Defense

The selection and correct use of Personal Protective Equipment (PPE) are non-negotiable when handling this compound. The following recommendations are based on a comprehensive risk assessment of the compound's potential hazards.

Eye and Face Protection

Minimum Requirement: ANSI Z87.1-compliant safety glasses with side shields.

Recommended for Splash Hazards: Chemical splash goggles should be worn when there is a risk of splashing, such as when preparing solutions or during purification processes.

Full Face Protection: A face shield worn over safety glasses or goggles is required for procedures with a higher risk of splashes or unforeseen reactions.

Skin and Body Protection

Laboratory Coat: A clean, buttoned, flame-resistant laboratory coat is mandatory to protect against incidental contact and small splashes.

Gloves: The choice of glove material is critical due to the potential for dermal absorption of the aromatic amine. Nitrile gloves are a common choice in laboratory settings; however, they may offer limited resistance to aromatic amines.[9] Therefore, a more robust glove selection strategy is necessary.

Glove Material	Resistance to Aromatic Amines	General Chemical Resistance	Notes
Butyl Rubber	Excellent	Excellent against a wide range of chemicals, including many acids and bases.[10]	Often the preferred choice for handling aromatic amines. May have reduced dexterity compared to thinner gloves.
Viton®	Excellent	Excellent resistance to aromatic and chlorinated hydrocarbons.	A high-performance but more expensive option.
Neoprene	Good	Good all-around chemical resistance.	A suitable alternative if butyl or Viton® are not available.
Nitrile	Fair to Poor	Good for general laboratory use and splash protection against many chemicals, but breakthrough times for aromatic amines can be short.[9][11]	If used, double-gloving and immediate replacement upon any contact are essential. Not recommended for prolonged handling.

Recommendation: For handling 3-(5-Amino-3-Methyl-1H-Pyrazol-1-Yl)Benzoic Acid, Butyl rubber or Viton® gloves are strongly recommended. If these are not available, neoprene gloves offer a reasonable alternative. Disposable nitrile gloves should only be used for very short-term tasks with a low risk of contact, and they must be changed immediately if contamination is suspected. Always inspect gloves for any signs of degradation or punctures before use.[12]

Respiratory Protection

Due to the powdered nature of this compound and the hazards associated with inhaling aromatic amines, respiratory protection is crucial, especially when handling the solid material outside of a certified chemical fume hood.

Task	Minimum Respiratory Protection	Rationale
Weighing and transferring solid	NIOSH-approved N95 respirator	Protects against inhalation of fine dust particles.
Generating aerosols (e.g., sonicating solutions)	NIOSH-approved half-mask respirator with organic vapor/acid gas cartridges and P100 particulate filters	Provides protection against both airborne particles and potential vapors.
Spill cleanup	NIOSH-approved full-face respirator with organic vapor/acid gas cartridges and P100 particulate filters	Offers a higher level of respiratory and facial protection in a situation with potentially high concentrations of airborne contaminants.

Fit Testing: It is a regulatory requirement and a critical safety measure that all personnel required to wear tight-fitting respirators undergo annual fit testing to ensure a proper seal.

Operational and Disposal Plans: From Benchtop to Waste Stream

A comprehensive safety plan extends beyond PPE to include standard operating procedures for handling and disposal.

Handling Procedures

• Engineering Controls: Whenever possible, handle 3-(5-Amino-3-Methyl-1H-Pyrazol-1-Yl)Benzoic Acid in a certified chemical fume hood to minimize inhalation exposure.

• Avoid Dust Formation: Handle the solid material carefully to avoid generating dust. Use a spatula for transfers and avoid pouring the powder.

• Personal Hygiene: Wash hands thoroughly with soap and water after handling the compound, even if gloves were worn. Do not eat, drink, or smoke in the laboratory.[13]

• Labeling: Ensure all containers of the compound and its solutions are clearly and accurately labeled with the chemical name and appropriate hazard warnings.

Emergency Procedures: Spill and Exposure Response

Spill Cleanup:

• Evacuate and Alert: Immediately alert others in the area and evacuate if the spill is large or in a poorly ventilated space.

• Don Appropriate PPE: Before attempting to clean the spill, don the appropriate PPE, including a respirator, chemical-resistant gloves, and a lab coat.

• Contain the Spill: For solid spills, gently cover the material with an absorbent material like vermiculite or a spill pillow to prevent it from becoming airborne. For liquid spills, create a dike around the spill with absorbent material.

• Neutralize (if applicable): For acidic spills, a neutralizing agent can be used, but only by trained personnel.

• Clean Up: Carefully sweep or scoop the absorbed material into a designated hazardous waste container.

• Decontaminate: Clean the spill area with a suitable solvent or detergent and water.

• Dispose: All contaminated materials, including PPE, must be disposed of as hazardous waste.

In Case of Exposure:

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes. Remove contaminated clothing. Seek medical attention.

• Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.

• Inhalation: Move the affected person to fresh air. If they are not breathing, give artificial respiration. Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical attention.

Waste Disposal

All waste materials containing 3-(5-Amino-3-Methyl-1H-Pyrazol-1-Yl)Benzoic Acid, including empty containers, contaminated PPE, and spill cleanup materials, must be disposed of as hazardous chemical waste.

• Containerization: Use a designated, leak-proof, and clearly labeled hazardous waste container.[14]

• Labeling: The waste container must be labeled with the words "Hazardous Waste" and a full description of the contents.

• Segregation: Do not mix this waste with other incompatible waste streams.

• Disposal Vendor: All hazardous waste must be disposed of through a licensed and reputable hazardous waste disposal company.[15] Never dispose of this chemical down the drain or in the regular trash.[15]

Visualizing Safety: Workflows and Decision-Making

To further clarify the necessary safety protocols, the following diagrams illustrate key workflows and decision-making processes.

Caption: PPE Selection Workflow based on task-specific hazard assessment.

Caption: Step-by-step emergency response plan for a chemical spill.

By integrating these safety protocols into your daily laboratory operations, you can confidently and responsibly handle 3-(5-Amino-3-Methyl-1H-Pyrazol-1-Yl)Benzoic Acid, ensuring that your pursuit of scientific advancement is built on a foundation of unwavering safety.

References

• ACS Publications. (2023). Toxicity, Hazards, and Safe Handling of Primary Aromatic Amines. Retrieved from [Link]

• Carl ROTH. (n.d.). Safety Data Sheet: Benzoic acid. Retrieved from [Link]

• Department of Veterans' Affairs. (2015). Exposure to aromatic amines. Retrieved from [Link]

• Illinois Department of Public Health. (n.d.). Polycyclic Aromatic Hydrocarbons (PAHs). Retrieved from [Link]

• Kerbl. (n.d.). Chemical resistant gloves. Retrieved from [Link]

• MDPI. (n.d.). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Synthesis, docking studies, pharmacological activity and toxicity of a novel pyrazole derivative (LQFM 021)--possible effects on phosphodiesterase. Retrieved from [Link]

• NIOSH. (n.d.). amines, aromatic 2002. Retrieved from [Link]

• NIOSH. (n.d.). NIOSH Pocket Guide to Chemical Hazards - Aniline (and homologs). Retrieved from [Link]

• NIOSH. (2005). NIOSH Pocket Guide to Chemical Hazards (2005-149) 3rd printing. Retrieved from [Link]

• OSHA. (n.d.). OSHA Glove Selection Chart. Retrieved from [Link]

• ResearchGate. (n.d.). Association of occupational exposure to aromatic amines and PAHs with bladder cancer. Retrieved from [Link]

• ResearchGate. (2007). Cytotoxicity study of pyrazole derivatives. Retrieved from [Link]

• ResearchGate. (n.d.). The four toxicity parameters of pyrazole-based derivatives 7c and 11a. Retrieved from [Link]

• Safeopedia. (2024). Chemical-Resistant Glove Materials: Everything You Need to Know to Choose the Right Glove and Stay Safe. Retrieved from [Link]

• University of Chicago Environmental Health and Safety. (n.d.). Hazardous Waste Disposal Procedures. Retrieved from [Link]

• University of Pennsylvania EHRS. (n.d.). Nitrile Glove Chemical-Compatibility Reference. Retrieved from [Link]

• University of Wisconsin–Madison BME Shared Labs. (n.d.). Chapter 7 Chemical Disposal Procedures. Retrieved from [Link]

• U.S. Environmental Protection Agency. (n.d.). Hazardous Waste. Retrieved from [Link]

• Various Authors. (n.d.).
• Various Authors. (n.d.). Polycyclic Aromatic Hydrocarbons (PAHs)
• Various Authors. (2023).
• Various Authors. (n.d.).
• Various Authors. (2012).
• Various Authors. (n.d.). NIH Waste Disposal Guide 2022.
• Various Authors. (n.d.). Chemical Waste Disposal Guidelines.

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